5-Iodo-2-trifluoromethoxyphenylboronic acid

• CAS: 1256355-12-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 5-Iodo-2-trifluoromethoxyphenylboronic Acid

This guide provides a comprehensive, field-proven protocol for the synthesis of 5-Iodo-2-trifluoromethoxyphenylboronic acid, a critical building block for researchers, medicinal chemists, and professionals in drug development. Moving beyond a simple recitation of steps, this document elucidates the underlying chemical principles, offering expert insights into process optimization, safety, and troubleshooting to ensure reliable and reproducible outcomes.

Strategic Importance and Synthetic Overview

5-Iodo-2-trifluoromethoxyphenylboronic acid (CAS 1256355-12-0) is a highly valuable bifunctional reagent.[1] Its structure incorporates two key reactive handles: an aryl iodide and a boronic acid. This unique arrangement makes it an exceptional building block for complex molecule synthesis, particularly through sequential or orthogonal cross-coupling reactions. The boronic acid moiety is a classic participant in the Nobel Prize-winning Suzuki-Miyaura coupling, enabling the formation of carbon-carbon bonds with aryl halides.[2] The aryl iodide provides a second, distinct site for subsequent palladium-catalyzed transformations, such as Sonogashira, Heck, or Buchwald-Hartwig couplings. This versatility allows for the stepwise and controlled construction of intricate molecular architectures central to modern pharmaceutical discovery.

The synthetic strategy detailed herein focuses on a robust and widely adopted method for preparing arylboronic acids: a directed ortho-lithiation followed by borylation. This approach leverages the trifluoromethoxy group's electronic properties and the iodine's role in facilitating a halogen-metal exchange, leading to a regioselective synthesis of the target compound from a commercially available precursor.

The Core Mechanism: Lithiation-Borylation

The conversion of an aryl halide to an arylboronic acid is a cornerstone of organoboron chemistry. The chosen protocol proceeds via a two-step sequence: formation of an aryllithium intermediate and its subsequent trapping with an electrophilic boron source.[3]

• Halogen-Metal Exchange (Lithiation): The process begins with the reaction of the starting material, 1-iodo-4-(trifluoromethoxy)benzene, with a strong organolithium base, typically n-butyllithium (n-BuLi).[4] This reaction is conducted at cryogenic temperatures (-78 °C) to prevent unwanted side reactions. The n-BuLi selectively abstracts the iodine atom, forming a new carbon-lithium bond and generating the transient aryllithium species. The extremely low temperature is critical for maintaining the stability of this highly reactive intermediate.[5]

• Borylation: The newly formed aryllithium, a potent nucleophile, is then introduced to a trialkyl borate, such as triisopropyl borate. The electron-deficient boron atom of the borate is highly electrophilic and is readily attacked by the carbanionic center of the aryllithium.[6] This nucleophilic addition results in the formation of a lithium boronate complex.

• Hydrolysis (Workup): The final step involves quenching the reaction with an aqueous acid (e.g., HCl). This acidic workup protonates the alkoxy groups attached to the boron, leading to their hydrolysis and the formation of the desired 5-Iodo-2-trifluoromethoxyphenylboronic acid.[7]

Detailed Experimental Protocol

This protocol is designed for a 10 mmol scale synthesis. All operations must be performed under an inert atmosphere (Argon or Nitrogen) using anhydrous solvents and flame-dried glassware to prevent quenching of the highly reactive organolithium intermediates.

Reagents and Materials

Reagent	CAS Number	MW ( g/mol )	Amount (mmol)	Mass/Volume	Notes
1-Iodo-4-(trifluoromethoxy)benzene	103962-05-6	302.01	10.0	3.02 g	Starting material.[4]
Anhydrous Tetrahydrofuran (THF)	109-99-9	72.11	-	50 mL	Reaction solvent.
n-Butyllithium (n-BuLi)	109-72-8	64.06	11.0	4.4 mL (2.5 M in hexanes)	Lithiating agent. Pyrophoric.
Triisopropyl Borate	5419-55-6	188.08	12.0	2.75 mL	Borylating agent.
Hydrochloric Acid (2 M aq.)	7647-01-0	36.46	-	~20 mL	For aqueous workup.
Ethyl Acetate	141-78-6	88.11	-	~150 mL	Extraction solvent.
Brine (Saturated NaCl aq.)	7647-14-5	58.44	-	~50 mL	For washing.
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	-	As needed	Drying agent.

Step-by-Step Synthesis Workflow

• Reaction Setup: Assemble a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen inlet adapter.

• Initial Dissolution: Under a positive flow of nitrogen, add 1-Iodo-4-(trifluoromethoxy)benzene (3.02 g, 10.0 mmol) to the flask. Add anhydrous THF (50 mL) via syringe and stir until the solid is fully dissolved.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Ensure the internal temperature is stable before proceeding.

• Lithiation: Slowly add n-butyllithium (4.4 mL of a 2.5 M solution in hexanes, 11.0 mmol) dropwise via syringe over 15 minutes. It is crucial to maintain the internal temperature below -70 °C during the addition to minimize side reactions. After the addition is complete, stir the resulting pale yellow solution at -78 °C for 1 hour.

• Borylation: Add triisopropyl borate (2.75 mL, 12.0 mmol) dropwise to the reaction mixture over 10 minutes, again ensuring the temperature remains below -70 °C.

• Warming: After the addition, remove the cooling bath and allow the reaction mixture to warm slowly to room temperature. Let the reaction stir at room temperature for at least 12 hours (overnight).

• Quenching and Workup: Cool the flask in an ice-water bath. Cautiously quench the reaction by slowly adding 2 M HCl (20 mL). Stir vigorously for 30 minutes.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic layers and wash with brine (50 mL). Dry the organic phase over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

• Purification: The resulting off-white solid can be purified by recrystallization from a hexane/ethyl acetate solvent system to afford 5-Iodo-2-trifluoromethoxyphenylboronic acid as a white crystalline solid.

Safety, Handling, and Expert Insights

Trustworthiness through Vigilance: The successful and safe execution of this protocol hinges on a rigorous adherence to safety procedures and an understanding of the potential chemical hazards.

• Pyrophoric Reagents: n-Butyllithium is pyrophoric and reacts violently with water and air.[8] It must be handled exclusively under an inert atmosphere using proper syringe techniques. All glassware must be scrupulously dried.

• Solvent Hazards: Tetrahydrofuran and ethyl acetate are highly flammable. Ensure all operations are conducted in a well-ventilated fume hood away from ignition sources.

• Irritants: The starting material and the final boronic acid product should be handled with care, as they can be skin and eye irritants.[4][9] Standard personal protective equipment (PPE), including a flame-retardant lab coat, safety goggles, and nitrile gloves, is mandatory.

• Moisture Sensitivity: The paramount challenge in this synthesis is the exclusion of atmospheric moisture, which will readily quench the aryllithium intermediate, drastically reducing the yield. Using anhydrous solvents and maintaining a positive pressure of inert gas are non-negotiable.

• Boroxine Formation: A common characteristic of arylboronic acids is their tendency to undergo dehydration to form cyclic trimeric anhydrides known as boroxines.[2] This can complicate product characterization, particularly by ¹H NMR, as it may result in multiple sets of signals. The presence of boroxine does not typically impede reactivity in subsequent coupling reactions. If desired, the boronic acid form can often be regenerated by dissolving the solid in a solvent mixture containing a small amount of water.

Conclusion

The lithiation-borylation of 1-iodo-4-(trifluoromethoxy)benzene is an efficient and reliable method for the synthesis of 5-Iodo-2-trifluoromethoxyphenylboronic acid. By carefully controlling reaction parameters, particularly temperature and atmospheric conditions, researchers can consistently obtain this versatile building block in good yield. The insights provided in this guide are intended to empower scientists to not only execute the synthesis but also to understand the critical factors that govern its success, thereby facilitating the rapid advancement of their research and development programs.

References

• National Center for Biotechnology Information. (n.d.). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[9][10]-Fused Indole Heterocycles. PubMed Central. Retrieved from [Link]

• Aggarwal, V. K. (2015). Lithiation-Borylation in Synthesis. University of Bristol. Retrieved from [Link]

• Leonori, D., & Aggarwal, V. K. (2014). Lithiation–Borylation Methodology and Its Application in Synthesis. Accounts of Chemical Research, 47(10), 3174–3183. Retrieved from [Link]

• Chem Help ASAP. (2020). Suzuki cross-coupling reaction. YouTube. Retrieved from [Link]

• University of Bristol Research Portal. (n.d.). The lithiation–borylation reaction. Retrieved from [Link]

• CONICET. (2014). Suzuki–Miyaura cross-coupling of aryl iodides and phenylboronic acid over palladium-free CeO2 catalysts. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki–Miyaura cross-coupling of iodobenzene and phenylboronic acid catalysed by Pd (II)–sulfosalan complexes in water. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Regioselective synthesis of ortho-iodobiphenylboronic acid derivatives: a superior catalyst for carboxylic acid activation. New Journal of Chemistry. Retrieved from [Link]

• Yeung, K., Mykura, R. C., & Aggarwal, V. K. (2022). Lithiation–borylation methodology in the total synthesis of natural products. SciSpace. Retrieved from [Link]

• Aggarwal, V. K. (2017). Standard Lithiation–Borylation: A user's guide. University of Bristol. Retrieved from [Link]

• Watson, D. A. (2021). The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. Journal of the American Chemical Society. Retrieved from [Link]

• Semantic Scholar. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Retrieved from [Link]Phenylboronic-Acids%3A-Structures%2C-Gozdalik-Kupniewska/4b7a44f54e17637e6f3d10a264e16d0046e7f23c)

• Organic Syntheses. (n.d.). (3,4,5-trifluorophenyl)boronic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Synthesis, Properties and Antimicrobial Activity of 5-Trifluoromethyl-2-formylphenylboronic Acid. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1 Synthesis of 5-iodo-2-[18F]fluoropyridine ([18F]1) and its conjugation with thiols. Retrieved from [Link]

• Georganics. (2024). Phenylboronic acid – preparation and application. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization reaction of 5-iodovanillin with phenylboronic acid. Retrieved from [Link]

• Loba Chemie. (n.d.). PHENOLDISULPHONIC ACID SOLUTION 25% W/V IN SULPHURIC ACID. Retrieved from [Link]

Sources

• 1. parchem.com [parchem.com]
• 2. Phenylboronic acid – preparation and application - Georganics [georganics.sk]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 6. m.youtube.com [m.youtube.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of [2,3]-Fused Indole Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

5-Iodo-2-trifluoromethoxyphenylboronic Acid: A Comprehensive Technical Guide for Advanced Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 5-Iodo-2-trifluoromethoxyphenylboronic acid, a key reagent in modern organic synthesis. The guide will cover its fundamental chemical properties, explore its diverse applications, and provide detailed, field-tested protocols for its utilization. This document is designed to be an essential resource for professionals engaged in cutting-edge chemical research and development.

Core Chemical Properties and Structural Features

5-Iodo-2-trifluoromethoxyphenylboronic acid is an organoboron compound with the chemical formula C₇H₅BF₃IO₃.[1][2] Its structure is characterized by a benzene ring substituted with a boronic acid group, an iodine atom, and a trifluoromethoxy group. This unique combination of functional groups imparts distinct reactivity and utility in organic synthesis.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Weight	331.82 g/mol [1][2]
Appearance	White to slightly pale yellow solid (crystal or powder)
Melting Point	89 °C
CAS Number	1256355-12-0[1][2]
Solubility	Soluble in many organic solvents.

The trifluoromethoxy (-OCF₃) group is a strong electron-withdrawing group, which influences the acidity of the boronic acid.[3] The presence of both an iodine atom and a boronic acid group on the same molecule makes it a bifunctional reagent, enabling sequential or site-selective cross-coupling reactions.

Figure 1: Chemical structure of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Applications in Organic Synthesis

5-Iodo-2-trifluoromethoxyphenylboronic acid is a versatile building block, primarily utilized in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[4][5] This reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the synthesis of complex biaryl and heterocyclic structures that are common motifs in pharmaceuticals and functional materials.

The trifluoromethoxy group can enhance the reactivity and selectivity of the coupling reaction. The iodine substituent provides a handle for further transformations, such as Sonogashira or Heck couplings, allowing for the construction of highly elaborate molecular architectures.

Experimental Protocols: A Practical Guide

The following is a generalized, step-by-step protocol for a Suzuki-Miyaura cross-coupling reaction using 5-Iodo-2-trifluoromethoxyphenylboronic acid. This protocol is intended as a starting point and may require optimization for specific substrates.

General Suzuki-Miyaura Coupling Protocol

Objective: To couple 5-Iodo-2-trifluoromethoxyphenylboronic acid with an aryl halide.

Materials:

• 5-Iodo-2-trifluoromethoxyphenylboronic acid

• Aryl halide (e.g., bromobenzene)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃, CsF)

• Solvent (e.g., toluene, dioxane, or a mixture with water)

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask, combine 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.0 eq), the aryl halide (1.2 eq), the palladium catalyst (1-5 mol%), and the base (2-3 eq).

• Solvent Addition: Add the degassed solvent to the flask under an inert atmosphere.

• Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) and stir until the reaction is complete (monitor by TLC or GC-MS).

• Workup: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Figure 2: A generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Safety and Handling

5-Iodo-2-trifluoromethoxyphenylboronic acid should be handled with appropriate safety precautions.[6][7] It may cause skin and eye irritation.[6][7][8] It is recommended to use personal protective equipment, including gloves, safety glasses, and a lab coat, when handling this compound.[6][7] Work in a well-ventilated area or a fume hood to avoid inhalation of dust.[6][7]

Storage: Store in a cool, dry, and well-ventilated place, away from strong oxidizing agents and bases.[6][7]

Conclusion

5-Iodo-2-trifluoromethoxyphenylboronic acid is a valuable and versatile reagent in organic synthesis. Its unique structural features allow for the efficient construction of complex molecules, making it an indispensable tool for chemists in academia and industry. A thorough understanding of its properties and reactivity is crucial for its effective application in the development of new pharmaceuticals, agrochemicals, and materials.

References

Sources

• 1. usbio.net [usbio.net]
• 2. 1256355-12-0|(5-Iodo-2-(trifluoromethoxy)phenyl)boronic acid|BLD Pharm [bldpharm.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. uwindsor.ca [uwindsor.ca]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]

An In-Depth Technical Guide to 5-Iodo-2-trifluoromethoxyphenylboronic Acid

This guide provides a comprehensive technical overview of 5-Iodo-2-trifluoromethoxyphenylboronic acid (CAS Number: 1256355-12-0), a specialized building block of significant interest to researchers, scientists, and professionals in drug development and materials science. We will delve into its unique structural attributes, strategic applications, and the scientific rationale behind its use in modern synthetic chemistry.

Introduction: A Trifecta of Functionality

5-Iodo-2-trifluoromethoxyphenylboronic acid is a trifunctional reagent that offers a powerful combination of reactive sites for molecular elaboration. Its utility stems from the strategic placement of three key functional groups on a phenyl ring: a boronic acid, an iodine atom, and a trifluoromethoxy group. This unique arrangement allows for sequential and site-selective modifications, making it a highly valuable intermediate in the synthesis of complex organic molecules.

• The boronic acid group is a cornerstone of modern organic synthesis, primarily enabling palladium-catalyzed Suzuki-Miyaura cross-coupling reactions for the formation of carbon-carbon bonds.[1]

• The iodine atom serves as a versatile handle for a wide range of transformations, including other cross-coupling reactions (e.g., Sonogashira, Heck, Buchwald-Hartwig), allowing for the introduction of diverse functionalities.[2]

• The trifluoromethoxy (-OCF3) group is a highly sought-after substituent in medicinal chemistry.[3] It is known to significantly enhance metabolic stability, increase lipophilicity (which can improve membrane permeability and bioavailability), and modulate the electronic properties of a molecule.[4]

This guide will explore how these features are leveraged in a laboratory setting, providing both the theoretical underpinnings and practical considerations for its use.

Physicochemical Properties and Handling

A clear understanding of the physical and chemical properties of a reagent is fundamental to its effective and safe use in any experimental workflow.

Property	Value	Reference
CAS Number	1256355-12-0	[2]
Molecular Formula	C7H5BF3IO3	[2]
Molecular Weight	331.82 g/mol	[2]
Appearance	Typically a solid	N/A
Storage	Store at -20°C for long-term stability.	[2]
Solubility	Soluble in organic solvents such as methanol, DMSO, and DMF.	Inferred

Safe Handling and Storage:

As with all boronic acids, 5-Iodo-2-trifluoromethoxyphenylboronic acid should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume hood to avoid inhalation of dust.[5]

Key Safety Considerations:

• Irritation: May cause skin, eye, and respiratory tract irritation.[5]

• Handling: Avoid dust formation. Wash hands thoroughly after handling.

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. For maximum product recovery, it is advisable to centrifuge the vial before opening.[2]

• Incompatibilities: Avoid strong oxidizing agents and strong bases.

Synthesis of 5-Iodo-2-trifluoromethoxyphenylboronic Acid

The synthesis of polysubstituted phenylboronic acids often requires regioselective functionalization strategies. A common and effective method for introducing a boronic acid group ortho to an existing substituent on an aromatic ring is through directed ortho-metalation, followed by quenching with a boron electrophile.

Representative Synthesis Protocol: Directed ortho-Metalation-Borylation

This protocol is based on established methodologies for the synthesis of analogous substituted phenylboronic acids.

Step-by-Step Methodology:

• Reaction Setup: A flame-dried, three-necked flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet is charged with the starting material, 1-iodo-4-(trifluoromethoxy)benzene (1.0 eq), and anhydrous tetrahydrofuran (THF).

• Cooling: The solution is cooled to -78 °C using a dry ice/acetone bath.

• Lithiation: A strong lithium base, such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) (1.1 eq), is added dropwise to the stirred solution, maintaining the temperature at -78 °C. The trifluoromethoxy group directs the deprotonation to the ortho position. The reaction is stirred at this temperature for 1-2 hours.

• Borylation: Triisopropyl borate (B(OiPr)₃) (1.5 eq) is added dropwise to the reaction mixture. The resulting solution is allowed to slowly warm to room temperature and stirred overnight.

• Quench and Workup: The reaction is quenched by the slow addition of aqueous hydrochloric acid (e.g., 2 M HCl). The mixture is then transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure. The crude product can be purified by recrystallization or column chromatography to yield the final 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Characterization and Spectroscopic Analysis

Unambiguous characterization of the final product is crucial for ensuring its purity and confirming its structure. The following spectroscopic signatures are expected for 5-Iodo-2-trifluoromethoxyphenylboronic acid, based on the analysis of its isomers.[4]

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the aromatic protons. The proton ortho to the boronic acid group and meta to the iodine will likely appear as a doublet. The proton meta to the boronic acid and ortho to the iodine will also be a doublet, and the proton between the iodine and trifluoromethoxy groups will appear as a doublet of doublets. The two protons of the boronic acid group (-B(OH)₂) will typically appear as a broad singlet, which is exchangeable with D₂O.[4]

¹³C NMR Spectroscopy: The carbon NMR spectrum will provide key information. The carbon atom attached to the trifluoromethoxy group will appear as a quartet due to coupling with the three fluorine atoms, exhibiting a large ¹JC-F coupling constant of approximately 255 Hz.[4] The carbon atom bonded to the boronic acid group will also be identifiable, though its signal can sometimes be broad.

¹⁹F NMR Spectroscopy: The fluorine NMR spectrum is expected to show a singlet for the -OCF₃ group.

Reactivity and Strategic Applications in Synthesis

The primary application of 5-Iodo-2-trifluoromethoxyphenylboronic acid is as a versatile building block in palladium-catalyzed cross-coupling reactions. The differential reactivity of the boronic acid and the iodo group allows for a two-stage, selective functionalization of the molecule.

Application Example: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a robust method for forming C-C bonds and is typically the first reaction performed with this type of building block, leveraging the reactivity of the boronic acid.[7]

Representative Protocol:

• Reaction Setup: To a reaction vessel, add 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2 eq), the desired aryl halide (1.0 eq), a palladium catalyst (e.g., Pd(OAc)₂, 0.5-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).

• Solvent Addition: Add a suitable degassed solvent system, such as a mixture of 1,4-dioxane and water or dimethylformamide (DMF).

• Reaction: The mixture is heated under a nitrogen or argon atmosphere, typically to a temperature between 80-120 °C, and monitored by TLC or LC-MS until the starting material is consumed.

• Workup and Purification: After cooling, the reaction mixture is diluted with water and extracted with an organic solvent. The combined organic layers are washed, dried, and concentrated. The resulting crude product is purified by column chromatography to yield the desired biaryl compound, which still contains the iodo- and trifluoromethoxy- functionalities for further elaboration.

This initial coupling provides a strategic entry point to a wide range of complex scaffolds, where the iodine can then be used for a subsequent coupling reaction, installing another point of diversity.

Conclusion

5-Iodo-2-trifluoromethoxyphenylboronic acid is a sophisticated and highly valuable building block for modern organic synthesis. Its unique combination of a boronic acid for Suzuki-Miyaura coupling, a reactive iodine atom for further functionalization, and the beneficial trifluoromethoxy group for modulating physicochemical properties makes it an indispensable tool for medicinal chemists and materials scientists. The ability to perform sequential, site-selective cross-coupling reactions from a single, compact scaffold allows for the efficient construction of complex molecular architectures, accelerating the discovery and development of new chemical entities. A thorough understanding of its properties, synthesis, and reactivity, as outlined in this guide, is key to unlocking its full potential in research and development endeavors.

References

• Adamczyk-Woźniak, A., Gozdalik, J. T., Kaczorowska, E., Durka, K., Wieczorek, D., Zarzeczańska, D., & Sporzyński, A. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Molecules, 26(7), 2007. [Link]

• Al-Zoubi, R. M., & Hall, D. G. (2010). Regioselective synthesis of ortho-iodobiphenylboronic acid derivatives: a superior catalyst for carboxylic acid activation. New Journal of Chemistry, 34(8), 1603-1611. [Link]

• Leonori, D., & Aggarwal, V. K. (2014). Lithiation–Borylation Methodology and its Application in Synthesis. Accounts of Chemical Research, 47(10), 3174–3183. [Link]

• Yeung, K., Mykura, R. C., & Aggarwal, V. K. (2022). Lithiation–borylation methodology in the total synthesis of natural products. Nature Reviews Chemistry, 6(1), 43-58. [Link]

• Felpin, F.-X. (2005). Practical and Efficient Suzuki-Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. The Journal of Organic Chemistry, 70(21), 8575–8578. [Link]

• Ali, A. A., Saikia, B., & Sarma, D. (2015). A Protocol for Ligand Free Suzuki-Miyaura Cross-Coupling Reactions in WEB at Room Temperature. RSC Advances, 5(103), 84879-84882. [Link]

• Fernandes, C., et al. (2018). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 23(11), 2879. [Link]

• Malig, T. C., et al. (2015). Synthesis of Boronated Alkoxyphenylalanines. Journal of Organic Chemistry, 80(15), 7583-7591. [Link]

• Google Patents. (n.d.). Process for producing 5-iodo-2-methylbenzoic acid.

• PubMed. (n.d.). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Retrieved from [Link]

• Google Patents. (n.d.). Process for producing phenylboronic acids and triphenylboroxines.
• Google Patents. (n.d.). Method for synthesizing 2-amino-4-methoxycarbonylphenyl boronic acid hydrochloride.

• Gandon, V., & Malacria, M. (2006). ChemInform Abstract: Synthesis of Novel Halopyridinylboronic Acids and Esters. Part 2. 2,4, or 5-Halopyridin-3-yl-boronic Acids and Esters. ChemInform, 37(32). [Link]

• Al-Zoubi, R. M. (2017). Chemistry in Drug Discovery & Designing Mild, efficient and regioselective synthesis of diiodophenylboronic acid derivatives via metal-iodine exchange of 5-substituted-1,2,3-triiodoarenes. Journal of Chemical Biology & Therapeutics, 2(1). [Link]

• Liu, J., et al. (2021). Synthesis of N-trifluoromethyl amides from carboxylic acids. Chem, 7(9), 2497-2508. [Link]

• Google Patents. (n.d.). Method for preparing 5-(3,6-dihydro-2,6-dioxo-4-trifluoromethyl-1(2H)-pyrimidinyl)thiophenol compound.

• Wang, Y., et al. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2415-2427. [Link]

• Google Patents. (n.d.). Process for the preparation of dihydroquinazolines.

• Simal, C., et al. (2020). Synthesis and Physicochemical Characterization of 5‐Trifluoromethyl‐Substituted Tetrahydrofurans and Tetrahydrothiophenes. Chemistry – A European Journal, 26(72), 17536-17545. [Link]

• Google Patents. (n.d.). Method for preparing 5-trifluoromethyl uracil.

• Gupta, L., et al. (2010). Synthesis and biological evaluation of new[2][8]triazino[5,6-b]indol-3-ylthio-1,3,5-triazines and[2][8]triazino[5,6-b]indol-3-ylthio-pyrimidines against Leishmania donovani. European Journal of Medicinal Chemistry, 45(6), 2359-2365. [Link]

Sources

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. rsc.org [rsc.org]
• 5. sci-hub.ru [sci-hub.ru]
• 6. researchgate.net [researchgate.net]
• 7. tcichemicals.com [tcichemicals.com]
• 8. 1256355-12-0|(5-Iodo-2-(trifluoromethoxy)phenyl)boronic acid|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to 5-Iodo-2-trifluoromethoxyphenylboronic acid: A Versatile Building Block in Modern Drug Discovery

Introduction: The Strategic Value of a Multifunctional Reagent

In the landscape of modern synthetic and medicinal chemistry, the efficiency of constructing complex molecular architectures is paramount. The strategic selection of starting materials—building blocks—is a critical determinant of success in any drug discovery campaign.[1] 5-Iodo-2-trifluoromethoxyphenylboronic acid emerges as a reagent of significant interest, embodying a trifecta of functionalities that empower chemists to forge intricate molecular frameworks with precision and control. Its structure features:

• A boronic acid moiety, the cornerstone for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, one of the most robust and widely used methods for forming carbon-carbon bonds.[2][3][4]

• An iodo group , a versatile synthetic handle for a plethora of subsequent transformations, including other cross-coupling reactions, allowing for sequential and orthogonal derivatization.

• A 2-trifluoromethoxy (-OCF₃) substituent , a bioisostere of the methoxy group, which offers profound advantages in modulating the physicochemical properties of a lead compound, often enhancing metabolic stability, lipophilicity, and target engagement.[5]

This guide provides an in-depth analysis of 5-Iodo-2-trifluoromethoxyphenylboronic acid, from its fundamental properties to its practical application in a validated experimental context, offering researchers and drug development professionals the insights needed to leverage this powerful tool.

Core Physicochemical Properties

A precise understanding of a reagent's fundamental properties is the bedrock of reproducible and scalable chemistry. The key identifiers and characteristics of 5-Iodo-2-trifluoromethoxyphenylboronic acid are summarized below.

Property	Value	Source(s)
Molecular Weight	331.82 g/mol	[6][7]
Molecular Formula	C₇H₅BF₃IO₃	[6][7]
CAS Number	1256355-12-0	[6][7]
Appearance	Solid	[8]
Recommended Storage	-20°C, under inert atmosphere	[6]

Mechanistic Insights and Strategic Application

The Suzuki-Miyaura Coupling: A Gateway to Biaryl Scaffolds

The primary utility of 5-Iodo-2-trifluoromethoxyphenylboronic acid lies in its participation in the Suzuki-Miyaura cross-coupling reaction. This Nobel Prize-winning transformation provides a reliable pathway to synthesize biaryl and substituted aromatic compounds, which are privileged structures in numerous approved drugs.[2]

The catalytic cycle, illustrated below, is a well-understood sequence of organometallic transformations. The causality for key experimental choices is critical:

• The Role of the Base: A base (e.g., K₂CO₃, Cs₂CO₃) is not merely a spectator. Its primary role is to activate the boronic acid by forming a more nucleophilic boronate species ([Ar-B(OH)₃]⁻).[9] This "ate" complex possesses a higher electron density on the organic moiety, which is essential to facilitate the transmetalation step—the transfer of the aryl group from boron to the palladium center. The choice of base can significantly impact reaction kinetics and substrate compatibility.

• The Palladium Catalyst: The cycle begins with the oxidative addition of an aryl halide to a Pd(0) species, forming a Pd(II) complex. Following transmetalation, the two organic fragments are joined in the reductive elimination step, which regenerates the active Pd(0) catalyst. The choice of ligands on the palladium center is crucial for stabilizing the catalyst and modulating its reactivity to achieve efficient coupling.

The Trifluoromethoxy (-OCF₃) Group: A "Super Bioisostere"

The trifluoromethoxy group is a powerful tool in medicinal chemistry.[5] Unlike a simple methoxy group, which is susceptible to O-dealkylation by cytochrome P450 enzymes, the -OCF₃ group is exceptionally stable to oxidative metabolism. This substitution can dramatically increase a drug candidate's half-life. Furthermore, its strong electron-withdrawing nature and high lipophilicity can alter a molecule's pKa, membrane permeability, and binding interactions within a target protein's active site.

The Iodo Group: A Handle for Sequential Functionalization

The presence of the iodo substituent on the same ring as the boronic acid opens the door for sequential, multi-component syntheses. After an initial Suzuki coupling via the boronic acid, the iodo group remains available for a subsequent cross-coupling reaction (e.g., Sonogashira, Heck, Buchwald-Hartwig amination), providing a convergent and efficient route to highly functionalized, three-dimensional molecules from a single, advanced building block.

Experimental Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

This section provides a field-proven, step-by-step methodology for the Suzuki-Miyaura coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid with a generic aryl bromide. This protocol is designed as a self-validating system, with integrated checkpoints for reaction monitoring and characterization.

Objective: To synthesize 4'-substituted-5-iodo-2-trifluoromethoxy-1,1'-biphenyl.

Materials:

• 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.0 eq)

• Substituted Aryl Bromide (1.1 eq)

• Dichlorobis(triphenylphosphine)palladium(II) [PdCl₂(PPh₃)₂] (0.03 eq)

• Potassium Carbonate (K₂CO₃), finely powdered (3.0 eq)

• 1,4-Dioxane

• Deionized Water

• Nitrogen or Argon gas supply

Step-by-Step Methodology:

• Reactor Preparation (Inert Atmosphere is Critical):

  • To a flame-dried Schlenk flask equipped with a magnetic stir bar, add 5-Iodo-2-trifluoromethoxyphenylboronic acid (e.g., 332 mg, 1.0 mmol), the selected aryl bromide (1.1 mmol), and finely powdered potassium carbonate (414 mg, 3.0 mmol).

  • Causality: Flame-drying the flask removes adsorbed water, which can interfere with the catalytic cycle. An inert atmosphere is crucial to prevent the oxidation of the Pd(0) catalyst, which is the active species in the cycle.

• Catalyst Addition:

  • Briefly remove the flask's stopper and add the palladium catalyst, PdCl₂(PPh₃)₂ (21 mg, 0.03 mmol).

  • Causality: While PdCl₂(PPh₃)₂ is a Pd(II) precatalyst, it is readily reduced in situ to the active Pd(0) species. Using a precatalyst is often more convenient as they are more stable to air and moisture than many Pd(0) complexes.

• Solvent Degassing and Addition:

  • In a separate flask, prepare a 4:1 mixture of 1,4-dioxane and water (e.g., 8 mL dioxane, 2 mL water). Degas this solvent mixture thoroughly by bubbling nitrogen or argon through it for 15-20 minutes.

  • Causality: Degassing the solvent removes dissolved oxygen, which can oxidize and deactivate the palladium catalyst, leading to lower yields.[3] The presence of water is often beneficial, aiding in the dissolution of the carbonate base and facilitating the formation of the active boronate species.

  • Using a cannula or syringe, transfer the degassed solvent to the Schlenk flask containing the reagents.

• Reaction Execution and Monitoring:

  • Fit the flask with a reflux condenser under a positive pressure of nitrogen.

  • Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS every 1-2 hours. A typical reaction time is 6-12 hours.

  • Self-Validation: The disappearance of the starting materials and the appearance of a new, more nonpolar spot (on silica TLC) indicates product formation. LC-MS provides definitive confirmation by showing the expected mass of the product.

• Work-up and Isolation:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

  • Transfer to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification and Characterization:

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

  • Characterize the final product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to confirm its structure and purity.

Visualization of the Suzuki-Miyaura Workflow

The following diagram outlines the logical flow of the experimental protocol described above, from initial setup to final product validation.

Caption: Logical workflow for a Suzuki-Miyaura cross-coupling reaction.

Conclusion

5-Iodo-2-trifluoromethoxyphenylboronic acid is more than just a chemical with a specific molecular weight; it is a strategic asset for chemical innovation. Its unique combination of a reactive boronic acid, a versatile iodo handle, and a property-enhancing trifluoromethoxy group makes it an exceptionally powerful building block for constructing novel molecular entities. By understanding the mechanistic principles behind its reactivity and employing validated, robust protocols, researchers in drug discovery and materials science can significantly accelerate their synthetic programs and unlock new avenues for discovery.

References

• Sikorski, D., et al. (2020). Synthesis, Properties and Antimicrobial Activity of 5-Trifluoromethyl-2-formylphenylboronic Acid. Molecules, 25(4), 834. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 46739475, 5-Hydroxy-2-(trifluoromethoxy)phenylboronic acid. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Wang, W., et al. (2022). Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors. Scientific Reports, 12(1), 16345. Available at: [Link]

• Bellina, F., et al. (2007). Preparation and Suzuki−Miyaura Coupling Reactions of Tetrahydropyridine-2-boronic Acid Pinacol Esters. The Journal of Organic Chemistry, 72(12), 4436-4443. Available at: [Link]

• Gondru, R., & V. Muripiti. (2023). Phenylboronic acid-derived nanovectors for gene/drug delivery by targeting cell surface glycans. RSC Advances, 13, 29013-29026. Available at: [Link]

• Kirchhoff, J. H., et al. (2002). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Journal of the American Chemical Society, 124(46), 13662-13663. Available at: [Link]

• Wang, C., et al. (2015). Development of phenylboronic acid-functionalized nanoparticles for emodin delivery. Journal of Materials Chemistry B, 3(23), 4717-4726. Available at: [Link]

• Al-Zoubi, R. M., et al. (2018). Regioselective synthesis of ortho-iodobiphenylboronic acid derivatives: a superior catalyst for carboxylic acid activation. New Journal of Chemistry, 42(1), 438-449. Available at: [Link]

• MDPI. (2024). Special Issue "Drug Discovery and Application of New Technologies". Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Accounts of Chemical Research, 47(8), 2347-2359. Available at: [Link]

• Wang, C., et al. (2015). Development of phenylboronic acid-functionalized nanoparticles for emodin delivery. Journal of Materials Chemistry B, 3(23), 4717–4726. Available at: [Link]

• Pfrengle, W., et al. (2014). Process for the preparation of dihydroquinazolines. U.S. Patent No. 8,816,075 B2. Washington, DC: U.S. Patent and Trademark Office.

• Hreczycho, G., et al. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Molecules, 26(7), 2007. Available at: [Link]Phenylboronic-Acids%3A-Structures%2C-Hreczycho-Pawlak/d622f36b6680a656519198642a8b3834df95684f)

• Wimmer, L., et al. (2014). Synthesis, characterization and initial evaluation of 5-nitro-1-(trifluoromethyl)-3H-1λ³,2-benziodaoxol-3-one. Beilstein Journal of Organic Chemistry, 10, 1-6. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Yoneda Labs [yonedalabs.com]
• 4. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. usbio.net [usbio.net]
• 7. 1256355-12-0|(5-Iodo-2-(trifluoromethoxy)phenyl)boronic acid|BLD Pharm [bldpharm.com]
• 8. 5-IODO-2-(TRIFLUOROMETHYL)PHENYLACETONITRIL | CymitQuimica [cymitquimica.com]
• 9. Suzuki Coupling [organic-chemistry.org]

An In-depth Technical Guide on the Stability and Storage of 5-Iodo-2-trifluoromethoxyphenylboronic Acid

For researchers, scientists, and professionals in drug development, the integrity of starting materials is paramount. This guide provides a comprehensive overview of the stability and optimal storage conditions for 5-Iodo-2-trifluoromethoxyphenylboronic acid, a critical reagent in modern synthetic chemistry. Understanding the factors that influence its degradation is key to ensuring experimental reproducibility and the successful synthesis of target molecules.

Introduction to 5-Iodo-2-trifluoromethoxyphenylboronic Acid

5-Iodo-2-trifluoromethoxyphenylboronic acid is a versatile organoboron compound widely utilized in organic synthesis.[1][2] Its utility stems from the presence of three key functional groups: a boronic acid moiety, an iodo group, and a trifluoromethoxy group. This combination makes it a valuable building block in cross-coupling reactions, such as the Suzuki-Miyaura coupling, for the formation of carbon-carbon and carbon-heteroatom bonds.[3] The trifluoromethoxy and iodo substituents also offer opportunities for further functionalization, enhancing its versatility in the synthesis of complex molecules for pharmaceuticals and materials science.[4]

However, like many boronic acids, its stability can be a concern if not handled and stored correctly. The primary degradation pathways for arylboronic acids include protodeboronation, oxidation, and dehydration to form boroxines.[5][6][7] This guide will delve into the specific factors affecting the stability of 5-Iodo-2-trifluoromethoxyphenylboronic acid and provide detailed protocols for its optimal storage and handling.

Chemical Properties and Intrinsic Stability

The inherent stability of 5-Iodo-2-trifluoromethoxyphenylboronic acid is influenced by the electronic and steric effects of its substituents. The trifluoromethoxy group is strongly electron-withdrawing, which can impact the Lewis acidity of the boronic acid.[8] This increased acidity can influence its reactivity and stability, particularly in the presence of nucleophiles or bases.[8][9] The bulky nature of the trifluoromethoxy group, along with the adjacent iodo group, may also provide some steric hindrance around the boronic acid moiety, potentially influencing its susceptibility to certain degradation reactions.

Key Factors Affecting Stability

Several environmental factors can significantly impact the shelf-life and integrity of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Moisture and Hydrolytic Stability

Moisture is a critical factor in the degradation of many boronic acids. While generally stable to air and moisture, prolonged exposure can lead to hydrolytic instability.[10][11] For some fluorinated phenylboronic acids, it has been observed that their stability can be lower, and they may degrade before binding to a target in certain applications.[9]

Temperature

Elevated temperatures can accelerate degradation pathways. Thermally induced dehydration is a common process for boronic acids, leading to the formation of cyclic trimeric anhydrides known as boroxines.[3][7] While this process is often reversible upon the addition of water, the formation of boroxines can affect the compound's solubility and reactivity. Some safety data sheets for similar compounds indicate that they may be heat-sensitive.[12]

Light

Oxygen and Oxidation

Oxidation is a known degradation pathway for arylboronic acids, which can be converted to phenols.[14][15][16] This process can be mediated by various oxidizing agents, including atmospheric oxygen, especially in the presence of metal catalysts or under basic conditions.[14][17]

pH and Protodeboronation

Protodeboronation, the cleavage of the carbon-boron bond and its replacement with a hydrogen atom, is a significant degradation pathway for arylboronic acids.[5] This reaction can be catalyzed by both acids and bases.[5][18][19] The rate of protodeboronation is highly dependent on the pH of the solution and the electronic properties of the substituents on the aromatic ring.[20] Highly electron-deficient arylboronic acids can be unstable under basic conditions.[21]

Recommended Storage and Handling Protocols

To ensure the long-term stability and efficacy of 5-Iodo-2-trifluoromethoxyphenylboronic acid, the following storage and handling procedures are recommended.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale
Storage Temperature	-20°C[22]	Minimizes thermal degradation and boroxine formation.
Atmosphere	Inert gas (Argon or Nitrogen)[23]	Prevents oxidation and reaction with atmospheric moisture.
Light Exposure	Store in the dark[13][23]	Protects against potential photochemical degradation.
Container	Tightly sealed, appropriate for low temperatures	Prevents ingress of moisture and air.

Step-by-Step Storage Protocol

• Receiving the Compound: Upon receipt, immediately inspect the container for any damage that might compromise the seal.

• Inert Atmosphere: Before initial use and after each subsequent use, purge the vial with a dry, inert gas like argon or nitrogen. This will displace any air and moisture that entered the container.[23]

• Temperature Equilibration: Before opening a refrigerated vial, allow it to warm to room temperature. This crucial step prevents condensation of atmospheric moisture onto the cold compound.[23]

• Low-Temperature Storage: For long-term storage, keep the tightly sealed container at -20°C.[22]

• Desiccation: For added protection against moisture, consider storing the vial within a desiccator, even when refrigerated.

Step-by-Step Handling Protocol

• Work Area: Handle the compound in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Dispensing: When dispensing the solid, use clean, dry spatulas and weighing equipment. Avoid introducing any contaminants into the main stock bottle.

• Solution Preparation: If preparing a solution, use anhydrous solvents to minimize hydrolytic degradation. Prepare solutions fresh for use whenever possible.

• Post-Handling: After handling, ensure the container is tightly sealed and purged with an inert gas before returning it to cold storage. Clean any spills promptly.

Visualization of Degradation Pathways

The primary degradation pathways for arylboronic acids are summarized in the diagram below. Understanding these pathways is crucial for troubleshooting and for developing robust reaction conditions.

Caption: Major degradation pathways of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Experimental Workflow for Stability Assessment

For critical applications, it may be necessary to assess the purity and stability of a batch of 5-Iodo-2-trifluoromethoxyphenylboronic acid. The following workflow outlines a general approach.

Caption: Experimental workflow for assessing the stability of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Conclusion

The stability of 5-Iodo-2-trifluoromethoxyphenylboronic acid is crucial for its effective use in synthetic applications. By understanding and controlling the key factors that lead to its degradation—namely moisture, temperature, light, and pH—researchers can ensure the integrity of this valuable reagent. Adherence to the recommended storage and handling protocols outlined in this guide will contribute to more reliable and reproducible experimental outcomes, ultimately accelerating the pace of research and development.

References

• Yan, G., et al. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Advances. [Link]

• Chen, D.-S., & Huang, J.-M. (2013). A Mild and Highly Efficient Conversion of Arylboronic Acids into Phenols by Oxidation with MCPBA. Synlett. [Link]

• Essenberg, C., Ellis, L., & Turnbull, M. (2008). Phenol Family Degradation Pathway Map. Eawag-BBD. [Link]

• The proposed mechanism for protodeboronation of arylboronic acids. (2017). ResearchGate. [Link]

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. [Link]

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. [Link]

• Cox, P. A., et al. (2017). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online. [Link]

• Methods for the hydroxylation of boronic acids into phenols. (n.d.). ResearchGate. [Link]

• A Mild and Highly Efficient Conversion of Arylboronic Acids into Phenols by Oxidation with MCPBA. (2013). ResearchGate. [Link]

• Phenol synthesis by substitution or oxidation. (n.d.). Organic Chemistry Portal. [Link]

• An Efficient Synthesis of Phenols via Oxidative Hydroxylation of Arylboronic Acids Using (NH. (2014). Semantic Scholar. [Link]

• Negrete-Raymond, A. V., et al. (2003). Catabolism of Arylboronic Acids by Arthrobacter nicotinovorans Strain PBA. Applied and Environmental Microbiology. [Link]

• Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). (n.d.). PubMed. [Link]

• Scheme 1 Dehydration of phenylboronic acid with the formation of boroxine. (n.d.). ResearchGate. [Link]

• Boronic Acid Esters and Anhydrates as Dynamic Cross-Links in Vitrimers. (2022). MDPI. [Link]

• A Publication of Reliable Methods for the Preparation of Organic Compounds. (n.d.). Organic Syntheses. [Link]

• Acidity and Hydrolytic Stability of Fluorinated Phenylboronic Acids. (2019). ResearchGate. [Link]

• SAFETY DATA SHEET. (2011). Thermo Fisher Scientific. [Link]

• Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. (2022). ACS Publications. [Link]

• Arylboronic acid or boronate synthesis. (n.d.). Organic Chemistry Portal. [Link]

• In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. (2022). ACS Publications. [Link]

• Aryl Boronic Acids. II. Aryl Boronic Anhydrides and their Amine Complexes. (1954). Journal of the American Chemical Society. [Link]

• Borate handling and storage. (n.d.). U.S. Borax. [Link]

• Organoboron chemistry. (n.d.). Wikipedia. [Link]

• The Chemistry of Organoboron Compounds, 2 Volume Set. (n.d.). Wiley. [Link]

• Organoborane or Organoboron compounds. (n.d.). Slideshare. [Link]

• Hydroxybenzeneboronic Acids and Anhydrides. (n.d.). ElectronicsAndBooks. [Link]

• (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. (2021). PMC - NIH. [Link]

Sources

• 1. Organoboron chemistry - Wikipedia [en.wikipedia.org]
• 2. wiley.com [wiley.com]
• 3. Phenylboronic acid:Synthesis,reactions_Chemicalbook [chemicalbook.com]
• 4. CAS 928053-97-8: [5-fluoro-2-(trifluoromethyl)phenyl]boron… [cymitquimica.com]
• 5. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05979E [pubs.rsc.org]
• 6. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Organoborons | Frontier Specialty Chemicals [frontierspecialtychemicals.com]
• 12. fishersci.com [fishersci.com]
• 13. assets.thermofisher.cn [assets.thermofisher.cn]
• 14. A Mild and Highly Efficient Conversion of Arylboronic Acids into Phenols by Oxidation with MCPBA [organic-chemistry.org]
• 15. Phenol Family Degradation Pathway [eawag-bbd.ethz.ch]
• 16. researchgate.net [researchgate.net]
• 17. Catabolism of Arylboronic Acids by Arthrobacter nicotinovorans Strain PBA - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. pubs.acs.org [pubs.acs.org]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 22. usbio.net [usbio.net]
• 23. lumiprobe.com [lumiprobe.com]

Ensuring Reagent Integrity: A Guide to the Synthesis and Purity Assessment of 5-Iodo-2-trifluoromethoxyphenylboronic Acid

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

5-Iodo-2-trifluoromethoxyphenylboronic acid is a pivotal building block in modern medicinal chemistry, primarily utilized in Suzuki-Miyaura cross-coupling reactions to forge complex molecular architectures essential for drug discovery.[1] The efficacy, reproducibility, and safety of these synthetic endeavors are directly contingent upon the purity of this reagent. Impurities, whether residual starting materials, by-products, or degradation products like boroxines, can poison catalysts, generate unintended side products, and complicate downstream purification, ultimately compromising the integrity of the final active pharmaceutical ingredient (API).[2][3] This guide provides an in-depth examination of the critical parameters defining the purity of 5-Iodo-2-trifluoromethoxyphenylboronic acid, offering field-proven methodologies for its synthesis, purification, and comprehensive analytical characterization.

The Strategic Importance in Drug Discovery

The unique substitution pattern of 5-Iodo-2-trifluoromethoxyphenylboronic acid makes it a highly valuable reagent. The trifluoromethoxy (-OCF₃) group is a bioisostere of other functionalities and can significantly enhance metabolic stability, lipophilicity, and binding affinity of a drug candidate. The iodo-substituent provides a reactive handle for further functionalization, while the boronic acid moiety is the key functional group for palladium-catalyzed cross-coupling reactions.[4][5] Given that arylboronic acids have been identified as potentially genotoxic impurities (PGIs), rigorous control and analysis are not just a matter of good science but a potential regulatory requirement.[2]

Synthesis and Common Impurity Pathways

While numerous specific synthetic routes exist, a common approach involves a metal-halogen exchange of a di-halogenated precursor followed by quenching with a trialkyl borate and subsequent acidic hydrolysis.

Key Impurities to Consider:

• Starting Materials: Unreacted 1,4-diiodo-2-(trifluoromethoxy)benzene or related precursors.

• De-boronated Species: Protodeboronation can lead to the formation of 1-iodo-4-(trifluoromethoxy)benzene. This is a critical impurity as it is unreactive in the desired coupling step.

• Homocoupling Products: Formation of biphenyl impurities from the starting materials.

• Boroxines (Anhydrides): Boronic acids can reversibly dehydrate to form cyclic trimeric anhydrides known as boroxines.[3][6] This is the most common impurity and can exist in equilibrium with the monomeric acid, complicating characterization and stoichiometry calculations.

The reversible formation of the corresponding boroxine is a primary concern for the stability and accurate quantification of boronic acids.

Caption: Reversible dehydration of boronic acid to its cyclic anhydride (boroxine).

Comprehensive Purity Assessment: A Multi-Technique Approach

No single analytical technique can provide a complete purity profile. A robust, self-validating system relies on the orthogonal application of several methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is indispensable for structural confirmation and the identification of organic impurities. A full suite of experiments (¹H, ¹³C, ¹⁹F, ¹¹B) should be employed.

• ¹H NMR: Provides the primary structural fingerprint. The B(OH)₂ protons typically appear as a broad singlet which disappears upon shaking the sample with a drop of D₂O.[4][5] This exchange experiment is definitive for identifying the boronic acid protons and can help reveal underlying aromatic signals that may have been obscured.[5] The presence of boroxine can be inferred from complex changes in the aromatic region and a shift or disappearance of the B(OH)₂ signal.[4][5]

• ¹⁹F NMR: A simple and powerful tool for this specific molecule. It should yield a clean singlet for the -OCF₃ group. The presence of multiple singlets in this region would strongly indicate fluorine-containing impurities. Long-range couplings to aromatic protons can sometimes be observed, providing further structural information.[4]

• ¹³C NMR: The carbon attached to the -OCF₃ group will appear as a characteristic quartet due to coupling with the fluorine atoms (¹J C-F ≈ 255 Hz).[4][5]

• ¹¹B NMR: This experiment directly probes the boron atom. A signal around 28-34 ppm is typical for a tricoordinate arylboronic acid, while a tetrahedral boronate species would appear further upfield (around 3-10 ppm).

Nucleus	Expected Chemical Shift (ppm)	Key Features & Insights
¹H	~7.5 - 8.2 (Aromatic), ~8.0 (B(OH)₂)	Aromatic splitting pattern confirms substitution. B(OH)₂ signal disappears with D₂O exchange.
¹⁹F	~ -58 to -60	A single, sharp peak is expected. Additional peaks indicate fluorine-containing impurities.
¹¹B	~ 28 - 34	Confirms the presence of the tricoordinate boronic acid functional group.
¹³C	~120.5 (q, ¹J C-F ≈ 255 Hz)	The characteristic quartet for the -OCF₃ group is a key diagnostic signal.[4][5]

Table 1: Summary of expected NMR characteristics for 5-Iodo-2-trifluoromethoxyphenylboronic acid.

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for quantitative purity assessment, capable of separating the main component from closely related impurities.[6][7] A reversed-phase HPLC (RP-HPLC) method is most common.

Causality in Method Development:

• Column Choice: A C18 stationary phase is the workhorse for arylboronic acids, providing good retention and separation based on hydrophobicity.[6][8] For challenging separations, a phenyl column can offer alternative selectivity due to π-π interactions with the aromatic rings of the analyte and impurities.[6]

• Mobile Phase: A mixture of water and acetonitrile or methanol is standard. The key is the addition of an acidic modifier, typically 0.1% formic or trifluoroacetic acid. This suppresses the ionization of the boronic acid group, leading to sharper, more symmetrical peaks and improved retention time reproducibility.[6]

• Detection: UV detection, typically at 254 nm, is effective due to the aromatic nature of the compound. A Photo Diode Array (PDA) detector is highly recommended to assess peak purity across the entire UV spectrum.

Parameter	Recommended Starting Condition	Justification
Column	C18 (e.g., 4.6 x 150 mm, 3.5 µm)	Excellent general-purpose column for hydrophobic separation.[6]
Mobile Phase A	0.1% Formic Acid in Water	Acidic modifier to ensure consistent analyte ionization state and good peak shape.[6]
Mobile Phase B	Acetonitrile	Common organic modifier providing good elution strength.
Gradient	20% to 95% B over 15-20 min	A broad gradient is essential to elute both polar and non-polar impurities.
Flow Rate	1.0 mL/min	Standard analytical flow rate for a 4.6 mm ID column.
Detection	UV at 254 nm (PDA)	Strong chromophore allows for sensitive detection; PDA confirms peak purity.
Sample Prep	Dissolve in Diluent (e.g., 50:50 A:B)	Ensures compatibility with the mobile phase and prevents on-column precipitation.[6]

Table 2: Recommended RP-HPLC method parameters for purity analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for identifying unknown impurities.[3] By coupling the separation power of HPLC with the mass-resolving capability of a mass spectrometer, one can obtain the molecular weight of each impurity peak, providing critical clues to its identity. Electrospray ionization (ESI) is a common technique for these compounds.[8][9]

Expert Insight: Boron has two main isotopes, ¹⁰B (~20%) and ¹¹B (~80%). This results in a characteristic isotopic pattern in the mass spectrum, which can be used to confirm the presence of boron in an ion.[10] However, be aware that boronic acids can form adducts with solvents or form complex ions, which can complicate spectral interpretation.[8] Additionally, boron can leach from borosilicate glassware and create artifacts, so using polypropylene vials and fresh solvents is recommended.[11]

Purification Strategies

If a batch fails to meet the required purity specifications, purification is necessary.

• Recrystallization: The most common method. A suitable solvent system must be identified where the boronic acid has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain in solution.

• Acid/Base Extraction: The acidic nature of the boronic acid group (pKa ~7-9) allows for extraction into a basic aqueous solution (e.g., dilute NaOH), leaving non-acidic organic impurities behind. The product is then recovered by re-acidifying the aqueous layer and extracting it back into an organic solvent.

• Chromatography: While possible, silica gel chromatography can be challenging due to the polarity of the boronic acid and its potential for degradation on the stationary phase. It is typically reserved for difficult purifications.

Experimental Protocols

The following protocols represent a self-validating workflow for assessing the purity of a new or existing batch of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Caption: A comprehensive workflow for the purity assessment of boronic acids.

Protocol 1: ¹H and ¹⁹F NMR Analysis

• Sample Preparation: Accurately weigh ~10-15 mg of the boronic acid and dissolve it in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or Acetone-d₆) in an NMR tube.

• Acquisition (¹H): Acquire a standard proton spectrum. Note the chemical shift, multiplicity, and integration of all signals. Pay close attention to the broad singlet corresponding to the B(OH)₂ protons.

• D₂O Exchange: Add one drop of deuterium oxide (D₂O) to the NMR tube. Cap, shake gently for 30 seconds, and re-acquire the ¹H NMR spectrum.

• Analysis (¹H): Confirm that the B(OH)₂ signal has significantly diminished or disappeared entirely.[5] Analyze the now-unobscured aromatic region for any underlying impurity signals.

• Acquisition (¹⁹F): Using the same sample, acquire a ¹⁹F NMR spectrum.

• Analysis (¹⁹F): Confirm the presence of a single peak corresponding to the -OCF₃ group. Any additional peaks represent fluorine-containing impurities and should be integrated relative to the main peak.

Protocol 2: Reversed-Phase HPLC Purity Method

• System Setup: Equilibrate an HPLC system equipped with a PDA detector and a C18 column using the conditions outlined in Table 2.

• Standard Preparation: Prepare a stock solution of a reference standard at ~1.0 mg/mL in the diluent.

• Sample Preparation: Prepare the sample to be tested at the same concentration (~1.0 mg/mL) in the diluent.[6] Ensure the sample is fully dissolved.

• Injection: Inject equal volumes (e.g., 5 µL) of the diluent (as a blank), the reference standard, and the sample.

• Data Analysis:

  • Identify the main peak in the sample chromatogram by comparing its retention time to the reference standard.

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the sample using the area percent method: % Purity = (Area of Main Peak / Total Area of All Peaks) x 100.

  • Use the PDA data to check for peak co-elution. The UV spectrum should be consistent across the entirety of the main peak.

Conclusion

The chemical purity of 5-Iodo-2-trifluoromethoxyphenylboronic acid is not a trivial specification; it is a critical quality attribute that dictates the success of subsequent synthetic transformations and the integrity of drug discovery programs. By employing a multi-faceted analytical approach grounded in NMR, HPLC, and MS, researchers can confidently verify the identity, strength, and purity of this vital reagent. The protocols and insights provided in this guide serve as a robust framework for establishing self-validating systems of quality control, ensuring that the building blocks of tomorrow's medicines are of the highest possible standard.

References

• A Comparative Guide to HPLC Analysis for Purity Assessment of 8-Quinolineboronic Acid Products. Benchchem.
• Cragg, R. H., Lawson, G., & Todd, J. F. J. Mass spectral studies of organoboron compounds. Part I. Facility of hydrocarbon ion rearrangements in some phenylborolans under electron impact. Journal of the Chemical Society, Dalton Transactions.
• Mass spectrometric analysis for organic boron compounds. ResearchGate.
• Development of an on-line high-performance liquid chromatography method for the rapid detection of boronic acids in complex mixtures. (2015).
• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. Waters.
• A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods (RSC Publishing).
• Selective on-line detection of boronic acids and derivatives in high-performance liquid chromatography eluates by post-column reaction with alizarin. Wageningen University & Research.
• (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Semantic Scholar. (2021).
• (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. PMC - NIH. (2021).
• Controlling Residual Arylboronic Acids as Potential Genotoxic Impurities in APIs. (2011).
• A Comparative Guide to LC-MS Analysis for Purity Assessment of Boronic Acid Derivatives. Benchchem.
• Suzuki–Miyaura cross-coupling of aryl iodides and phenylboronic acid over palladium-free CeO2 catalysts. CONICET.
• Mass Spectrometry in Boron Chemistry. ACS Publications - American Chemical Society. (2009).
• Boron artifacts in mass spectrometry originating from glass bottles. Wiley Analytical Science. (2014).
• Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations. PMC - NIH. (2024).
• 5: Drug Development for Traditional Drugs and Biologics. Medicine LibreTexts. (2025).
• Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts. Chemical Society Reviews (RSC Publishing). (2013).
• Phytochemicals in Drug Discovery—A Confluence of Tradition and Innovation. PMC - NIH.
• Research in the Field of Drug Design and Development. PMC - PubMed Central.

Sources

• 1. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. waters.com [waters.com]
• 8. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. analyticalscience.wiley.com [analyticalscience.wiley.com]

A Comprehensive Technical Guide to 5-Iodo-2-trifluoromethoxyphenylboronic Acid: Synthesis, Characterization, and Application in Suzuki-Miyaura Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Iodo-2-trifluoromethoxyphenylboronic acid is a key building block in modern organic synthesis, particularly valued in the pharmaceutical and agrochemical industries. Its trifluoromethoxy group can enhance metabolic stability and lipophilicity, while the iodo and boronic acid functionalities provide versatile handles for carbon-carbon bond formation, most notably in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. This guide offers an in-depth look at the synthesis, characterization, and practical application of this important reagent, providing field-proven insights and detailed protocols to empower researchers in their synthetic endeavors.

Commercial Availability and Physicochemical Properties

5-Iodo-2-trifluoromethoxyphenylboronic acid is commercially available from a range of suppliers. When sourcing this reagent, it is crucial to consider the purity, which is typically offered at ≥95% or higher.

Property	Value
CAS Number	1256355-12-0
Molecular Formula	C₇H₅BF₃IO₃
Molecular Weight	331.82 g/mol
Appearance	White to off-white solid
Storage	Store in a cool, dry place, typically at 2-8°C, protected from light and moisture.

Synthesis of 5-Iodo-2-trifluoromethoxyphenylboronic Acid: A Detailed Protocol

While commercially available, an in-house synthesis of 5-Iodo-2-trifluoromethoxyphenylboronic acid can be advantageous for cost-effectiveness in large-scale applications. A common and reliable synthetic route starts from the readily available 2-(trifluoromethoxy)aniline. The synthesis involves a three-step process: iodination, diazotization, and subsequent borylation.

Experimental Workflow: Synthesis

Caption: Synthetic workflow for 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Step-by-Step Methodology

Step 1: Synthesis of 4-Iodo-2-(trifluoromethoxy)aniline

• To a stirred solution of 2-(trifluoromethoxy)aniline (1.0 eq.) in a suitable solvent such as aqueous ethanol, add sodium iodide (1.1 eq.) and iodine (1.05 eq.).

• Cool the mixture in an ice bath and slowly add sulfuric acid (2.0 eq.).

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate to remove excess iodine.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Step 2: Diazotization of 4-Iodo-2-(trifluoromethoxy)aniline

• Suspend the purified 4-iodo-2-(trifluoromethoxy)aniline (1.0 eq.) in a mixture of hydrochloric acid and water.

• Cool the suspension to 0-5°C in an ice-salt bath.

• Slowly add a solution of sodium nitrite (1.1 eq.) in water, maintaining the temperature below 5°C.

• Stir the resulting diazonium salt solution at 0-5°C for 30 minutes.

Step 3: Borylation to Yield 5-Iodo-2-trifluoromethoxyphenylboronic Acid

• In a separate flask, cool a solution of trimethyl borate (2.0 eq.) in an appropriate solvent like tetrahydrofuran (THF) to -10°C.

• Slowly add the previously prepared cold diazonium salt solution to the trimethyl borate solution, ensuring the temperature does not exceed -5°C.

• After the addition is complete, stir the reaction mixture at low temperature for 1 hour and then allow it to warm to room temperature and stir for an additional 2-3 hours.

• Acidify the reaction mixture with dilute hydrochloric acid and stir for 1 hour to hydrolyze the boronate ester.

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude 5-Iodo-2-trifluoromethoxyphenylboronic acid can be purified by recrystallization from a suitable solvent system (e.g., toluene/hexanes).

Characterization and Quality Control

Thorough characterization is essential to confirm the identity and purity of the synthesized 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation.[1]

• ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons. The chemical shifts and coupling patterns will be consistent with the substitution pattern on the benzene ring.

• ¹³C NMR: The carbon NMR spectrum will display the expected number of signals for the aromatic carbons, with the carbon attached to the trifluoromethoxy group showing a characteristic quartet due to coupling with the fluorine atoms.[2]

• ¹⁹F NMR: The fluorine NMR spectrum will exhibit a singlet corresponding to the -OCF₃ group.[1][3]

Representative NMR Data (in CDCl₃, shifts are approximate and may vary slightly):

Nucleus	Chemical Shift (ppm)
¹H	δ 7.8-8.2 (aromatic protons), 5.0-6.0 (broad singlet, B(OH)₂)
¹³C	δ 150-160 (C-OCF₃), 140-145 (C-I), 120-135 (other aromatic C), 120.5 (q, J ≈ 257 Hz, -CF₃)
¹⁹F	δ -57 to -59 (s, -OCF₃)

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a vital technique for assessing the purity and confirming the molecular weight of the compound.[4] A reversed-phase HPLC method coupled with a mass spectrometer is typically employed. The mass spectrum should show a prominent peak corresponding to the molecular ion [M-H]⁻ or [M+H]⁺.

Application in Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis for the formation of C-C bonds.[5][6][7] 5-Iodo-2-trifluoromethoxyphenylboronic acid is an excellent coupling partner in these reactions.

Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Synthesis of 4'-Methoxy-5-iodo-2-(trifluoromethoxy)-1,1'-biphenyl

This protocol describes a representative Suzuki-Miyaura coupling reaction between 5-Iodo-2-trifluoromethoxyphenylboronic acid and 4-methoxyphenylboronic acid.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Experimental workflow for a typical Suzuki-Miyaura coupling reaction.

Step-by-Step Methodology

• Reaction Setup: In a flame-dried Schlenk flask, combine 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.0 eq.), 4-methoxyphenylboronic acid (1.2 eq.), a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq.), and a base like potassium carbonate (K₂CO₃, 2.0 eq.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., 4:1 v/v), via syringe.

• Reaction: Heat the reaction mixture to 80-100°C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel to yield the desired biaryl product.

Conclusion

5-Iodo-2-trifluoromethoxyphenylboronic acid is a valuable and versatile reagent for the synthesis of complex organic molecules. Its commercial availability and the reliable synthetic protocols outlined in this guide make it readily accessible to researchers. A thorough understanding of its characterization and its application in robust protocols like the Suzuki-Miyaura cross-coupling reaction is crucial for its effective utilization in drug discovery and materials science. The detailed methodologies provided herein are intended to serve as a practical resource for scientists, enabling them to confidently incorporate this powerful building block into their synthetic strategies.

References

• † 1H-NMR and 13C-NMR Spectra. (n.d.).
• 1H, 19F, and 13C Analysis in Under Two Minutes. (2019). AZoM.
• Application Notes and Protocols for Suzuki-Miyaura Coupling Reactions. (2025). BenchChem.
• Quantitation of boronic acids at pg/mL levels of sensitivity. (n.d.). SCIEX.
• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
• Application of Lithiation–Borylation to the Total Synthesis of (−)-Rakicidin F. (n.d.). PMC.
• Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. (n.d.). Rose-Hulman.
• (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. (2021). PMC.
• 5-Iodo-2-(trifluoromethoxy)aniline. (n.d.). Smolecule.
• Suzuki-Miyaura Cross Coupling Reaction. (n.d.). TCI Chemicals.
• "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergradu
• An Expedient Synthesis of 2,4,6-Tris(trifluoromethyl)aniline. (2025).
• End-to-End Workflow Solutions for Oligonucleotide Analysis. (n.d.). Agilent.
• Fluorine NMR. (n.d.).
• De Novo Cleaning of Chimeric MS/MS Spectra for LC-MS/MS-Based Metabolomics. (2023).
• Automated Online SPE for LC/MS/MS Analysis of Trace Organic Contaminants in Water Using the Agilent 1290 Infinity. (2015).
• An Integrated Workflow for the Analysis of Oligonucleotides and Their Impurities by Agilent High-Resolution LC/(Q-)TOF Mass Spectrometry. (n.d.).
• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorin
• Synthesis of Five-Membered Iodine-Nitrogen Heterocycles from Benzimidazole-Based Iodonium Salts. (2018). PubMed.
• 2-Iodo-4-(trifluoromethyl)aniline. (n.d.). Chem-Impex.
• Application of Lithiation–Borylation to the Total Synthesis of (−)-Rakicidin F. (n.d.).

Sources

• 1. azom.com [azom.com]
• 2. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. sciex.com [sciex.com]
• 5. Yoneda Labs [yonedalabs.com]
• 6. rose-hulman.edu [rose-hulman.edu]
• 7. tcichemicals.com [tcichemicals.com]

An In-depth Technical Guide to the Structural Characterization of 5-Iodo-2-trifluoromethoxyphenylboronic Acid

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the structural characterization of 5-Iodo-2-trifluoromethoxyphenylboronic acid, a halogenated and fluorinated phenylboronic acid derivative of significant interest in synthetic chemistry and drug discovery. In the absence of publicly available, peer-reviewed spectra and crystallographic data for this specific molecule, this guide leverages established principles of analytical chemistry and draws upon empirical data from closely related analogs to present a robust, predictive, and methodological approach. We will explore the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray diffraction as the principal techniques for elucidating and confirming the molecular structure. Each section is designed to not only detail the "how" but, more critically, the "why" behind the experimental choices, ensuring a deep, causal understanding of the characterization workflow.

Introduction: The Significance of 5-Iodo-2-trifluoromethoxyphenylboronic acid

Phenylboronic acids are a cornerstone of modern organic synthesis, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. The introduction of multiple, distinct functional groups onto the phenyl ring, as in 5-Iodo-2-trifluoromethoxyphenylboronic acid (Molecular Formula: C7H5BF3IO3, Molecular Weight: 331.82 g/mol ), creates a versatile building block with orthogonal reactivity.[1] The boronic acid moiety serves as a handle for palladium-catalyzed C-C bond formation, the iodo group offers a site for a second, distinct cross-coupling reaction (e.g., Sonogashira, Heck, or another Suzuki coupling), and the trifluoromethoxy group imparts unique electronic properties and can enhance metabolic stability and lipophilicity in medicinal chemistry applications.[2][3]

Accurate and unambiguous structural characterization is paramount to ensure the reliability of subsequent synthetic transformations and the interpretation of biological activity. This guide provides the scientific rationale and detailed protocols for achieving this.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Core Skeleton

NMR spectroscopy is the most powerful tool for elucidating the precise connectivity and chemical environment of atoms in a molecule. For 5-Iodo-2-trifluoromethoxyphenylboronic acid, a multi-nuclear approach is essential.

Causality of Experimental Choices

• ¹H NMR: Provides information on the number, environment, and connectivity of protons. The aromatic region will be of particular interest for confirming the substitution pattern.

• ¹³C NMR: Reveals the number and type of carbon atoms. The trifluoromethoxy group will exhibit a characteristic quartet due to coupling with the three fluorine atoms.

• ¹⁹F NMR: Directly observes the fluorine atoms of the trifluoromethoxy group, providing a clean, single signal in a spectral region free from other interferences.

• ¹¹B NMR: Confirms the presence and electronic environment of the boron atom in the boronic acid functionality.

Predicted Spectral Data and Interpretation

The following predictions are based on established chemical shift principles and data from analogous compounds, particularly the isomers of (trifluoromethoxy)phenylboronic acid.[2]

Table 1: Predicted NMR Spectroscopic Data

Nucleus	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale and Interpretation
¹H NMR	7.5 - 8.5	Singlet (br)	-	The two protons of the B(OH)₂ group are exchangeable and often appear as a broad singlet. This signal will disappear upon D₂O exchange.[2]
~7.8 - 8.2	d	~2	Aromatic proton ortho to the boronic acid group and meta to the iodine.
~7.6 - 7.9	dd	~8, ~2	Aromatic proton meta to both the boronic acid and trifluoromethoxy groups.
~7.2 - 7.5	d	~8	Aromatic proton ortho to the trifluoromethoxy group and meta to the boronic acid.
¹³C NMR	~150 (q)	Quartet	¹J(C-F) ≈ 255	Carbon of the OCF₃ group, showing a characteristic large one-bond coupling to fluorine.[2]
~130 - 145	Multiple singlets	-	Aromatic carbons, including the carbon bearing the boronic acid group (ipso-carbon).
~121.4 (q)	Quartet	³J(C-F) ≈ 1.7	Aromatic carbon adjacent to the OCF₃ group, showing a smaller three-bond coupling.[2]
~90	Singlet	-	Aromatic carbon bearing the iodo group (ipso-carbon), typically shifted upfield.
¹⁹F NMR	~ -58 to -60	Singlet	-	A single peak is expected for the three equivalent fluorine atoms of the OCF₃ group.
¹¹B NMR	~28 - 32	Singlet (br)	-	Characteristic chemical shift for a trigonal planar boronic acid.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~10-20 mg of 5-Iodo-2-trifluoromethoxyphenylboronic acid in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃). DMSO-d₆ is often preferred for boronic acids as it can help to sharpen the B(OH)₂ proton signals.

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. To confirm the B(OH)₂ protons, add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The B(OH)₂ signal should disappear.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A longer acquisition time or a more concentrated sample may be necessary due to the lower natural abundance of ¹³C.

• ¹⁹F and ¹¹B NMR Acquisition: These nuclei are highly sensitive and can be acquired relatively quickly. No special parameters are typically required.

• Data Processing: Process all spectra using appropriate software. Apply Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts to the residual solvent peak (for ¹H and ¹³C) or an external standard (e.g., BF₃·OEt₂ for ¹¹B).

Infrared (IR) Spectroscopy: Identifying Functional Groups

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups within the molecule.

Causality of Experimental Choices

The vibrational frequencies of chemical bonds are sensitive to the bond strength and the masses of the connected atoms. By analyzing the absorption of infrared radiation, we can identify the characteristic vibrations of the O-H, B-O, C-F, and aromatic C=C bonds.

Predicted IR Absorption Bands

Table 2: Predicted Key IR Absorptions

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
3500 - 3200	Strong, Broad	O-H stretch	Boronic acid (intermolecular H-bonding)
~3100 - 3000	Weak to Medium	C-H stretch	Aromatic ring
~1600 - 1450	Medium to Strong	C=C stretch	Aromatic ring
~1380 - 1320	Strong	B-O stretch	Boronic acid
~1250 - 1100	Very Strong	C-F stretch	Trifluoromethoxy group
Below 800	Medium	C-I stretch	Iodo group

Experimental Protocol: Attenuated Total Reflectance (ATR) IR

• Sample Preparation: Place a small amount (a few milligrams) of the solid 5-Iodo-2-trifluoromethoxyphenylboronic acid directly onto the ATR crystal.

• Data Acquisition: Apply pressure using the anvil to ensure good contact between the sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Background Correction: A background spectrum of the clean, empty ATR crystal must be collected prior to the sample analysis.

• Data Analysis: The resulting spectrum of % Transmittance vs. Wavenumber is analyzed for the presence of the characteristic absorption bands listed in Table 2.

Mass Spectrometry: Confirming Molecular Weight and Formula

Mass spectrometry provides the exact molecular weight and can help confirm the elemental composition of the molecule.

Causality of Experimental Choices

Electrospray ionization (ESI) is a soft ionization technique that is well-suited for polar molecules like boronic acids, often producing the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻ with minimal fragmentation. High-resolution mass spectrometry (HRMS) can determine the mass-to-charge ratio (m/z) to several decimal places, allowing for the unambiguous determination of the molecular formula.

Predicted Mass Spectrometry Data

• Molecular Formula: C₇H₅BF₃IO₃

• Exact Mass (Monoisotopic): 331.9285

• Expected HRMS (ESI-) Result for [M-H]⁻: m/z 330.9207

The isotopic pattern will be characteristic due to the presence of boron (¹⁰B and ¹¹B) and iodine (¹²⁷I, monoisotopic).

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the ESI source of a high-resolution mass spectrometer (e.g., an Orbitrap or TOF instrument).

• Data Acquisition: Acquire the mass spectrum in negative ion mode to observe the [M-H]⁻ ion. The mass analyzer should be operated in high-resolution mode.

• Data Analysis: Compare the experimentally observed m/z value with the theoretical value calculated for the molecular formula C₇H₄BF₃IO₃⁻. The difference should be within a few parts per million (ppm).

Single-Crystal X-ray Diffraction: The Definitive Structure

While spectroscopic methods provide powerful evidence for the molecular structure, single-crystal X-ray diffraction provides the definitive, unambiguous three-dimensional arrangement of atoms in the solid state.

Causality of Experimental Choices

X-ray diffraction relies on the scattering of X-rays by the electron clouds of atoms in a crystalline lattice. The resulting diffraction pattern can be mathematically deconvoluted to generate a 3D model of the electron density, from which the atomic positions, bond lengths, bond angles, and intermolecular interactions can be determined with high precision.

Predicted Crystal Structure Features

Based on the known structures of other phenylboronic acids, we can predict the following features:[4][5][6][7]

• Dimerization: Molecules of 5-Iodo-2-trifluoromethoxyphenylboronic acid are expected to form centrosymmetric dimers in the solid state through strong hydrogen bonds between the boronic acid groups of two separate molecules.[4][5][6]

• Planarity: The boronic acid group is likely to be slightly twisted out of the plane of the phenyl ring to minimize steric hindrance.

• Intermolecular Interactions: In addition to the primary hydrogen bonding, weaker interactions such as π-π stacking or halogen bonding involving the iodine atom may influence the crystal packing.

Experimental Protocol: X-ray Crystallography

• Crystal Growth: High-quality single crystals are essential. This is often the most challenging step. Slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture (e.g., toluene/heptane, ethyl acetate/hexane) is a common method.

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. The crystal is cooled (typically to 100 K) to minimize thermal vibrations and then irradiated with a monochromatic X-ray beam. A series of diffraction images are collected as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods, and the atomic positions are refined to best fit the experimental data.

Visualizing the Workflow and Structure

Diagrams are essential for conceptualizing the workflow and the molecular structure.

Caption: 2D structure of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Conclusion: A Self-Validating System

The structural characterization of 5-Iodo-2-trifluoromethoxyphenylboronic acid is a process of building a self-validating case. The combination of NMR, IR, and mass spectrometry provides a consistent and interlocking dataset that strongly supports the proposed structure. NMR defines the carbon-hydrogen framework and the precise location of substituents. IR confirms the presence of the expected functional groups. High-resolution mass spectrometry validates the elemental composition. Finally, single-crystal X-ray diffraction, if obtainable, serves as the ultimate arbiter, providing a definitive and high-precision 3D model of the molecule. By following the logical and methodical workflow outlined in this guide, researchers and drug development professionals can proceed with confidence in the structural integrity of this valuable synthetic building block.

References

• Aakeröy, C. B., et al. (2004). "Structure of a 4-carboxybenzeneboronic acid 4,4′-bipyridine derivative." Acta Crystallographica Section E: Structure Reports Online, 60(10), o1834-o1836. Available at: [Link]

• Dąbrowski, M., et al. (2019). "Structure and Properties of 1,3-Phenylenediboronic Acid: Combined Experimental and Theoretical Investigations." Molecules, 24(4), 749. Available at: [Link]

• Groom, C. R., & Allen, F. H. (2014). "The Cambridge Structural Database in Retrospect and Prospect." Angewandte Chemie International Edition, 53(3), 662-671. Available at: [Link]

• Rettig, S. J., & Trotter, J. (1977). "Crystal and molecular structure of phenylboronic acid, C6H5B(OH)2." Canadian Journal of Chemistry, 55(17), 3071-3075. Available at: [Link]

• SeethaLekshmi, N., & Pedireddi, V. R. (2007). "4-Carboxyphenylboronic acid monohydrate." Acta Crystallographica Section E: Structure Reports Online, 63(1), o221-o223. Available at: [Link]

• Varughese, S., et al. (2011). "Bis(8-chloro-1-methyl-6-phenyl-4H-t[4][5][6]riazolo[4,3-a]b[4][6]enzodiazepine) 4-(dihydroxyboryl)benzoic acid monohydrate." Acta Crystallographica Section E: Structure Reports Online, 67(11), o2959. Available at: [Link]

• Ma, L.-X., et al. (2023). "Synthesis, crystal structure and DFT study of (3-(pyrrolidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid." Molecular Crystals and Liquid Crystals, 765(1), 102-111. Available at: [Link]

• Adamczyk-Woźniak, A., et al. (2021). "(Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity." Molecules, 26(7), 2035. Available at: [Link]

• BIOFOUNT. (n.d.). "1256355-12-0|5-Iodo-2-trifluoromethoxyphenylboronic acid." Retrieved from [Link]

• SpectraBase. (n.d.). "4-Trifluoromethylphenylboronic acid." Retrieved from [Link]

• University of Colorado Boulder. (n.d.). "Table of Characteristic IR Absorptions." Retrieved from [Link]

• Hall, D. G. (Ed.). (2005). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. Wiley-VCH. Available at: [Link]

Sources

• 1. usbio.net [usbio.net]
• 2. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5-Formyl-2-thiopheneboronic acid(4347-33-5) 1H NMR [m.chemicalbook.com]
• 4. Crystal structure of 4-(meth­oxy­carbon­yl)phenyl­boronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Phenylboronic acid - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

5-Iodo-2-trifluoromethoxyphenylboronic acid in Suzuki-Miyaura coupling reactions

An In-Depth Guide to the Application of 5-Iodo-2-trifluoromethoxyphenylboronic acid in Suzuki-Miyaura Coupling Reactions

Introduction: A Privileged Building Block in Modern Synthesis

In the landscape of medicinal and materials chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of molecular design.[1] The trifluoromethoxy (-OCF3) group, in particular, offers a unique combination of electronic and steric properties that can profoundly enhance the characteristics of a molecule.[2][3] 5-Iodo-2-trifluoromethoxyphenylboronic acid emerges as a highly valuable building block, synergistically combining the benefits of the -OCF3 group with the synthetic versatility of a boronic acid and the high reactivity of an aryl iodide.

The trifluoromethoxy group is strongly electron-withdrawing and highly lipophilic, which can lead to improved metabolic stability, enhanced membrane permeability, and modulated bioavailability of drug candidates.[2] The carbon-fluorine bonds are exceptionally strong, rendering the moiety resistant to metabolic degradation.[2][4] Positioned ortho to the boronic acid, the -OCF3 group introduces steric bulk and unique electronic effects that can influence the kinetics and outcome of cross-coupling reactions. The iodo substituent serves as an excellent leaving group in palladium-catalyzed reactions due to the relatively weak carbon-iodine bond, facilitating rapid oxidative addition, which is often the rate-determining step in the Suzuki-Miyaura catalytic cycle.[5][6]

This guide provides a comprehensive overview of the application of 5-Iodo-2-trifluoromethoxyphenylboronic acid in Suzuki-Miyaura coupling, offering mechanistic insights, detailed experimental protocols, and troubleshooting strategies for researchers in drug development and synthetic chemistry.

Compound Properties:

Property	Value
CAS Number	1256355-12-0[7][]
Molecular Formula	C₇H₅BF₃IO₃[7][]
Molecular Weight	331.82 g/mol [7][]
Appearance	Typically a white to off-white solid
Storage	Store at -20°C for long-term stability[7]

The Suzuki-Miyaura Coupling: Mechanistic Considerations

The Suzuki-Miyaura reaction is a robust and widely used palladium-catalyzed cross-coupling method for the formation of carbon-carbon bonds, most commonly between an organoborane and an organic halide.[6][9][10] The reaction proceeds through a well-established catalytic cycle involving three key steps: oxidative addition, transmetalation, and reductive elimination.[5][10][11]

• Oxidative Addition : The cycle begins with the oxidative addition of the aryl halide (in this case, the coupling partner for our boronic acid) to a Pd(0) complex. This step forms a Pd(II) intermediate. The high reactivity of aryl iodides makes this step particularly efficient.[5][6]

• Transmetalation : The organoborane (5-Iodo-2-trifluoromethoxyphenylboronic acid) is activated by a base to form a more nucleophilic boronate species. This species then transfers its organic group to the Pd(II) center, displacing the halide and forming a new diorganopalladium(II) complex. This step is often the rate-determining step, especially with sterically hindered or electron-deficient boronic acids.[5][10]

• Reductive Elimination : The final step is the reductive elimination of the two organic groups from the palladium center, forming the desired biaryl product and regenerating the catalytically active Pd(0) species, which can then re-enter the cycle.[5][9]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The presence of the electron-withdrawing -OCF3 group on the boronic acid can decrease the nucleophilicity of the aryl ring, potentially slowing the transmetalation step.[12][13] Furthermore, the ortho-substituent introduces steric hindrance, which may necessitate the use of bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) to promote the reductive elimination step and prevent catalyst decomposition.[9][14][15]

Experimental Protocol: A General Procedure

This protocol provides a reliable starting point for the Suzuki-Miyaura coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid with a generic aryl or heteroaryl bromide. Optimization of the catalyst, ligand, base, and temperature may be required for specific substrates.

Caption: A typical experimental workflow for Suzuki-Miyaura coupling.

Materials and Reagents:

• 5-Iodo-2-trifluoromethoxyphenylboronic acid

• Aryl/Heteroaryl Halide (e.g., Bromide or Iodide)

• Palladium Precatalyst (e.g., Pd₂(dba)₃, XPhos Pd G3)

• Phosphine Ligand (e.g., SPhos, XPhos)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane, Toluene, THF/Water mixture)

• Reaction vessel (e.g., Schlenk flask or microwave vial)

• Magnetic stirrer and heat source

• Inert gas supply (Argon or Nitrogen)

• Standard glassware for workup and purification

Step-by-Step Methodology:

• Reagent Preparation:

  • To a dry reaction vial equipped with a magnetic stir bar, add 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2 - 1.5 equivalents), the aryl halide (1.0 equivalent), and the base (2.0 - 3.0 equivalents).

  • Note: Using a slight excess of the boronic acid can help drive the reaction to completion.

• Inert Atmosphere Setup:

  • Seal the vial with a septum cap.

  • Evacuate the vial and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure all oxygen is removed. The presence of oxygen can lead to unwanted side reactions like the homocoupling of the boronic acid.[9][12]

• Catalyst Addition:

  • Under a positive pressure of inert gas, quickly add the palladium precatalyst (1-5 mol%) and the ligand (1-10 mol%). For pre-formed catalyst/ligand complexes like palladacycles, add the specified amount directly.

• Solvent Addition:

  • Using a syringe, add the degassed solvent system (e.g., 1,4-Dioxane/H₂O 10:1) to achieve a concentration of 0.1-0.5 M with respect to the limiting reagent.[12]

• Reaction Execution:

  • Place the sealed vial in a preheated oil bath or heating block.

  • Stir the mixture vigorously at the desired temperature (typically 80–110 °C) for the specified time (2–24 hours).[10][12]

• Monitoring:

  • Monitor the reaction's progress periodically by taking small aliquots (under inert atmosphere if the reaction is ongoing) and analyzing by TLC, GC-MS, or LC-MS until the limiting starting material is consumed.[12]

• Workup:

  • Once complete, allow the reaction to cool to room temperature.

  • Dilute the mixture with an organic solvent like ethyl acetate.

  • Wash the organic layer with water and then with brine to remove the inorganic base and salts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[10][12]

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure biaryl product.

Suggested Starting Conditions:

Aryl Halide Partner	Catalyst System (mol%)	Base (equiv)	Solvent System	Temp (°C)
Electron-Neutral/Rich Aryl Bromide	Pd₂(dba)₃ (2%), SPhos (4%)	K₃PO₄ (2.0)	Toluene/H₂O (10:1)	100
Electron-Deficient Aryl Bromide	Pd(PPh₃)₄ (5%)	K₂CO₃ (2.0)	Dioxane/H₂O (4:1)	90
Sterically Hindered Aryl Bromide	XPhos Pd G3 (2%)	Cs₂CO₃ (3.0)	Dioxane	110
Heteroaryl Chloride	PEPPSI-IPr (3%)	K₃PO₄ (3.0)	THF/H₂O (10:1)	80

Troubleshooting Common Issues

Even with a robust protocol, challenges can arise. Below is a guide to diagnosing and solving common problems.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive Catalyst: Pd(II) precatalyst not reduced; Pd(0) source degraded to palladium black.[16] Poor Reagent Quality: Boronic acid has decomposed (protodeboronation or boroxine formation).[16] Oxygen Contamination: Insufficient degassing leading to catalyst poisoning.[12]	Use a modern precatalyst (e.g., Buchwald G3/G4) for reliable Pd(0) generation.[16] Verify boronic acid purity by NMR. Consider converting to a more stable pinacol (BPin) ester.[16] Ensure rigorous inert techniques. Purge solvents and the reaction vessel thoroughly with argon or nitrogen.[12][17]
Homocoupling of Boronic Acid	Presence of Oxygen: Oxygen can facilitate the oxidative coupling of two boronic acid molecules.[9]	Improve degassing procedures. Use freeze-pump-thaw cycles for solvents if necessary. Ensure a tight seal on the reaction vessel.
Protodeboronation (Loss of -B(OH)₂ group)	Unstable Boronic Acid: The C-B bond is cleaved by acidic protons (e.g., from water) or high temperatures.[16] Excessively Strong Base/High Temp: Harsh conditions can promote decomposition.	Use milder conditions: Lower the reaction temperature if possible. Use a more stable boronate ester (MIDA or BPin) if the free acid is problematic.[16][18] Minimize reaction time once the starting material is consumed.
Slow Reaction with Hindered Substrates	Steric Hindrance: The ortho -OCF3 group and substituents on the coupling partner impede reductive elimination.	Switch to a bulkier, electron-rich ligand (e.g., XPhos, tBuXPhos) which is known to accelerate reductive elimination.[9][14][19] Increase the reaction temperature or consider microwave heating to overcome the activation barrier.

Conclusion

5-Iodo-2-trifluoromethoxyphenylboronic acid is a powerful and versatile reagent for the synthesis of complex biaryl structures via the Suzuki-Miyaura coupling. The trifluoromethoxy group imparts desirable physicochemical properties crucial for applications in drug discovery and materials science.[2] While its electronic and steric nature requires careful consideration in reaction design—particularly in the choice of catalyst, ligand, and base—the protocols and troubleshooting guidance provided herein offer a solid framework for successfully employing this valuable synthetic building block. By understanding the underlying mechanism and potential pitfalls, researchers can effectively harness its potential to accelerate the development of novel molecular entities.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.
• Suzuki-Miyaura Coupling - Chemistry LibreTexts.
• The Role of Trifluoromethoxy Groups in Modern Chemical Synthesis.
• Suzuki Coupling: Mechanism & Examples | NROChemistry.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• The catalytic mechanism of the Suzuki-Miyaura reaction - ChemRxiv.
• The Trifluoromethyl Group: A Cornerstone in Modern Medicinal Chemistry - Benchchem.
• Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)
• Troubleshooting difficult Suzuki couplings with substituted boronic acids - Benchchem.
• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethyl
• Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives - Organic & Biomolecular Chemistry (RSC Publishing).
• An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed.
• Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - RSC Publishing.
• Efficient synthesis of sterically hindered arenes bearing acyclic secondary alkyl groups by Suzuki-Miyaura cross-couplings - PubMed.
• Diagnosing issues with a failed Suzuki coupling? : r/Chempros - Reddit.
• Suzuki–Miyaura Coupling of Sterically Hindered Aryl Carbon
• Technical Support Center: Troubleshooting Low Conversion in Suzuki-Miyaura Reactions - Benchchem.

• Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[5][9]-Fused Indole Heterocycles - PMC - NIH.

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC - NIH.
• Synthesis, Properties and Antimicrobial Activity of 5-Trifluoromethyl-2-formylphenylboronic Acid - PMC - NIH.
• 5-Iodo-2-trifluoromethoxyphenylboronic acid - Data Sheet - United St
• 5-Iodo-2-trifluoromethoxyphenylboronic acid - Data Sheet - United St
• CAS 1256355-12-0 5-Iodo-2-trifluoromethoxyphenylboronic acid - BOC Sciences.
• 5-Iodo-2-trifluoromethoxyphenylboronic acid | 1256355-12-0 - Sigma-Aldrich.
• Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid.
• (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC - NIH.
• "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergradu
• Suzuki-Miyaura Cross Coupling Reaction - TCI Chemicals.

Sources

• 1. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design [mdpi.com]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. tcichemicals.com [tcichemicals.com]
• 7. usbio.net [usbio.net]
• 9. Yoneda Labs [yonedalabs.com]
• 10. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 11. chemrxiv.org [chemrxiv.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. reddit.com [reddit.com]
• 18. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Efficient synthesis of sterically hindered arenes bearing acyclic secondary alkyl groups by Suzuki-Miyaura cross-couplings - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid

Abstract

This document provides a comprehensive guide for researchers, scientists, and professionals in drug development on the effective use of palladium catalysts for the Suzuki-Miyaura cross-coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid. This guide delves into the mechanistic underpinnings of the reaction, offers detailed protocols for its execution, and provides insights into the selection of catalysts, ligands, and reaction conditions to achieve optimal outcomes. The synthesis of biaryl compounds is a cornerstone of modern medicinal chemistry, and the methodologies presented herein are designed to be robust, reproducible, and adaptable to a variety of synthetic challenges.[1][2][3]

Introduction: The Significance of Biaryl Scaffolds and the Suzuki-Miyaura Coupling

Biaryl motifs are privileged structures in medicinal chemistry and materials science, frequently appearing in pharmaceuticals, agrochemicals, and advanced materials.[1][2][3] The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for the formation of carbon-carbon (C-C) bonds, particularly for the synthesis of these vital biaryl compounds.[4][5][6][7] First reported by Akira Suzuki and Norio Miyaura in 1979, this palladium-catalyzed reaction involves the coupling of an organoboron compound with an organic halide or triflate.[6] Its widespread adoption is attributed to the mild reaction conditions, high functional group tolerance, and the commercial availability and stability of the boronic acid reagents.[6][8]

The specific focus of this guide, 5-Iodo-2-trifluoromethoxyphenylboronic acid, is a valuable building block in drug discovery due to the presence of the trifluoromethoxy group, which can enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. The aryl iodide functionality provides a highly reactive site for palladium-catalyzed cross-coupling.

The Catalytic Cycle: A Mechanistic Overview

A fundamental understanding of the reaction mechanism is crucial for troubleshooting and optimizing the Suzuki-Miyaura coupling. The generally accepted catalytic cycle proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[4][6][9][10]

Figure 1: General Catalytic Cycle of the Suzuki-Miyaura Reaction.

• Oxidative Addition: The catalytic cycle begins with the oxidative addition of the aryl iodide (in this case, the derivative of 5-Iodo-2-trifluoromethoxyphenylboronic acid) to a low-valent palladium(0) complex.[4][6][9][10] This step is often the rate-determining step and results in the formation of a palladium(II) species.[9] The reactivity of the aryl halide follows the order I > Br > Cl.[4]

• Transmetalation: In this step, the organic group from the boronic acid is transferred to the palladium(II) center.[6] The presence of a base is essential for this step, as it activates the boronic acid to form a more nucleophilic boronate species.[6][11][12]

• Reductive Elimination: The final step involves the reductive elimination of the two organic groups from the palladium(II) complex, forming the desired biaryl product and regenerating the active palladium(0) catalyst, which can then re-enter the catalytic cycle.[4][6][9][10]

Key Components and Their Roles: A Guide to Rational Selection

The success of a Suzuki-Miyaura coupling reaction is highly dependent on the judicious choice of several key components.

Palladium Precatalysts

While a variety of palladium sources can be used, palladium(II) precatalysts are often preferred due to their air and moisture stability.[13][14] These are reduced in situ to the active Pd(0) species. Common and effective precatalysts include:

Precatalyst	Common Name(s)	Key Features
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)palladium(0)	A widely used, classic catalyst.[14]
Pd(OAc)₂	Palladium(II) Acetate	A common and cost-effective Pd(II) source, requires a ligand.[13]
Pd₂(dba)₃	Tris(dibenzylideneacetone)dipalladium(0)	A stable Pd(0) source, often used with phosphine ligands.[15]
PEPPSI™-type precatalysts	Pyridine-Enhanced Precatalyst Preparation	Often used with N-heterocyclic carbene (NHC) ligands.[4]

Ligands: The Key to Reactivity and Selectivity

Ligands play a critical role in stabilizing the palladium catalyst, influencing its reactivity, and controlling the selectivity of the reaction.[7][16][17] For the coupling of aryl iodides, a range of phosphine-based ligands have proven effective.

• Electron-rich and Bulky Ligands: Ligands such as tri-tert-butylphosphine (P(t-Bu)₃) and dialkylbiaryl phosphines (e.g., SPhos, XPhos) are highly effective.[8][11] Their steric bulk promotes the formation of monoligated palladium species, which are highly active in the oxidative addition step, while their electron-donating nature facilitates this key step.[8][11]

Bases: Activating the Boronic Acid

The base is crucial for the transmetalation step.[6][11] It activates the boronic acid by forming a more nucleophilic boronate complex. The choice of base can significantly impact the reaction rate and yield.

Base	Strength	Common Solvents	Notes
K₂CO₃	Moderate	Dioxane, THF, DMF, Water	A versatile and commonly used base.[5]
Cs₂CO₃	Strong	Dioxane, Toluene	Often used for more challenging couplings.[7]
K₃PO₄	Strong	Toluene, Dioxane	Effective for sterically hindered substrates.[3]
NaHCO₃	Mild	Aqueous mixtures	A milder option, suitable for base-sensitive substrates.

Solvents: The Reaction Medium

The solvent influences the solubility of the reactants and catalyst, and can also affect the reaction rate and selectivity.[18] Aprotic polar solvents are commonly employed.

• Common Solvents: Dioxane, tetrahydrofuran (THF), N,N-dimethylformamide (DMF), and toluene are frequently used.[4] Often, a small amount of water is added, which can aid in the dissolution of the base and facilitate the transmetalation step.[4]

Experimental Protocols

The following protocols provide a starting point for the Suzuki-Miyaura cross-coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid with a generic aryl halide. Optimization may be required for specific substrates.

General Protocol for Suzuki-Miyaura Coupling

Figure 2: Experimental Workflow for Suzuki-Miyaura Coupling.

Materials:

• 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.0 equiv)

• Aryl halide (1.1 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Ligand (e.g., SPhos, 2-10 mol%)

• Base (e.g., K₂CO₃, 2.0-3.0 equiv)

• Anhydrous solvent (e.g., Dioxane/Water 4:1)

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 5-Iodo-2-trifluoromethoxyphenylboronic acid, the aryl halide, the palladium precatalyst, the ligand, and the base.

• Degassing: Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the required time. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Catalyst and Ligand Screening Protocol

To optimize the reaction for a new substrate, a parallel screening of different catalysts and ligands is highly recommended.

Materials:

• A 96-well plate or an array of reaction vials

• Stock solutions of 5-Iodo-2-trifluoromethoxyphenylboronic acid, aryl halide, and base in the chosen solvent.

• Stock solutions of various palladium precatalysts and ligands.

Procedure:

• Dispensing: Dispense the stock solution of the boronic acid, aryl halide, and base into each well or vial.

• Catalyst/Ligand Addition: Add the different catalyst and ligand stock solutions to individual wells.

• Reaction: Seal the plate or vials and place them in a heating block at the desired temperature.

• Analysis: After the designated reaction time, quench a small aliquot from each well and analyze by LC-MS to determine the conversion and identify the most effective catalyst/ligand combination.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no conversion	- Inactive catalyst- Insufficiently degassed system- Poor quality reagents or solvent	- Use a fresh batch of catalyst and ligand.- Ensure thorough degassing of the reaction mixture.- Use freshly distilled or anhydrous solvents.
Formation of homocoupled product	- Presence of oxygen- Reaction temperature too high	- Rigorously exclude oxygen from the reaction.- Lower the reaction temperature.
Protodeborylation of the boronic acid	- Presence of excess water or protic solvents- Prolonged reaction times	- Use anhydrous solvents and limit the amount of water.- Monitor the reaction closely and stop it upon completion.

Conclusion

The Suzuki-Miyaura cross-coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid is a robust and highly valuable transformation in modern organic synthesis. By understanding the underlying mechanism and carefully selecting the reaction components, researchers can efficiently construct complex biaryl structures. The protocols and guidelines presented in this document serve as a solid foundation for the successful application of this powerful reaction in drug discovery and development programs.

References

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. Retrieved from [Link]

• Proposed mechanism of the Suzuki–Miyaura cross-coupling reaction... - ResearchGate. Retrieved from [Link]

• Suzuki-Miyaura Cross-Coupling Reaction - News-Medical.Net. Retrieved from [Link]

• The catalytic mechanism of the Suzuki-Miyaura reaction - ChemRxiv. Retrieved from [Link]

• DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries - Frontiers. (2022, June 13). Retrieved from [Link]

• Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions - Scite.ai. Retrieved from [Link]

• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions - ArODES. Retrieved from [Link]

• DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries - PMC - NIH. Retrieved from [Link]

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC - NIH. Retrieved from [Link]

• Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction - PMC - NIH. (2025, December 20). Retrieved from [Link]

• Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Retrieved from [Link]

• Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands | Accounts of Chemical Research - ACS Publications. Retrieved from [Link]

• Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents - NIH. (2020, May 13). Retrieved from [Link]

• Differences in the Performance of Allyl Based Palladium Precatalysts for Suzuki-Miyaura Reactions - ChemRxiv. Retrieved from [Link]

• Suzuki Coupling - Organic Chemistry Portal. Retrieved from [Link]

• Suzuki–Miyaura Coupling of Aryl Iodides, Bromides, and Chlorides Catalyzed by Bis(thiazole) Pincer Palladium Complexes | The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• The catalytic activity of Palladium(II) complexes containing PN ligands in the Heck and Suzuki C-C coupling reactions - DergiPark. (2017, October 3). Retrieved from [Link]

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. (2025, January 22). Retrieved from [Link]

• Preformed Pd(II) Catalysts Based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature - MDPI. (2023, January 29). Retrieved from [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds - MDPI. Retrieved from [Link]

• Oxidative Palladium(II) Catalysis: A Highly Efficient and Chemoselective Cross-Coupling Method for Carbon-Carbon Bond Formation under Base-Free and Nitrogenous-Ligand Conditions - NIH. Retrieved from [Link]

• Palladium-Catalyzed Cross-Coupling of Organoboron Compounds with Iodonium Salts and Iodanes - PubMed. Retrieved from [Link]

• Synthesis of biaryls without using heavy metals- the photosplicing approach. (2018, November 5). Retrieved from [Link]

• (PDF) Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. (2025, November 18). Retrieved from [Link]

• Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry | Organic Process Research & Development - ACS Publications. Retrieved from [Link]

• Synthesis of trifluoromethylated biaryl compounds. Reaction conditions:... - ResearchGate. Retrieved from [Link]

• Atroposelective synthesis of biaxial bridged eight-membered terphenyls via a Co/SPDO-catalyzed aerobic oxidative coupling/desymmetrization of phenols - PMC. Retrieved from [Link]

• (a) Previous methods of preparing biaryls from aryl iodides. (b) Our... - ResearchGate. Retrieved from [Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - NIH. (2023, June 16). Retrieved from [Link]

Sources

• 1. scientificupdate.com [scientificupdate.com]
• 2. Atroposelective synthesis of biaxial bridged eight-membered terphenyls via a Co/SPDO-catalyzed aerobic oxidative coupling/desymmetrization of phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Yoneda Labs [yonedalabs.com]
• 5. researchgate.net [researchgate.net]
• 6. news-medical.net [news-medical.net]
• 7. Investigating Arylazoformamide Ligands in Palladium(II) Precatalysts through the Suzuki–Miyaura Cross-Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Suzuki Coupling [organic-chemistry.org]
• 13. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]
• 14. mdpi.com [mdpi.com]
• 15. chemrxiv.org [chemrxiv.org]
• 16. scite.ai [scite.ai]
• 17. dergipark.org.tr [dergipark.org.tr]
• 18. Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents - PMC [pmc.ncbi.nlm.nih.gov]

Reaction conditions for Suzuki coupling with 5-Iodo-2-trifluoromethoxyphenylboronic acid

An In-Depth Guide to Suzuki-Miyaura Coupling with 5-Iodo-2-trifluoromethoxyphenylboronic Acid

Introduction: Harnessing Fluorine's Power in Modern Synthesis

The Suzuki-Miyaura cross-coupling reaction stands as a pillar of modern organic synthesis, celebrated for its remarkable versatility and functional group tolerance in forging carbon-carbon bonds.[1][2] First reported by Akira Suzuki in 1979, this palladium-catalyzed reaction has become an indispensable tool in academic and industrial laboratories, particularly in the pharmaceutical and materials science sectors for the synthesis of biaryls, styrenes, and polyolefins.[3][4]

This guide focuses on a substrate of significant interest in drug discovery: 5-Iodo-2-trifluoromethoxyphenylboronic acid. The trifluoromethoxy (-OCF₃) group is a highly sought-after moiety in medicinal chemistry. Its strong electron-withdrawing nature and high lipophilicity can dramatically improve a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[5][6] However, the electronic properties and steric bulk of the ortho-trifluoromethoxy group can present unique challenges to the standard Suzuki-Miyaura protocol, necessitating a carefully optimized approach.

As a senior application scientist, this document provides not just a protocol, but a comprehensive guide to the mechanistic principles, reaction parameter optimization, and troubleshooting strategies required for the successful coupling of this valuable building block.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Framework

Understanding the mechanism is paramount to rational optimization and troubleshooting. The catalytic cycle is generally accepted to proceed through three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[7][8] The efficiency of each step is influenced by the choice of catalyst, ligand, base, and solvent.

• Oxidative Addition : The active Pd(0) catalyst initiates the cycle by inserting into the carbon-iodine bond of the aryl iodide. This is typically the rate-determining step for less reactive halides like chlorides, but is generally facile for highly reactive aryl iodides.[7] The reaction forms a square planar Pd(II) complex.

• Transmetalation : This step involves the transfer of the organic group (in this case, the 2-trifluoromethoxyphenyl moiety) from the boron atom to the palladium center. A base is crucial for this process; it activates the boronic acid by forming a more nucleophilic boronate species, which facilitates the transfer.[7][9]

• Reductive Elimination : The final step involves the two organic fragments coupling and leaving the palladium center, forming the desired C-C bond and regenerating the active Pd(0) catalyst, which can then re-enter the cycle.[3][8]

Sources

• 1. iglobaljournal.com [iglobaljournal.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. mdpi.com [mdpi.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Suzuki Coupling [organic-chemistry.org]

Application Notes & Protocols: Synthesis of Biaryl Compounds Using 5-Iodo-2-trifluoromethoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Strategic Importance of Fluorinated Biaryls in Modern Drug Discovery

The biaryl structural motif is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. Its prevalence stems from the rigid, well-defined spatial orientation of the two aryl rings, which allows for precise interactions with biological targets. The strategic incorporation of fluorine-containing functional groups, such as the trifluoromethoxy (-OCF₃) group, has emerged as a powerful strategy in drug design to enhance the pharmacokinetic and pharmacodynamic profiles of drug candidates.[1][2][3][4]

The trifluoromethoxy group, in particular, offers a unique combination of properties. It is highly lipophilic, which can improve cell membrane permeability and oral bioavailability.[1][2] Furthermore, the remarkable strength of the carbon-fluorine bond confers increased metabolic stability, protecting the molecule from enzymatic degradation and potentially extending its in-vivo half-life.[1][2] The electron-withdrawing nature of the -OCF₃ group also modulates the electronic properties of the aryl ring, which can influence binding affinities and other molecular interactions.[2]

5-Iodo-2-trifluoromethoxyphenylboronic acid is a versatile building block that capitalizes on these advantages. The presence of both an iodine atom and a boronic acid group on the same molecule allows for participation in sequential or differential cross-coupling reactions, providing a gateway to complex, highly functionalized biaryl and heteroaryl structures. This application note provides a detailed guide to the use of 5-Iodo-2-trifluoromethoxyphenylboronic acid in the synthesis of biaryl compounds via the Suzuki-Miyaura cross-coupling reaction, a robust and widely used method for C-C bond formation.[5]

Mechanistic Overview: The Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron compound (in this case, 5-Iodo-2-trifluoromethoxyphenylboronic acid) and an organohalide. The catalytic cycle, as depicted below, involves three key steps: oxidative addition, transmetalation, and reductive elimination.

Figure 2: Step-by-step experimental workflow for the Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• Vessel Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, combine 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2 equiv.), the aryl bromide (1.0 equiv.), and finely powdered potassium phosphate (3.0 equiv.).

  • Expert Insight: Using finely powdered base increases its surface area, leading to more efficient activation of the boronic acid. [6]2. Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes. This is critical to prevent oxidation of the palladium catalyst and homocoupling of the boronic acid. [6]3. Catalyst and Ligand Addition: Under a positive pressure of the inert gas, add palladium(II) acetate (0.02 equiv.) and SPhos (0.04 equiv.).

  • Rationale: Buchwald-type ligands like SPhos are electron-rich and bulky, which promotes the oxidative addition and reductive elimination steps, especially for challenging or sterically hindered substrates. [7]The use of a pre-catalyst can also be beneficial in generating the active Pd(0) species more efficiently. [8]4. Solvent Addition: Add anhydrous 1,4-dioxane and degassed water (typically in a 4:1 to 10:1 ratio) via syringe. The final concentration of the limiting reagent should be between 0.1 and 0.5 M.

  • Causality: The aqueous co-solvent is often necessary to dissolve the inorganic base and facilitate the transmetalation step. Degassing the solvents is crucial to remove dissolved oxygen. [7]5. Reaction Execution: Place the sealed flask in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed (typically 2-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer.

  • Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. [9]8. Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Confirm the structure and purity of the final biaryl product using standard analytical techniques (¹H NMR, ¹³C NMR, and high-resolution mass spectrometry).

Data Presentation and Troubleshooting

Table 1: Optimization of Reaction Parameters

Parameter	Condition 1	Condition 2 (Optimized)	Condition 3	Rationale for Optimization
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂ / SPhos	PdCl₂(dppf)	Buchwald ligands often show higher activity for electron-deficient boronic acids. [10]
Ligand	PPh₃	SPhos	dppf	Bulky, electron-rich ligands can accelerate the catalytic cycle. [11]
Base	Na₂CO₃	K₃PO₄	Cs₂CO₃	Stronger, non-nucleophilic bases are often required for challenging couplings. [6]
Solvent	Toluene/H₂O	Dioxane/H₂O	DMF/H₂O	Solvent choice can significantly impact the solubility of reagents and reaction rate. [7]
Temperature	80 °C	100 °C	120 °C	Higher temperatures may be needed to overcome the activation barrier for transmetalation.

Troubleshooting Common Issues:

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Inactive catalyst; Insufficiently strong base; Low reaction temperature.	Use a fresh source of palladium and ligand; Switch to a stronger base (e.g., Cs₂CO₃); Increase the reaction temperature. [6]
Protodeboronation	Presence of excess water; Base is too strong or nucleophilic.	Use anhydrous solvents and a carefully dried base; Consider using a milder base like K₂CO₃ or KF.
Homocoupling of Boronic Acid	Presence of oxygen; Catalyst deactivation.	Ensure the reaction is performed under a strictly inert atmosphere with degassed solvents. [6]
Formation of Byproducts	Side reactions due to high temperatures; Impure starting materials.	Lower the reaction temperature and extend the reaction time; Purify starting materials before use.

Conclusion

5-Iodo-2-trifluoromethoxyphenylboronic acid is a valuable and versatile building block for the synthesis of complex biaryl compounds. The unique electronic and steric properties imparted by the trifluoromethoxy and iodo substituents make it an attractive component in the design of novel therapeutic agents. Successful application in Suzuki-Miyaura cross-coupling reactions relies on the careful selection and optimization of the catalytic system and reaction conditions. By understanding the underlying mechanistic principles and employing robust experimental protocols, researchers can effectively harness the potential of this reagent to accelerate drug discovery and development efforts.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing).
• The Role of Trifluoromethoxy Groups in Modern Chemical Synthesis.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC - NIH.
• Technical Support Center: Optimizing Suzuki Coupling Reactions with Vinylboronic Acids - Benchchem.
• Comparative Analysis of Catalytic Systems for Suzuki Coupling with Electron-Deficient Boronic Acids - Benchchem.
• The Trifluoromethyl Group: A Cornerstone in Modern Medicinal Chemistry - Benchchem.
• FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years - MDPI.
• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure | Journal of the American Chemical Society.
• Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures - ResearchG
• Troubleshooting difficult Suzuki couplings with substituted boronic acids - Benchchem.
• An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles - PMC - NIH.
• A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids | Journal of the American Chemical Society.
• A Comparative Study of Palladium Catalysts in Suzuki-Miyaura Coupling with 2-Nitrophenylboronic Acid - Benchchem.
• Validation of a New Synthetic Route for Biaryl Synthesis Using Iodomethylbenzene Derivatives: A Compar
• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applic

Sources

• 1. mdpi.com [mdpi.com]
• 2. nbinno.com [nbinno.com]
• 3. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pubs.acs.org [pubs.acs.org]

Application Note: 5-Iodo-2-trifluoromethoxyphenylboronic acid as a Strategic Reagent for Modern Drug Discovery

Abstract

This document provides a detailed guide for researchers, medicinal chemists, and drug development professionals on the strategic application of 5-Iodo-2-trifluoromethoxyphenylboronic acid. This bifunctional reagent is an exceptionally valuable building block in pharmaceutical research, primarily due to the unique and advantageous properties conferred by its trifluoromethoxy (-OCF3) and iodo (-I) substituents. We will explore the scientific rationale for its use, provide detailed, field-tested protocols for its application in Suzuki-Miyaura cross-coupling, and discuss strategies for subsequent molecular elaboration. The aim is to equip scientists with the knowledge to leverage this reagent for the efficient construction of complex molecules with desirable drug-like properties.

Introduction: The Strategic Advantage of Fluorinated Building Blocks

The strategic incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry.[1][2] Fluorinated functional groups can profoundly influence a molecule's physicochemical and pharmacokinetic profile, often enhancing metabolic stability, membrane permeability, and binding affinity.[3][4][5][6] Among these, the trifluoromethoxy (-OCF3) group has gained significant prominence for its unique combination of high lipophilicity and strong electron-withdrawing character.[1][7]

5-Iodo-2-trifluoromethoxyphenylboronic acid capitalizes on these benefits while incorporating two orthogonal reactive handles: a boronic acid for palladium-catalyzed cross-coupling and an iodide for subsequent functionalization. This dual reactivity makes it a powerful tool for building molecular complexity in a controlled, sequential manner.

Physicochemical Properties and Medicinal Chemistry Rationale

The utility of 5-Iodo-2-trifluoromethoxyphenylboronic acid stems directly from the properties of its substituents. Understanding the "why" behind its design is crucial for its effective implementation.

• The Trifluoromethoxy (-OCF3) Group:

  • Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -OCF3 group highly resistant to metabolic degradation, particularly by cytochrome P450 enzymes.[3][6] Replacing a metabolically labile group can increase a drug's half-life and reduce patient dosing.[8]

  • Increased Lipophilicity: The -OCF3 group is one of the most lipophilic substituents used in drug design, with a Hansch π parameter of +1.04.[7] This property can significantly improve a molecule's ability to cross biological membranes, enhancing bioavailability and cell penetration.[1][8]

  • Modulation of Basicity: As a strong electron-withdrawing group, the -OCF3 moiety can lower the pKa of nearby basic groups (e.g., anilines, heterocycles), which can be critical for optimizing solubility, avoiding lysosomal trapping, or fine-tuning receptor interactions.

• The Boronic Acid (-B(OH)₂) Group:

  • Versatile Coupling Handle: Boronic acids are indispensable reagents in organic synthesis, most notably for their role in the Suzuki-Miyaura cross-coupling reaction.[9][10] This reaction is prized for its mild conditions, broad functional group tolerance, and high yields, making it ideal for the late-stage functionalization of complex molecules.[9]

  • Pharmacophoric Potential: Beyond their synthetic utility, boronic acids themselves can act as pharmacophores, famously demonstrated by the proteasome inhibitor Bortezomib (Velcade®).[11][12][13] They can form reversible covalent bonds with serine or threonine residues in enzyme active sites.[13]

• The Iodo (-I) Group:

  • Orthogonal Reactivity: The aryl iodide provides a second, distinct handle for further cross-coupling reactions. The reactivity of aryl halides in palladium-catalyzed couplings follows the order I > Br > OTf >> Cl.[14] This predictable reactivity allows for a sequential strategy: first couple via the boronic acid, then functionalize the iodide in a subsequent step.[15]

Property	Influence on Drug Design	Source
High Lipophilicity (-OCF3)	Improves membrane permeability and bioavailability.	[1][3][7]
Metabolic Stability (-OCF3)	Blocks metabolic hotspots, increasing in-vivo half-life.	[3][6][8]
Electron-Withdrawing Nature (-OCF3)	Modulates pKa of adjacent functional groups, impacting target binding and solubility.	[1]
Suzuki-Miyaura Reactivity (-B(OH)₂)	Enables robust and versatile C-C bond formation under mild conditions.	[9][10]
Orthogonal Handle (-I)	Allows for sequential, controlled introduction of molecular diversity.	[15]

Table 1: Key Properties and Their Impact in Drug Discovery

Core Application: Suzuki-Miyaura Cross-Coupling

The primary application of 5-Iodo-2-trifluoromethoxyphenylboronic acid is the construction of biaryl and heteroaryl-aryl structures via the Suzuki-Miyaura reaction.

Catalytic Cycle Overview

The reaction mechanism proceeds through a well-established catalytic cycle involving a palladium catalyst.[10][16] The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the coupling partner (Ar-X).

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center, typically facilitated by a base.

• Reductive Elimination: The two organic partners are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst.[17]

Caption: Simplified Suzuki-Miyaura Catalytic Cycle.

Detailed Experimental Protocol: Coupling with a Heterocyclic Bromide

This protocol describes a representative coupling between 5-Iodo-2-trifluoromethoxyphenylboronic acid and 2-bromopyridine. It is designed to be a robust starting point that can be optimized for specific substrates.

Materials:

• 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2 equiv)

• 2-Bromopyridine (1.0 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂) (2 mol%)

• Potassium Carbonate (K₂CO₃) (3.0 equiv)

• 1,4-Dioxane (Anhydrous, degassed)

• Water (Degassed)

• Argon or Nitrogen gas supply

Procedure:

• Vessel Preparation: To a flame-dried round-bottom flask or microwave vial equipped with a magnetic stir bar, add 2-bromopyridine (1.0 mmol, 158 mg).

• Reagent Addition: Add 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2 mmol, 418 mg), Pd(dppf)Cl₂ (0.02 mmol, 14.6 mg), and K₂CO₃ (3.0 mmol, 414 mg).

• Inert Atmosphere: Seal the vessel with a septum or cap. Evacuate and backfill with argon or nitrogen three times to ensure an inert atmosphere.

• Solvent Addition: Add degassed 1,4-dioxane (5 mL) and degassed water (1 mL) via syringe. The causality for using a dioxane/water mixture is to ensure solubility of both the organic substrates and the inorganic base.

• Reaction: Place the flask in a preheated oil bath at 90 °C. Stir vigorously for 4-12 hours.

  • Self-Validation Insight: Reaction progress should be monitored by TLC or LC-MS every 2 hours. The disappearance of the 2-bromopyridine starting material is a key indicator of reaction completion.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with ethyl acetate (20 mL) and water (10 mL).

  • Separate the organic layer. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure product, 2-(5-Iodo-2-trifluoromethoxyphenyl)pyridine.

Orthogonal Synthesis: Leveraging the Iodide Handle

A key advantage of this reagent is the ability to perform sequential cross-couplings.[15] After the initial Suzuki reaction, the product retains the aryl iodide, which is a prime substrate for a second coupling reaction with a different boronic acid, an alkyne (Sonogashira coupling), or other organometallic reagents.

Caption: Workflow for sequential cross-coupling.

This strategy allows for the rapid and convergent synthesis of complex, unsymmetrical bi- and terphenyl scaffolds, which are common cores in many therapeutic agents. The differential reactivity between the boronic acid and the iodide is the cornerstone of this powerful approach.[15]

Safety and Handling

As with all laboratory reagents, proper safety precautions must be observed.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.[18][19]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[18] Avoid contact with skin, eyes, and clothing.[20]

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place.[18][21] Some boronic acids are sensitive to heat and light.[18][21]

• Incompatibilities: Avoid strong oxidizing agents and strong bases.[18]

For complete safety information, consult the Safety Data Sheet (SDS) provided by the supplier.[18][19][20][21]

Conclusion

5-Iodo-2-trifluoromethoxyphenylboronic acid is more than a simple building block; it is a strategic tool for medicinal chemists. Its carefully designed structure provides access to molecules with enhanced drug-like properties while enabling sophisticated, multi-step synthetic strategies through orthogonal reactivity. By understanding the underlying principles of its design and mastering the robust protocols for its use, researchers can significantly accelerate the discovery and development of novel therapeutic candidates.

References

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [Link]

• Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. MDPI. [Link]

• The Role of Boronic Acids in Advanced Pharmaceutical Intermediates. Protheragen. [Link]

• Organoboronic acids/esters as effective drug and prodrug candidates in cancer treatments: challenge and hope. National Institutes of Health (NIH). [Link]

• Understanding the Trifluoromethoxy Group: Properties and Applications in Chemical Research. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PubMed. [Link]

• Design and discovery of boronic acid drugs. ResearchGate. [Link]

• The Importance of Trifluoromethoxy Group in Chemical Synthesis. Acme Organics. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. National Institutes of Health (NIH). [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. Hovione. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. National Institutes of Health (NIH). [Link]

• The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Synthesis of Trifluoromethoxylated (Hetero)Arenes via OCF3 Migration. National Institutes of Health (NIH). [Link]

• Cross-coupling reactions of iodopyrrole 7b with aryl-and heteroarylboronic acids. ResearchGate. [Link]

• Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. National Institutes of Health (NIH). [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Confirmation of Suzuki–Miyaura Cross-Coupling Reaction Mechanism through Synthetic Architecture of Nanocatalysts. Journal of the American Chemical Society. [Link]

• ASAP (As Soon As Publishable). ACS Publications - American Chemical Society. [Link]

• Modular Generation of (Iodinated) Polyarenes Using Triethylgermane as Orthogonal Masking Group. National Institutes of Health (NIH). [Link]

• Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. National Institutes of Health (NIH). [Link]

• Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones. National Institutes of Health (NIH). [Link]

• Sequential Ni-Catalyzed Borylation and Cross-Coupling of Aryl Halides via in Situ Prepared Neopentylglycolborane. ResearchGate. [Link]

• GENERATION OF MONOARYL-λ3-IODANES FROM ARYLBORON COMPOUNDS THROUGH IPSO-SUBSTITUTION. HETEROCYCLES. [Link]

• New Isoxazole‐Substituted Aryl Iodides: Metal‐Free Synthesis, Characterization and Catalytic Activity. ChemistrySelect. [Link]

• SAFETY DATA SHEET. Thermo Fisher Scientific. [Link]

• Suzuki-Miyaura cross-coupling reaction of iodobenzene and aryl boronic acids with 1 a. ResearchGate. [Link]

• Suzuki cross-coupling of arylboronic acids with compound 2. ResearchGate. [Link]

• Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[9][11]-Fused Indole Heterocycles. National Institutes of Health (NIH). [Link]

• Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. University of Windsor. [Link]

• Suzuki–Miyaura cross-coupling of aryl iodides and phenylboronic acid over palladium-free CeO2 catalysts. CONICET. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities | Hovione [hovione.com]
• 5. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. nbinno.com [nbinno.com]
• 9. nbinno.com [nbinno.com]
• 10. Yoneda Labs [yonedalabs.com]
• 11. mdpi.com [mdpi.com]
• 12. Organoboronic acids/esters as effective drug and prodrug candidates in cancer treatments: challenge and hope - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. tcichemicals.com [tcichemicals.com]
• 15. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. chemrxiv.org [chemrxiv.org]
• 18. fishersci.com [fishersci.com]
• 19. fishersci.com [fishersci.com]
• 20. tcichemicals.com [tcichemicals.com]
• 21. WERCS Studio - Application Error [assets.thermofisher.com]

Experimental protocol for using 5-Iodo-2-trifluoromethoxyphenylboronic acid

An Application Guide for the Strategic Use of 5-Iodo-2-trifluoromethoxyphenylboronic Acid in Cross-Coupling Reactions

Introduction: A Versatile Building Block for Modern Drug Discovery

5-Iodo-2-trifluoromethoxyphenylboronic acid is a specialized chemical intermediate of significant value to researchers in medicinal chemistry and materials science. Its structure is strategically designed for synthetic utility, featuring three key components: a boronic acid for participation in cross-coupling reactions, an iodine atom providing a reactive handle for sequential couplings, and a trifluoromethoxy group which can enhance metabolic stability, lipophilicity, and binding affinity of target molecules.[1] This trifunctional nature allows for its incorporation into complex molecular architectures, making it a valuable building block in the synthesis of novel pharmaceuticals and advanced materials.[2][3]

This guide provides a comprehensive overview of the properties, handling, and application of 5-Iodo-2-trifluoromethoxyphenylboronic acid, with a primary focus on its use in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction—a cornerstone of modern carbon-carbon bond formation.[4][5]

Physicochemical Properties and Handling

Understanding the fundamental properties of a reagent is critical for its effective and safe use in any experimental setting.

Table 1: Physicochemical Properties of 5-Iodo-2-trifluoromethoxyphenylboronic acid

Property	Value	Source
CAS Number	1256355-12-0	[6]
Molecular Formula	C₇H₅BF₃IO₃	[6]
Molecular Weight	331.82 g/mol	[6]
Appearance	Solid (Typical for arylboronic acids)	[7]
Storage	Store at -20°C under an inert atmosphere.[6] The compound is air-sensitive and hygroscopic.[8]

Safe Handling and Storage: Arylboronic acids require careful handling to maintain their integrity.[8]

• Inert Atmosphere: Due to their sensitivity to air, always handle 5-Iodo-2-trifluoromethoxyphenylboronic acid under an inert atmosphere (e.g., nitrogen or argon), especially during reaction setup.[8]

• Moisture Sensitivity: Boronic acids can dehydrate to form cyclic boroxine anhydrides.[9] While this is often a reversible process, it can affect the stoichiometry of the reaction. It is crucial to store the compound in a tightly sealed container in a dry environment, such as a desiccator or freezer at the recommended -20°C.[6][10]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat. Avoid inhalation of dust by handling the solid material in a well-ventilated fume hood.[8]

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a powerful method for synthesizing biaryl compounds by coupling an organoboron species with an organohalide, catalyzed by a palladium(0) complex.[5][11]

The Catalytic Cycle: A Mechanistic Overview

The reaction proceeds through a well-established catalytic cycle involving three primary steps: oxidative addition, transmetalation, and reductive elimination.[5][11][12] The base is a critical component, as it activates the boronic acid, making it sufficiently nucleophilic to participate in the transmetalation step.[4][13][14]

Sources

• 1. Special Issue “Drug Discovery and Application of New Technologies” | MDPI [mdpi.com]
• 2. Phenylboronic acid-derived nanovectors for gene/drug delivery by targeting cell surface glycans - RSC Pharmaceutics (RSC Publishing) [pubs.rsc.org]
• 3. Design, synthesis and antitumor activity of 5-trifluoromethylpyrimidine derivatives as EGFR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 6. usbio.net [usbio.net]
• 7. fluorochem.co.uk [fluorochem.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. orgsyn.org [orgsyn.org]
• 10. laballey.com [laballey.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Yoneda Labs [yonedalabs.com]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for Solvent Effects in Reactions with 5-Iodo-2-trifluoromethoxyphenylboronic Acid

Introduction: The Strategic Importance of Fluorinated Boronic Acids and Solvent Choice

5-Iodo-2-trifluoromethoxyphenylboronic acid is a key building block in medicinal chemistry and materials science. The presence of the trifluoromethoxy group imparts unique properties such as increased metabolic stability and enhanced membrane permeability to target molecules, making it a valuable moiety in drug discovery. The iodo-substituent provides a reactive handle for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, a powerful method for constructing C-C bonds.

The success of these coupling reactions, however, is not solely dependent on the choice of catalyst and ligand. The solvent, often considered a passive medium, plays a critical and multifaceted role in influencing reaction rates, yields, and even selectivity.[1][2][3] This guide provides a detailed exploration of solvent effects in reactions involving 5-Iodo-2-trifluoromethoxyphenylboronic acid, offering both theoretical insights and practical, field-tested protocols for researchers, scientists, and drug development professionals.

Theoretical Considerations: Why the Solvent Matters

The solvent's influence on a Suzuki-Miyaura coupling is a complex interplay of various factors that affect each step of the catalytic cycle.[1][4] Understanding these interactions is crucial for rational solvent selection and reaction optimization.

1. Solvation and Solubility: The most fundamental role of the solvent is to dissolve the reactants, catalyst, and base to allow for a homogeneous reaction mixture. Inadequate solubility of any component can lead to poor reaction kinetics and reduced yields.

2. Influence on the Catalytic Cycle: The solvent can directly impact the energetics and kinetics of the key steps in the Suzuki-Miyaura coupling:

• Oxidative Addition: This initial step involves the insertion of the palladium(0) catalyst into the carbon-iodine bond of 5-Iodo-2-trifluoromethoxyphenylboronic acid. The polarity of the solvent can influence the rate of this step. Polar solvents can stabilize the charge separation in the transition state, potentially accelerating the reaction.[4]

• Transmetalation: The transfer of the organic group from the boronic acid to the palladium center is a crucial and often rate-limiting step. This step requires the activation of the boronic acid by a base to form a more nucleophilic boronate species.[5] The solvent's ability to solvate the ions involved and its proticity can significantly affect the efficiency of transmetalation. Protic solvents, for instance, can interact with the base and the boronate, modulating their reactivity.[6]

• Reductive Elimination: The final step, where the coupled product is formed and the Pd(0) catalyst is regenerated, is also influenced by the solvent. The solvent can affect the stability of the palladium(II) intermediate and the ease with which the product is released.

3. Catalyst Stability and Speciation: Solvents can coordinate with the palladium center, affecting the stability and reactivity of the catalytic species.[1][7] For example, strongly coordinating solvents might compete with the desired ligands, potentially inhibiting the reaction. Conversely, some solvent coordination can stabilize the active catalyst and prevent its decomposition.

4. Protic vs. Aprotic Solvents:

• Protic Solvents (e.g., water, alcohols) possess O-H or N-H bonds and can act as hydrogen bond donors.[6][8] They can stabilize anionic species and are often used in combination with other solvents to enhance the solubility of inorganic bases.[9]

• Aprotic Solvents (e.g., THF, DMF, Toluene) lack these bonds and cannot donate hydrogen bonds.[6][8] Polar aprotic solvents like DMF and acetonitrile can dissolve a wide range of organic and inorganic compounds and are commonly used in Suzuki-Miyaura reactions.[10][11] Nonpolar aprotic solvents like toluene and dioxane are also effective, and their choice can sometimes influence selectivity in complex substrates.[12]

The choice between protic and aprotic solvents, or a mixture thereof, can have a profound impact on the reaction outcome. For instance, the use of aqueous solvent systems is not only environmentally benign but can also accelerate the reaction in some cases.[13]

Visualizing the Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction, highlighting the key stages where solvent interactions are critical.

Caption: Suzuki-Miyaura catalytic cycle and points of solvent influence.

Experimental Protocols: A Practical Guide

The following protocols provide a starting point for the Suzuki-Miyaura coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid with a generic aryl boronic acid partner. Optimization may be required for specific substrates.

Protocol 1: General Procedure using Conventional Heating

Materials:

• 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.0 equiv.)

• Aryl boronic acid (1.2 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2-3 equiv.)

• Anhydrous, degassed solvent (e.g., Toluene/Water 10:1, Dioxane, or DMF)

• Magnetic stirrer and heating mantle/oil bath

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 5-Iodo-2-trifluoromethoxyphenylboronic acid, the aryl boronic acid, the palladium catalyst, and the base.[14]

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is crucial to prevent the oxidation of the palladium catalyst.[14]

• Solvent Addition: Under a positive pressure of the inert gas, add the anhydrous, degassed solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable analytical technique such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography.

Protocol 2: General Procedure using Microwave Irradiation

Materials: Same as Protocol 1, but using a microwave reaction vessel.

Procedure:

• Reaction Setup: In a microwave reaction vessel equipped with a magnetic stir bar, combine 5-Iodo-2-trifluoromethoxyphenylboronic acid, the aryl boronic acid, the palladium catalyst, and the base.

• Solvent Addition: Add the degassed solvent to the vessel.

• Microwave Irradiation: Secure the vessel in the microwave reactor and irradiate at a set temperature (e.g., 120-150 °C) for the specified time.[14]

• Monitoring, Work-up, and Purification: Follow steps 5-7 from Protocol 1.

Solvent Screening: Comparative Data

The choice of solvent can dramatically affect the outcome of the reaction. The following table provides a summary of expected results based on general trends observed in Suzuki-Miyaura couplings.

Solvent System (v/v)	Type	Typical Temp. (°C)	Expected Reaction Time	Expected Yield	Notes
Toluene	Nonpolar Aprotic	80-110	6-12 h	Good to Excellent	Good for general-purpose coupling; may require higher temperatures.
1,4-Dioxane	Polar Aprotic (Ethereal)	80-100	4-8 h	Good to Excellent	Often provides good solubility for a range of substrates.
DMF	Polar Aprotic	80-100	2-6 h	Good to Excellent	High boiling point and good solvating power can accelerate the reaction.[11]
Acetonitrile (ACN)	Polar Aprotic	70-82	4-8 h	Moderate to Good	Can be effective, but selectivity may differ from other polar aprotics in some cases.[12]
THF	Polar Aprotic (Ethereal)	60-66	8-16 h	Moderate to Good	Lower boiling point may require longer reaction times.
Ethanol/Water (e.g., 3:1)	Protic Mixture	70-80	2-6 h	Good to Excellent	Often shows enhanced rates due to good solubility of inorganic bases.[9]
Toluene/Water (e.g., 10:1)	Biphasic	80-100	4-8 h	Good to Excellent	A common and robust system for many Suzuki couplings.

Experimental Workflow for Solvent Screening

The following diagram outlines a systematic workflow for screening different solvents to optimize the reaction conditions for 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Caption: Workflow for systematic solvent screening.

Conclusion and Best Practices

The solvent is a powerful tool for controlling the outcome of Suzuki-Miyaura reactions with 5-Iodo-2-trifluoromethoxyphenylboronic acid. A thoughtful approach to solvent selection, based on an understanding of its role in the catalytic cycle, can lead to significant improvements in reaction efficiency and yield.

Key Takeaways:

• There is no single "best" solvent; the optimal choice depends on the specific coupling partners and desired reaction conditions.

• A solvent screen is a highly recommended first step in optimizing any new Suzuki-Miyaura coupling.

• Polar aprotic solvents like DMF often provide faster reaction rates due to their excellent solvating properties.

• Protic co-solvents, particularly water, can be highly effective in accelerating the reaction and are environmentally preferable.[13]

• Always use high-purity, degassed solvents to avoid catalyst deactivation.

By applying the principles and protocols outlined in this guide, researchers can effectively harness the power of solvent effects to achieve their synthetic goals with this valuable fluorinated building block.

References

• Sherwood, J. R., Clark, J. H., Fairlamb, I. J. S., & Slattery, J. M. (2019). Solvent effects in palladium catalysed cross-coupling reactions. Green Chemistry, 21(9), 2164-2213. [Link][1][2][3]

• Li, G., & Wu, X. (2019). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. [Link]

• Scolnik, M. P., & Sigman, M. S. (2019). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. Israel Journal of Chemistry, 60(3-4), 406-409. [Link][7][12][15]

• Request PDF. (n.d.). Solvent effects in palladium catalysed cross-coupling reactions. ResearchGate. [Link][10]

• York Research Database. (2019). Solvent effects in palladium catalysed cross-coupling reactions. [Link]

• Request PDF. (n.d.). Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species. ResearchGate. [Link][4]

• Frontiers. (2022). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. [Link]

• PMC - NIH. (2022). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. [Link]

• Request PDF. (n.d.). Solvent Effects on the Selectivity of Palladium‐Catalyzed Suzuki‐Miyaura Couplings. ResearchGate. [Link]

• ResearchGate. (n.d.). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... [Link][9]

• The Journal of Organic Chemistry. (2023). Decarboxylative Iodination and Suzuki-Miyaura Coupling Reactions to Access Chiral 3,3′-Diaryl-1,1′-bi-2-naphthols. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• ArODES. (n.d.). Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. [Link][13]

• PubMed. (2019). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. [Link]

• Orango. (2025). Protic vs. Aprotic Solvents: Difference in Organic Chemistry. [Link][6]

• ResearchGate. (n.d.). The effect of different solvents on the Suzuki coupling reaction. [Link][11]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link][5]

• ResearchGate. (n.d.). Effect of the solvent on the reaction progress of Suzuki-Miyaura... [Link]

• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. [Link][8]

• PMC - NIH. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. [Link]

• PMC - NIH. (2020). Synthesis, Properties and Antimicrobial Activity of 5-Trifluoromethyl-2-formylphenylboronic Acid. [Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. pure.york.ac.uk [pure.york.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. theorango.com [theorango.com]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 13. arodes.hes-so.ch [arodes.hes-so.ch]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Base Selection in Suzuki Reactions Involving 5-Iodo-2-trifluoromethoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Challenges of a Sterically Encumbered and Electron-Deficient Coupling Partner

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern synthetic chemistry, prized for its ability to forge carbon-carbon bonds with high efficiency and broad functional group tolerance.[1] However, the success of this powerful transformation is intimately tied to the judicious selection of reaction parameters, with the choice of base being a particularly critical, and often nuanced, decision. This is especially true when dealing with substrates that present electronic and steric challenges, such as 5-iodo-2-trifluoromethoxyphenylboronic acid.

This boronic acid derivative is characterized by two key features that significantly influence its reactivity:

• A strongly electron-withdrawing trifluoromethoxy (-OCF3) group: This group enhances the acidity of the boronic acid, making it more susceptible to protodeboronation, an undesired side reaction that cleaves the C-B bond.[2]

• An ortho-substituted iodine atom: The proximity of the bulky iodine atom to the boronic acid moiety introduces steric hindrance, which can impede the crucial transmetalation step in the catalytic cycle.[3]

This application note provides a comprehensive guide to selecting the optimal base for Suzuki-Miyaura reactions involving 5-iodo-2-trifluoromethoxyphenylboronic acid. We will delve into the mechanistic role of the base, provide a systematic protocol for base screening, and present data-driven recommendations to enable researchers to overcome the inherent challenges of this substrate and achieve high-yield couplings.

The Multifaceted Role of the Base in the Suzuki-Miyaura Catalytic Cycle

The base in a Suzuki-Miyaura reaction is far from a passive spectator; it is an active and essential participant in the catalytic cycle.[4] Its primary functions are to facilitate the transmetalation step, which is often the rate-determining step of the reaction.[5] The generally accepted mechanism involves three key stages where the base plays a pivotal role:

• Activation of the Boronic Acid: The base reacts with the boronic acid to form a more nucleophilic boronate species. This activation increases the electron density on the organic group, making it more readily transferable to the palladium center.[6]

• Formation of the Palladium-Alkoxide/Hydroxide Complex: The base can also react with the palladium(II) halide intermediate (formed after oxidative addition) to generate a more reactive palladium-alkoxide or -hydroxide species. This species is more susceptible to transmetalation with the boronate.

• Facilitation of Reductive Elimination: In some cases, the base can also influence the final reductive elimination step, where the new C-C bond is formed and the active Pd(0) catalyst is regenerated.

The choice of base can therefore dramatically impact the overall reaction rate and yield. A base that is too weak may not effectively promote transmetalation, while an overly strong base can lead to undesired side reactions, including decomposition of the catalyst or substrates.

Figure 2. A generalized experimental workflow for the systematic screening of bases in a Suzuki-Miyaura coupling reaction.

Detailed Protocol for Base Screening

This protocol is designed for a small-scale reaction (e.g., 0.1 mmol) and can be scaled up as needed once optimal conditions are identified.

Materials:

• 5-Iodo-2-trifluoromethoxyphenylboronic acid

• Aryl or heteroaryl halide (coupling partner)

• Palladium precatalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, or a Buchwald-type precatalyst)

• Ligand (if not using a pre-formed catalyst complex)

• A selection of bases (see Table 1)

• Anhydrous, degassed solvent (e.g., 1,4-dioxane, toluene, or DMF, often with a small amount of water)

• Reaction vials with stir bars

• Inert atmosphere setup (e.g., nitrogen or argon manifold)

• Heating block or oil bath

Procedure:

• Preparation of Stock Solutions: To ensure accurate and consistent dispensing, prepare stock solutions of the boronic acid, aryl halide, and catalyst/ligand in the chosen solvent.

• Reaction Setup:

  • To a series of labeled reaction vials, add the appropriate volume of the boronic acid and aryl halide stock solutions (typically a 1.2:1 to 1.5:1 molar ratio of boronic acid to aryl halide).

  • Add the selected base (typically 2-3 equivalents relative to the aryl halide) to each vial.

  • Add the palladium catalyst/ligand stock solution (typically 1-5 mol% palladium).

  • Add a stir bar to each vial.

• Inerting the Reaction: Seal the vials and purge with an inert gas (nitrogen or argon) for 5-10 minutes.

• Solvent Addition: Add the degassed solvent to each vial to achieve the desired concentration (e.g., 0.1 M).

• Reaction: Place the vials in a pre-heated heating block or oil bath and stir at the desired temperature (a good starting point is 80-100 °C).

• Monitoring and Analysis: Monitor the progress of the reactions by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) at regular intervals. Once the reaction is complete (or after a set time), cool the vials to room temperature.

• Work-up and Purification: Quench the reactions with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

• Yield Determination: Determine the yield of the desired product by ¹H NMR spectroscopy using an internal standard or by LC-MS with a calibration curve.

Comparative Analysis of Common Bases

The choice of base is highly dependent on the specific substrates and reaction conditions. Below is a comparative table of commonly used bases in Suzuki-Miyaura reactions, with considerations for their application with 5-iodo-2-trifluoromethoxyphenylboronic acid.

Table 1: Comparison of Common Bases for Suzuki-Miyaura Coupling

Base	Formula	Strength	Typical Conditions	Considerations for 5-Iodo-2-trifluoromethoxyphenylboronic acid
Carbonates
Sodium Carbonate	Na₂CO₃	Moderate	Aqueous/organic biphasic systems	A good starting point due to its moderate strength and low cost. May be effective in preventing rapid protodeboronation.
Potassium Carbonate	K₂CO₃	Moderate	Aqueous/organic biphasic systems	Similar to Na₂CO₃, often used interchangeably. [7]
Cesium Carbonate	Cs₂CO₃	Strong	Often used in anhydrous organic solvents	Higher solubility in organic solvents can be advantageous. Its higher basicity may accelerate the reaction but also increases the risk of protodeboronation. [8]
Phosphates
Potassium Phosphate	K₃PO₄	Strong	Aqueous/organic or anhydrous systems	Often a highly effective base for challenging substrates, including those prone to protodeboronation. [9]A strong candidate for this reaction.
Hydroxides
Sodium Hydroxide	NaOH	Strong	Aqueous/organic biphasic systems	A strong and inexpensive base, but its high strength may promote significant protodeboronation of the electron-deficient boronic acid. [8]
Potassium Hydroxide	KOH	Strong	Aqueous/organic biphasic systems	Similar to NaOH, use with caution.
Fluorides
Potassium Fluoride	KF	Weak	Anhydrous organic solvents	A milder base that can be effective for substrates with base-sensitive functional groups. May be a good option to minimize protodeboronation. [10]
Organic Bases
Triethylamine	Et₃N	Weak	Anhydrous organic solvents	Generally less effective than inorganic bases for Suzuki couplings, but can be useful in specific cases.

Troubleshooting and Optimization

Should initial screening yield suboptimal results, consider the following troubleshooting strategies:

• Low Conversion:

  • Increase Temperature: Carefully increasing the reaction temperature can often improve reaction rates.

  • Change Solvent: The choice of solvent can significantly impact the solubility of reagents and the reaction outcome. Consider screening solvents such as toluene, 1,4-dioxane, DMF, or 2-MeTHF.

  • Increase Catalyst Loading: While not always ideal, increasing the catalyst loading from 1-2 mol% to 3-5 mol% can improve conversion.

  • Use a More Active Catalyst System: For sterically hindered and electron-deficient substrates, modern Buchwald-type ligands (e.g., SPhos, XPhos) and their corresponding pre-catalysts often outperform traditional catalysts like Pd(PPh₃)₄. [11]

• Significant Protodeboronation:

  • Use a Milder Base: Switch to a weaker base such as potassium fluoride (KF) or sodium bicarbonate (NaHCO₃).

  • Anhydrous Conditions: Protodeboronation is often exacerbated by the presence of water. Running the reaction under strictly anhydrous conditions with a base like K₃PO₄ can be beneficial.

  • Use a Boronic Ester: Converting the boronic acid to a more stable boronic ester (e.g., a pinacol ester) can mitigate protodeboronation.

• Formation of Side Products:

  • Homocoupling of Boronic Acid: This can occur if the reaction mixture is not properly degassed, as oxygen can promote this side reaction. Ensure thorough degassing of solvents and inerting of the reaction vessel.

  • Dehalogenation of the Aryl Halide: This side reaction can be promoted by certain bases and solvents. Screening different bases and catalyst systems can help to minimize this pathway.

Conclusion

The successful Suzuki-Miyaura coupling of 5-iodo-2-trifluoromethoxyphenylboronic acid is a challenging yet achievable transformation. The key to success lies in a systematic and rational approach to reaction optimization, with a primary focus on the selection of an appropriate base. By understanding the mechanistic role of the base and employing a structured screening protocol, researchers can effectively navigate the challenges posed by the steric hindrance and electron-deficient nature of this substrate. Starting with moderate bases like potassium carbonate or the more robust potassium phosphate is recommended. Careful monitoring and a willingness to explore different catalyst systems and reaction conditions will ultimately lead to the development of a high-yielding and reproducible protocol for the synthesis of valuable biaryl compounds.

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the Suzuki-Miyaura coupling of.... Retrieved from [Link]

• Bard, A. M., et al. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(12), 4685–4696. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• ResearchGate. (n.d.). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Retrieved from [Link]

• Sun, J., et al. (2018). STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. ResearchGate. Retrieved from [Link]

• Chem Help ASAP. (2020, February 13). Suzuki cross-coupling reaction [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling. Retrieved from [Link]

• Mori, S., et al. (2005). Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. Organic Letters, 7(22), 4915–4917. Retrieved from [Link]

• Suzuki Coupling Mechanism. (2022, June 18). YouTube. Retrieved from [Link]

• Sowiński, P., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2236–2245. Retrieved from [Link]

• Kotha, S., et al. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695. Retrieved from [Link]

• Suzuki Coupling. (2020, July 11). YouTube. Retrieved from [Link]

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Troubleshooting low yield in Suzuki coupling with 5-Iodo-2-trifluoromethoxyphenylboronic acid

Welcome to our dedicated technical support guide for troubleshooting Suzuki-Miyaura cross-coupling reactions. This resource is designed for researchers, scientists, and professionals in drug development who are encountering challenges, particularly low yields, when working with electronically demanding substrates like 5-Iodo-2-trifluoromethoxyphenylboronic acid .

The trifluoromethoxy (-OCF₃) group, while valuable for its metabolic stability and lipophilicity in medicinal chemistry, introduces significant electronic challenges into the Suzuki coupling. Its strong electron-withdrawing nature can impact the stability and reactivity of the boronic acid, often leading to frustratingly low yields. This guide provides a structured, cause-and-effect approach to diagnosing and resolving these issues.

Quick-Reference Troubleshooting: Frequently Asked Questions (FAQs)

Here are answers to the most common initial questions we receive regarding low-yield Suzuki couplings with electron-deficient boronic acids.

Q1: My reaction with 5-Iodo-2-trifluoromethoxyphenylboronic acid is giving me very low to no product. What are the first things I should check?

A1: When a Suzuki coupling fails, a systematic check of the basics is crucial. Start with these three areas:

• Reaction Atmosphere & Reagents: Ensure your reaction was performed under a strictly inert atmosphere (Argon or Nitrogen). Oxygen can lead to catalyst decomposition and the unwanted homocoupling of your boronic acid.[1][2] Verify the quality and dryness of your solvent and the integrity of your reagents.

• Catalyst Activity: The active catalyst is a Pd(0) species.[2] If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)), it must be efficiently reduced in situ. Consider using a pre-formed, air-stable Pd(0) precatalyst like an XPhos Pd G3 or SPhos Pd G3 to ensure the presence of the active catalyst.

• Base Selection and Solubility: The base is critical for activating the boronic acid for transmetalation.[3][4][5] For this electron-deficient substrate, a strong, non-nucleophilic base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) is often a good starting point.[6] Ensure the base is finely powdered and consider if it's soluble in your reaction medium; poor solubility can stall the reaction.

Q2: I suspect my boronic acid is decomposing. What causes this and how can I prevent it?

A2: This is a primary concern with electron-deficient arylboronic acids. The main decomposition pathway is protodeboronation , where the -B(OH)₂ group is replaced by a hydrogen atom.[2][6] This is often accelerated by strong bases and the presence of water.[7][8][9]

• Use Milder or Anhydrous Conditions: If you suspect protodeboronation, switch to a milder base like potassium fluoride (KF) or use a strictly anhydrous base like potassium trimethylsilanolate (TMSOK) in an anhydrous solvent.[6]

• Protect the Boronic Acid: A highly effective strategy is to convert the boronic acid into a more stable derivative. Boronate esters (e.g., pinacol esters) or MIDA boronates are significantly more resistant to protodeboronation and can be used directly in the coupling reaction.[10][11]

Q3: My main side-product is the homocoupling of my boronic acid. What's going wrong?

A3: Homocoupling (two boronic acid molecules coupling together) is typically a sign of oxygen in your reaction system.[1] The presence of O₂ can facilitate an oxidative pathway that leads to this unwanted dimer and deactivates your palladium catalyst.

• Improve Degassing: Ensure your solvent is rigorously degassed before use. Techniques like freeze-pump-thaw (for organic solvents) or sparging with an inert gas for 30-60 minutes are essential.[12][13]

• Maintain Inert Atmosphere: Keep the reaction under a positive pressure of Argon or Nitrogen throughout the setup and reaction time. Ensure all glassware is oven-dried to remove adsorbed oxygen and moisture.

Q4: I'm using an aryl chloride as my coupling partner instead of an iodide, and the reaction is stalled. What should I change?

A4: The oxidative addition step is the first part of the catalytic cycle and is generally slower for aryl chlorides than for bromides or iodides due to the stronger C-Cl bond.[1][14]

• Use Specialized Ligands: To couple aryl chlorides, you need a more electron-rich and bulky phosphine ligand. Buchwald-type biarylphosphine ligands like XPhos, SPhos, or RuPhos are designed to facilitate the challenging oxidative addition of aryl chlorides.[2][14][15]

• Increase Temperature: Higher reaction temperatures may be required to overcome the activation energy barrier for the oxidative addition of the aryl chloride.[6]

In-Depth Troubleshooting Guides

If the initial checks in the FAQ section do not resolve the issue, a more systematic approach is needed. The following guides break down the reaction into its core components, explaining the "why" behind each recommendation.

Guide 1: Addressing Boronic Acid Instability

The C-B bond in 5-Iodo-2-trifluoromethoxyphenylboronic acid is polarized by the electron-withdrawing -OCF₃ group, making it susceptible to cleavage, particularly protodeboronation, under basic conditions.[8][9]

Symptoms:

• Formation of 1-iodo-2-trifluoromethoxybenzene (detected by GC-MS or LC-MS).

• Low conversion of starting materials even after extended reaction times.

• Yields do not improve with increased temperature or reaction time.

Solutions & Scientific Rationale:

• Modify the Base:

  • Action: Switch from strong aqueous bases (NaOH, KOH) to milder inorganic bases (K₂CO₃, KF) or non-aqueous bases (K₃PO₄).[2][4]

  • Rationale: Protodeboronation is often base-mediated.[7][8] Strong hydroxides in water can readily attack the electron-deficient boronic acid. Weaker or non-nucleophilic bases minimize this side reaction while still being effective at forming the reactive boronate species needed for transmetalation.[3][16]

• Convert to a Boronate Ester:

  • Action: Convert the boronic acid to its corresponding pinacol (BPin) or MIDA boronate ester.

  • Rationale: Esterification of the boronic acid protects the C-B bond, significantly increasing its stability towards protodeboronation.[9][10][11] MIDA boronates are particularly robust and can be used in a "slow-release" manner, providing a low concentration of the free boronic acid under the reaction conditions.[10]

Workflow: Preparing a Stable Boronate Derivative

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Symptoms of a Suboptimal Catalyst System:

• Reaction fails to initiate (no product formation).

• Stalled at low conversion with both starting materials present.

• Formation of black precipitate (palladium black), indicating catalyst death.

Solutions & Scientific Rationale:

• Use a Modern Precatalyst:

  • Action: Switch from older sources like Pd(PPh₃)₄ or Pd(OAc)₂/PPh₃ to a modern, air-stable precatalyst (e.g., XPhos Pd G3, SPhos Pd G3).

  • Rationale: Traditional catalysts can be inconsistent in forming the active Pd(0) species. Modern precatalysts are designed for reliable and rapid generation of the active LPd(0) complex, leading to faster reactions and lower catalyst loadings. [2]

• Select the Right Ligand:

  • Action: For your electron-deficient boronic acid coupled with an electron-neutral or -rich aryl halide, a bulky, electron-rich biarylphosphine ligand is essential. Good choices include XPhos , SPhos , or RuPhos .

  • Rationale: The electronic properties of your substrates slow down the reductive elimination step. Bulky, electron-rich ligands accelerate this final, product-forming step of the catalytic cycle, preventing catalyst decomposition and increasing turnover. [2][14][15]

Guide 3: Fine-Tuning the Base and Solvent

The base and solvent work in concert to facilitate the crucial transmetalation step. Their properties, including strength, solubility, and polarity, must be matched to the substrates.

Recommended Conditions for Challenging Couplings

Issue	Recommended Base	Recommended Solvent	Rationale
Protodeboronation	K₃PO₄, Cs₂CO₃, KF	Anhydrous Dioxane, Toluene, or THF	Minimizes water content and uses a non-nucleophilic base to prevent C-B bond cleavage. [6][7][8]
Poor Solubility	K₃PO₄, Cs₂CO₃	Dioxane/H₂O, THF/H₂O (e.g., 10:1 ratio)	A small amount of water can help solubilize the inorganic base and facilitate boronate formation without excessive protodeboronation. [6]
Slow Reaction	K₃PO₄, Cs₂CO₃	Toluene, Dioxane	Higher boiling point solvents allow for increased reaction temperatures to overcome activation barriers. [6][12]
Base-Sensitive Groups	NaHCO₃, K₂CO₃	THF, DME	Weaker bases are necessary to avoid side reactions with sensitive functional groups on the substrates. [14]

The Role of the Base

The primary role of the base is to activate the boronic acid by forming a more nucleophilic boronate species ([ArB(OH)₃]⁻), which then readily undergoes transmetalation with the palladium(II) complex. [3][4][16][17]An inappropriate base can either fail to activate the boronic acid efficiently or, if too harsh, can promote its decomposition. [8]

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

• Vessel Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (if solid, 1.0 equiv), 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2–1.5 equiv), and a finely powdered base (e.g., K₃PO₄, 2.0–3.0 equiv). [2]2. Inert Atmosphere: Seal the vial with a septum cap. Evacuate and backfill the vial with Argon or Nitrogen three to five times.

• Reagent Addition: Under a positive pressure of inert gas, add the palladium precatalyst (e.g., XPhos Pd G3, 1–2 mol%).

• Solvent Addition: Add the degassed solvent (e.g., Dioxane/H₂O 10:1, to achieve a concentration of ~0.1 M relative to the limiting reagent) via syringe. If the aryl halide is a liquid, add it at this stage. [2]5. Reaction: Place the vial in a preheated heating block (typically 80–110 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the limiting starting material is consumed.

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Preparation of 5-Iodo-2-trifluoromethoxyphenylboronic acid MIDA ester

This protocol adapts a general procedure for creating MIDA boronates, which are highly stable to storage and protodeboronation. [10]

• Dissolution: In a flask, suspend 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.0 equiv) and N-methyliminodiacetic acid (MIDA, 1.1 equiv) in DMSO (dimethyl sulfoxide).

• Dehydration: Heat the mixture to 80-100 °C under vacuum for 1-2 hours to azeotropically remove water. The formation of the MIDA ester is a condensation reaction, and removal of water drives the equilibrium.

• Isolation: Cool the reaction mixture to room temperature. Add a suitable anti-solvent like diethyl ether or ethyl acetate to precipitate the MIDA ester.

• Purification: Collect the solid product by vacuum filtration, wash with the anti-solvent, and dry under vacuum. The resulting MIDA ester is a crystalline, air-stable solid.

• Usage: This stable MIDA ester can now be used directly in the Suzuki coupling protocol in place of the boronic acid. The base in the coupling reaction (often with a small amount of water) will slowly hydrolyze the MIDA ester in situ, releasing the boronic acid for the catalytic cycle.

References

• Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction. (n.d.). PubMed. [Link]

• Base-promoted protodeboronation of 2,6-disubstituted arylboronic acids. (2014). PubMed. [Link]

• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. (2005). Journal of the American Chemical Society. [Link]

• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. (2025). Google Search.

• Suzuki reaction. (n.d.). Wikipedia. [Link]

• Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. (2014). ResearchGate. [Link]

• Base-promoted protodeboronation of 2,6-disubstituted arylboronic acids. (2014). Semantic Scholar. [Link]

• Suzuki-Miyaura Coupling. (2024). Chemistry LibreTexts. [Link]

• Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. (2018). New Journal of Chemistry. [Link]

• Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides. (2021). PMC - NIH. [Link]

• In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. (2022). ACS Publications. [Link]

• In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. (2022). NIH. [Link]

• What are the key steps involved in the general procedure of the Suzuki reaction? (n.d.). Google AI Search.

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. [Link]

• Carbonylative Suzuki Couplings of Aryl Bromides with Boronic Acid Derivatives under Base-Free Conditions. (2014). Organic Letters. [Link]

• The Suzuki Reaction. (n.d.). Andrew G Myers Research Group, Harvard University. [Link]

• Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. (2017). Semantic Scholar. [Link]

• How to approach choosing reaction conditions for Suzuki? (2024). Reddit. [Link]

• Highly Efficient Method for Suzuki Reactions in Aqueous Media. (n.d.). PMC - NIH. [Link]

• Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. (n.d.). NIH. [Link]

• Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. (2026). ACS Publications. [Link]

• Which conditions are favorable for the efficient Suzuki coupling? (2014). ResearchGate. [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? (2017). ResearchGate. [Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. (n.d.). PMC - NIH. [Link]

• Why am I getting low yield for my Suzuki coupling reaction? (2016). Reddit. [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. (n.d.). Journal of the American Chemical Society. [Link]

• Why can't I achieve good yields for this Suzuki reaction? (2018). ResearchGate. [Link]

• The Triple Role of Fluoride Ions in Palladium-Catalyzed Suzuki-Miyaura Reactions: Unprecedented Transmetalation from [ArPdFL2] Complexes. (2018). ResearchGate. [Link]

• ChemInform Abstract: Palladium-Catalyzed, Ligand-Free Suzuki Reaction in Water Using Aryl Fluorosulfates. (2012). ResearchGate. [Link]

• Supported Palladium Catalysts for Suzuki Reactions: Structure‐Property Relationships, Optimized Reaction Protocol and Control of Palladium Leaching. (2019). ResearchGate. [Link]

• Phase transfer catalysts shift the pathway to transmetalation in biphasic Suzuki-Miyaura cross-couplings. (2024). PubMed Central. [Link]

• Phase transfer catalysts shift the pathway to transmetalation in biphasic Suzuki-Miyaura cross-couplings. (n.d.). OUCI. [Link]

• Suzuki‐Miyaura Cross‐Couplings: Juxtaposing the Transmetalation of Arylboronic Acids and Alkylboranes. (n.d.). PMC - NIH. [Link]

• The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. (n.d.). PMC - NIH. [Link]

• Boronic acids: new coupling partners in room-temperature Suzuki reactions of alkyl bromides. Crystallographic characterization of an oxidative-addition adduct generated under remarkably mild conditions. (2000). PubMed. [Link]

• Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis. (n.d.). Dalton Transactions. [Link]

• Suzuki-type cross-coupling of alkyl trifluoroborates with acid fluoride enabled by NHC/photoredox dual catalysis. (2022). PubMed. [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Base-promoted protodeboronation of 2,6-disubstituted arylboronic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 11. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. reddit.com [reddit.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Computational characterization of the role of the base in the Suzuki-Miyaura cross-coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for 5-Iodo-2-trifluoromethoxyphenylboronic acid

Welcome to the technical support center for 5-Iodo-2-trifluoromethoxyphenylboronic acid (CAS No. 1256355-12-0). This guide is designed for researchers, scientists, and professionals in drug development. As Senior Application Scientists, we have compiled this resource to provide expert advice, troubleshooting guides, and detailed protocols to help you succeed in your experiments.

Understanding the Reagent: A Molecule with Unique Characteristics

5-Iodo-2-trifluoromethoxyphenylboronic acid is a valuable building block in medicinal chemistry and materials science. Its utility stems from the unique interplay of its substituents:

• The Iodide Group: A versatile handle for a wide range of palladium-catalyzed cross-coupling reactions, serving as an excellent leaving group.

• The Trifluoromethoxy (-OCF3) Group: This group imparts several desirable properties. It is highly electronegative and strongly electron-withdrawing, which influences the molecule's reactivity.[1][2] It also significantly increases lipophilicity, which can enhance the metabolic stability of the final compound by shielding it from enzymatic degradation.[1]

• The Boronic Acid Moiety: The reactive center for Suzuki-Miyaura couplings, enabling the formation of carbon-carbon bonds.

The combination of a bulky iodide and an electron-withdrawing trifluoromethoxy group at the ortho position presents specific challenges and opportunities in reaction optimization. This guide will help you navigate these effectively.

Frequently Asked Questions (FAQs)

Q1: How should I store and handle 5-Iodo-2-trifluoromethoxyphenylboronic acid?

A1: Proper storage is crucial for maintaining the reagent's integrity. It should be stored at -20°C.[3] Before use, allow the vial to warm to room temperature for at least 60 minutes before opening to prevent moisture condensation. As with most boronic acids, it is sensitive to atmospheric oxygen and moisture, which can lead to degradation. Handle the solid under an inert atmosphere (e.g., argon or nitrogen) whenever possible.

Q2: My boronic acid appears to be decomposing. What are the common degradation pathways?

A2: The primary non-productive pathway for boronic acids is protodeboronation, where the C-B bond is cleaved and replaced by a C-H bond.[4][5] This is often promoted by moisture and can be catalyzed by acids or bases.[4][5] For this specific molecule, the electron-withdrawing -OCF3 group can make it more susceptible to certain base-mediated decomposition pathways.[4] Minimizing exposure to air and water, and using anhydrous solvents, is critical.

Q3: Can I use this reagent in reactions other than Suzuki-Miyaura coupling?

A3: Absolutely. The iodide group is highly versatile. It can readily participate in other cross-coupling reactions such as Buchwald-Hartwig amination (for C-N bond formation), Sonogashira coupling (for C-C triple bonds), and Heck coupling (for C-C double bonds). The boronic acid itself can also be used in other transformations, such as copper-mediated trifluoromethylation.[6]

Troubleshooting Guide: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern synthesis. However, the electronic and steric nature of 5-Iodo-2-trifluoromethoxyphenylboronic acid can present challenges.

Problem 1: Low or No Product Yield

• Potential Cause: Inactive Catalyst

  • Explanation: The active catalytic species is Pd(0). If you are using a Pd(II) precatalyst (like Pd(OAc)2 or PdCl2(dppf)), it must be reduced in situ.[7][8] Inefficient reduction can stall the reaction. Oxygen can also decompose the active catalyst.[7]

  • Solution:

    • Use a Precatalyst: Employ a modern palladium precatalyst (e.g., an XPhos or SPhos G3 palladacycle) that rapidly generates the active Pd(0) species.[9]

    • Ensure Inert Atmosphere: Thoroughly degas all solvents and ensure the reaction is set up under a strict argon or nitrogen atmosphere.[7]

• Potential Cause: Inefficient Transmetalation

  • Explanation: The transfer of the aryl group from boron to palladium (transmetalation) is a critical step and requires activation by a base.[10] The electron-withdrawing -OCF3 group can decrease the nucleophilicity of the ipso-carbon, slowing this step.[11][12]

  • Solution:

    • Base Selection: Use a moderately strong base like K3PO4 or Cs2CO3.[9][13] These are often effective for electron-deficient boronic acids.

    • Solvent System: A mixture of an organic solvent and water (e.g., Dioxane/H2O or THF/H2O) is often used to facilitate the dissolution of both the organic substrates and the inorganic base.[9]

• Potential Cause: Steric Hindrance

  • Explanation: The ortho-trifluoromethoxy group can create steric hindrance, impeding the approach of the coupling partners to the palladium center.[7]

  • Solution:

    • Ligand Choice: Use bulky, electron-rich biaryl phosphine ligands like XPhos, SPhos, or RuPhos.[9] These ligands promote both oxidative addition and reductive elimination, helping to overcome steric barriers.[7][9]

    • Elevated Temperature: Increasing the reaction temperature (e.g., to 80-110 °C) can provide the necessary energy to overcome the activation barrier for sterically demanding couplings.[9]

Problem 2: Significant Protodeboronation of the Starting Material

• Potential Cause: Inappropriate Base or Solvent

  • Explanation: Protodeboronation is a major side reaction, especially with electron-deficient arylboronic acids.[4][12] The reaction conditions, particularly the presence of water and the strength of the base, can accelerate this process.[4][5]

  • Solution:

    • Use Anhydrous Conditions: If protodeboronation is severe, consider switching to anhydrous conditions with a base like KF.

    • Protect the Boronic Acid: Convert the boronic acid to a more stable boronate ester (e.g., a pinacol ester) before the coupling reaction. Boronate esters are generally less prone to protodeboronation.[14]

    • Fast Catalysis: Use a highly active catalyst system that promotes the desired coupling at a rate significantly faster than the rate of protodeboronation.

Recommended Starting Conditions for Suzuki-Miyaura Coupling

The following table summarizes a robust starting point for your experiments.

Parameter	Recommended Condition	Rationale
Palladium Source	XPhos Pd G3 (1-3 mol%)	Precatalyst for rapid generation of active Pd(0).
Ligand	XPhos (included in precatalyst)	Bulky, electron-rich ligand suitable for hindered substrates.[9]
Base	K3PO4 (2-3 equivalents)	Effective for electron-deficient boronic acids, balances activity and stability.[13]
Solvent	1,4-Dioxane / H2O (10:1)	Good for dissolving both organic and inorganic components.[9]
Temperature	90-110 °C	Overcomes steric and electronic barriers.
Atmosphere	Argon or Nitrogen	Prevents catalyst oxidation and boronic acid degradation.[7]

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: General workflow for Suzuki-Miyaura coupling.

Troubleshooting Guide: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for forming C-N bonds. The reactivity of the 5-iodo substituent makes it an excellent substrate for this transformation.

Problem 1: Low Conversion or Stalled Reaction

• Potential Cause: Incorrect Base Selection

  • Explanation: The base plays a crucial role in deprotonating the amine to form the active nucleophile.[15][16] Strong, non-nucleophilic bases are typically required.

  • Solution: Use a strong base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS).[15] For base-sensitive substrates, a weaker base like Cs2CO3 might be necessary, often requiring a different ligand system (e.g., Xantphos).[17]

• Potential Cause: Catalyst Inhibition

  • Explanation: While aryl iodides are reactive, the generated iodide anion can sometimes inhibit the catalyst, especially at high concentrations.[17][18]

  • Solution:

    • Ligand Choice: Use ligands that form stable, active catalysts and are less susceptible to inhibition. Bidentate ligands like DPPF or bulky monodentate ligands like BrettPhos are often effective.[18][19]

    • Reaction Concentration: Running the reaction at a moderate concentration (0.1-0.5 M) can sometimes mitigate inhibition effects.

Problem 2: Side Product Formation (e.g., Hydrodehalogenation)

• Potential Cause: β-Hydride Elimination

  • Explanation: If the amine coupling partner has β-hydrogens, β-hydride elimination from the palladium-amido intermediate can occur, leading to a hydrodehalogenated arene (1-trifluoromethoxybenzene) and an imine.[19]

  • Solution:

    • Bulky Ligands: Employ bulky ligands (e.g., XPhos, BrettPhos) that favor the desired reductive elimination over β-hydride elimination.[20]

    • Lower Temperature: If possible, running the reaction at a lower temperature may disfavor the elimination pathway.

Recommended Starting Conditions for Buchwald-Hartwig Amination

This table provides a starting point for coupling with a primary or secondary amine.

Parameter	Recommended Condition	Rationale
Palladium Source	Pd2(dba)3 (1-2 mol%)	Common and effective Pd(0) source.
Ligand	XPhos (2-4 mol%)	Excellent general ligand for C-N coupling, promotes fast reductive elimination.
Base	NaOtBu (1.4 equivalents)	Strong, non-nucleophilic base suitable for a wide range of amines.[15]
Solvent	Toluene or Dioxane (anhydrous, degassed)	Aprotic solvents that perform well in this reaction.[15]
Temperature	80-110 °C	Typical temperature range for efficient coupling.[15][17]
Atmosphere	Argon or Nitrogen	Critical for preventing catalyst deactivation.

Catalytic Cycle: Buchwald-Hartwig Amination

Sources

• 1. nbinno.com [nbinno.com]
• 2. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. usbio.net [usbio.net]
• 4. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 15. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 16. researchgate.net [researchgate.net]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. chem.libretexts.org [chem.libretexts.org]
• 19. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 20. youtube.com [youtube.com]

Purification of products from 5-Iodo-2-trifluoromethoxyphenylboronic acid reactions

Technical Support Center: Purification of Products from 5-Iodo-2-trifluoromethoxyphenylboronic acid Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides targeted troubleshooting advice and answers to frequently asked questions (FAQs) regarding the purification of products derived from reactions involving 5-Iodo-2-trifluoromethoxyphenylboronic acid. Given its utility in Suzuki-Miyaura cross-coupling, this guide focuses on overcoming the specific purification challenges associated with this class of reaction.

The presence of the electron-withdrawing trifluoromethoxy group and the iodo leaving group on the boronic acid presents unique considerations for both reactivity and downstream purification. The trifluoromethoxy group can significantly influence the electronic properties and lipophilicity of the resulting products and byproducts, impacting their behavior during extraction and chromatography. [1]

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude reaction mixture?

When using 5-Iodo-2-trifluoromethoxyphenylboronic acid in a Suzuki-Miyaura coupling, you can anticipate several classes of impurities:

• Unreacted Starting Materials: Residual 5-Iodo-2-trifluoromethoxyphenylboronic acid and the aryl halide coupling partner.

• Homocoupling Byproducts: Symmetrical biaryls formed from the coupling of two molecules of the boronic acid or two molecules of the aryl halide. Homocoupling of boronic acids is often promoted by the presence of oxygen. [1]* Protodeboronated Byproduct: Formation of 1-iodo-2-(trifluoromethoxy)benzene, where the boronic acid moiety is replaced by a hydrogen atom. This side reaction can be promoted by excess water or harsh basic conditions. [2]* Palladium Catalyst Residues: The palladium catalyst, often in various oxidation states, can persist through initial workup steps, frequently imparting a grey or black color to the product.

• Inorganic Salts: Remnants from the base (e.g., K₂CO₃, Cs₂CO₃) used in the reaction.

Q2: My crude product is dark-colored, suggesting palladium contamination. What is the most effective way to remove it?

Residual palladium is a common issue. Several methods can be employed, ranging from simple filtration to the use of specialized scavengers.

• Filtration through Celite: A straightforward and often effective first step is to dilute the reaction mixture in a suitable organic solvent and filter it through a plug of Celite. [3][4]This will remove insoluble palladium species and inorganic salts.

• Silica Gel Chromatography: For many applications, standard column chromatography is sufficient to separate the desired product from the palladium catalyst, which typically has a very low Rf value and remains at the baseline. [4]* Activated Carbon Treatment: Stirring the crude product in a solution with activated carbon can effectively adsorb residual palladium. However, be aware that this can sometimes lead to product loss through co-adsorption.

• Thiol-Based Scavengers: For applications requiring very low palladium levels (e.g., active pharmaceutical ingredients), specialized thiol-functionalized silica gels or resins can be used to selectively bind and remove palladium.

Q3: I'm observing a significant amount of a byproduct that I've identified as 1-iodo-2-(trifluoromethoxy)benzene. What causes this and how can I prevent it?

This byproduct results from protodeboronation, a common side reaction in Suzuki-Miyaura couplings. [1]It is the hydrolysis of the carbon-boron bond, replacing it with a carbon-hydrogen bond.

Causes:

• Excess Water: While many Suzuki protocols use aqueous bases, an excessive amount of water can promote protodeboronation.

• Reaction Temperature: Higher temperatures can sometimes increase the rate of this side reaction. [5]* Base Strength: The choice and concentration of the base can influence the rate of protodeboronation. [6] Prevention & Mitigation Strategies:

• Use Anhydrous Conditions: When feasible, using anhydrous solvents and reagents can minimize this side reaction. [2][7]Ensure solvents are properly dried and handle reagents under an inert atmosphere (Nitrogen or Argon).

• Control Reaction Temperature: If protodeboronation is significant, consider running the reaction at a lower temperature for a longer period.

• Optimize the Base: Screen different bases (e.g., K₃PO₄, CsF) or use a slightly lower equivalence of the current base.

• Purification: Fortunately, the polarity of 1-iodo-2-(trifluoromethoxy)benzene is typically different enough from the desired biaryl product to allow for separation by column chromatography.

Troubleshooting Purification Challenges

This section addresses specific problems encountered during the purification workflow.

Problem 1: My product is an oil, but I need a solid for further steps. How can I induce crystallization?

Many biaryl products initially isolate as oils. Recrystallization is a powerful technique for both purification and obtaining a solid material. [8] Troubleshooting Protocol for Crystallization:

• Solvent Screening: The key is finding a solvent system where the product is soluble when hot but sparingly soluble when cold. Start with a single solvent screen (e.g., hexanes, ethanol, isopropanol). If a single solvent doesn't work, try a binary solvent system (e.g., hexanes/ethyl acetate, hexanes/methanol). [9]2. Procedure: a. Dissolve the crude oil in a minimal amount of the chosen hot solvent or solvent mixture. b. If the solution is colored, you can add a small amount of activated carbon and hot-filter it. c. Allow the solution to cool slowly to room temperature. Rapid cooling often leads to oiling out rather than crystallization. d. If no crystals form, try scratching the inside of the flask with a glass rod or adding a seed crystal (if available). e. If still unsuccessful, place the flask in an ice bath or a refrigerator to further reduce solubility.

• Antisolvent Addition: An alternative is to dissolve the product in a good solvent and then slowly add a miscible "antisolvent" in which the product is insoluble until turbidity is observed. [8]Then, warm the mixture until it is clear again and allow it to cool slowly.

Solvent System	Typical Polarity	Common Use Case
Hexanes / Ethyl Acetate	Low to Medium	Good for a wide range of biaryl products.
Methanol / Water	High	Effective for more polar products.
Dichloromethane / Hexanes	Medium to Low	Useful when product is highly soluble in chlorinated solvents.

Problem 2: Poor separation between my product and a homocoupled byproduct during column chromatography.

The trifluoromethoxy group can make the desired product's polarity very similar to that of related byproducts, complicating chromatographic separation. [10] Workflow for Optimizing Chromatography:

Detailed Steps:

• Fine-Tune Solvent Polarity: Small changes in the eluent composition can have a large impact. If using a hexanes/ethyl acetate system, try varying the ratio systematically (e.g., from 95:5 to 98:2).

• Employ Gradient Elution: Start with a very non-polar mobile phase and gradually increase the polarity. This can help resolve compounds with close Rf values.

• Change the Stationary Phase: If silica gel is not providing adequate separation, consider using alumina, which has different selectivity. For particularly challenging separations, reverse-phase chromatography (e.g., C18 silica) with a polar mobile phase (like methanol/water or acetonitrile/water) may be effective. [11]

Problem 3: The reaction workup is difficult, forming emulsions during aqueous extraction.

The fluorinated nature of the compounds can sometimes lead to the formation of stable emulsions during liquid-liquid extractions.

Protocol for Breaking Emulsions:

• Add Brine: After the initial aqueous wash, perform a wash with a saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous phase, which helps to break up emulsions and further dries the organic layer. [12]2. Filtration: Pass the entire emulsified mixture through a pad of Celite or glass wool. This can physically disrupt the emulsion.

• Patience: Allow the separatory funnel to stand undisturbed for a longer period (15-30 minutes). Sometimes, the layers will separate on their own with time.

• Centrifugation: If available, centrifuging the mixture is a highly effective method for separating the layers.

References

• ResearchGate. (2013). How can I easily remove a Pd-catalyst from my Sonogashira or Suzuki couplings? Available at: [Link]

• Sandiego State University. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. Available at: [Link]

• ResearchGate. (2015). How can i remove palladium Pd catalyst easily? Available at: [Link]

• Google Patents. (2016). US20160340311A1 - Recovery and/or reuse of palladium catalyst after a suzuki coupling.

• ACS Publications. (2023). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics. Available at: [Link]

• Google Patents. (2005). US20050256327A1 - Method of removing palladium.

• ResearchGate. (2025). Suzuki Cross-Coupling Reactions: Synthesis of Unsymmetrical Biaryls in the Organic Laboratory | Request PDF. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• PubMed. (2003). Purification strategies for combinatorial and parallel chemistry. Comb Chem High Throughput Screen. Available at: [Link]

• Chemistry Stack Exchange. (2017). What are the byproducts in a Suzuki reaction? Available at: [Link]

• Scribd. (n.d.). Application Note - Suzuki-Miyaura Cross-Coupling. Available at: [Link]

• PubMed Central. (n.d.). Suzuki-type cross-coupling of alkyl trifluoroborates with acid fluoride enabled by NHC/photoredox dual catalysis. Available at: [Link]

• NIH. (n.d.). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of-[4][9]Fused Indole Heterocycles. Available at: [Link]

• ResearchGate. (2023). Suzuki–Miyaura Coupling Reaction Product Isolation. Available at: [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of trifluoromethyl-substituted bi- and terphenyls by site-selective Suzuki-Miyaura reactions of various dihalogenated trifluoromethyl-benzene derivatives | Request PDF. Available at: [Link]

• PubMed Central. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link]

• MDPI. (2022). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. Available at: [Link]

• ACS Publications. (2009). Suzuki−Miyaura Cross-Coupling Reactions of Primary Alkyltrifluoroborates with Aryl Chlorides. The Journal of Organic Chemistry. Available at: [Link]

• PubMed Central. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Available at: [Link]

• Nature. (n.d.). Contemporary synthetic strategies in organofluorine chemistry. Available at: [Link]

• Reddit. (2025). Unexpected byproduct in Suzuki-Miyaura coupling - protodeboronation competing at room temperature? Available at: [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]
• 8. mt.com [mt.com]
• 9. home.sandiego.edu [home.sandiego.edu]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. Purification strategies for combinatorial and parallel chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: 5-Iodo-2-(trifluoromethoxy)phenylboronic acid

Answering your request, here is a technical support center with troubleshooting guides and FAQs about common side reactions with 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Welcome to the technical support resource for 5-Iodo-2-(trifluoromethoxy)phenylboronic acid (CAS 1256355-12-0). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this highly functionalized reagent, particularly in palladium-catalyzed cross-coupling reactions. Our goal is to provide field-proven insights and actionable troubleshooting strategies to help you overcome common experimental hurdles and maximize the success of your synthetic endeavors.

Section 1: Understanding the Reagent's Reactivity Profile

5-Iodo-2-(trifluoromethoxy)phenylboronic acid is a unique building block featuring three key functional components on a phenyl ring, each imparting distinct chemical properties:

• The Boronic Acid Moiety (-B(OH)₂): This is the nucleophilic component for Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds.

• The Iodide (-I): A highly effective leaving group, allowing this molecule to also serve as an electrophilic partner in cross-coupling reactions. This dual reactivity means the molecule can potentially react with itself.

• The ortho-Trifluoromethoxy Group (-OCF₃): This group is a powerful modulator of the molecule's electronic and steric properties. The strong electron-withdrawing nature of the -OCF₃ group significantly increases the Lewis acidity of the boronic acid compared to non-fluorinated analogues.[1][2] This enhanced acidity can influence the rate of transmetalation but also increases the susceptibility of the C-B bond to certain cleavage pathways.[3][4][5]

The interplay of these groups dictates the reagent's behavior and predisposes it to specific side reactions that are critical to understand and control.

Section 2: Troubleshooting Guide for Common Side Reactions

This section addresses the most frequently encountered issues during reactions with 5-Iodo-2-(trifluoromethoxy)phenylboronic acid in a practical question-and-answer format.

Q1: My reaction is clean, but I'm isolating the protodeboronated side product, 1-iodo-2-(trifluoromethoxy)benzene, in significant amounts. What is causing this and how can I prevent it?

A1: You are observing protodeboronation, a common side reaction for boronic acids where the C-B bond is cleaved and replaced by a C-H bond from a proton source.[6]

Causality: The C-B bond in your boronic acid is particularly susceptible to cleavage due to the strongly electron-withdrawing -OCF₃ group.[1] This effect makes the ipso-carbon (the carbon attached to boron) more electron-deficient and a better leaving group. This reaction is often catalyzed by aqueous acidic or basic conditions.[3][6] For highly electron-deficient arylboronic acids like this one, base-catalyzed protodeboronation is a significant concern, where the boronate species formed under basic conditions reacts with a proton source (like water) to yield the undesired arene.[3][5]

Troubleshooting Strategies:

Strategy	Rationale & Implementation
1. Minimize Water	Water is the most common proton source for protodeboronation.[3] Use anhydrous solvents and consider a base that does not generate water, such as anhydrous K₃PO₄ or CsF. If an aqueous base is necessary, use the minimum amount required and consider using a co-solvent system that limits water miscibility.
2. Select a Milder Base	Strong bases can accelerate the formation of the boronate species, which may be more prone to protodeboronation.[3] Consider switching from strong bases like NaOH or KOH to milder inorganic bases like K₂CO₃ or organic bases like triethylamine (TEA), although base selection is highly substrate-dependent.
3. Use Boronate Esters	Converting the boronic acid to a boronate ester, such as a pinacol (Bpin) or MIDA ester, can protect it from protodeboronation.[6] These esters exhibit slower hydrolysis to release the active boronic acid into the reaction medium, keeping its standing concentration low and minimizing the opportunity for side reactions.[4][6]
4. Shorten Reaction Time	Monitor the reaction closely by TLC or LC-MS. Once the limiting reagent is consumed, work up the reaction immediately to prevent prolonged exposure of the product and excess boronic acid to the harsh reaction conditions.
5. Lower Reaction Temperature	Higher temperatures can accelerate the rate of protodeboronation. If the desired coupling reaction proceeds at a reasonable rate at a lower temperature, reducing the heat can significantly suppress this side reaction.

Q2: My main byproduct is a symmetrical biaryl, bis(2-(trifluoromethoxy)-5-iodophenyl). What is causing this homocoupling and what are the solutions?

A2: This is a classic case of oxidative homocoupling, where two molecules of the boronic acid react with each other.

Causality: This side reaction is typically mediated by palladium(II) species and is often exacerbated by the presence of molecular oxygen.[7][8][9] Oxygen can re-oxidize the active Pd(0) catalyst to Pd(II), which can then participate in a catalytic cycle that couples two boronic acid molecules.[9] Electron-deficient boronic acids, in particular, have been shown to be prone to homocoupling.[10][11]

Troubleshooting Strategies:

Strategy	Rationale & Implementation
1. Rigorous Degassing	The most critical step to prevent homocoupling is the thorough removal of dissolved oxygen from the reaction mixture.[7] Degas the solvent and the reaction mixture (containing all reagents except the catalyst) by performing at least three vacuum/inert gas (Argon or Nitrogen) backfill cycles. Sparging the solvent with an inert gas for 20-30 minutes is also highly effective.[7]
2. Use a Pd(0) Pre-catalyst	Starting with a Pd(0) source, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can be advantageous over Pd(II) sources like Pd(OAc)₂ or PdCl₂(dppf). Pd(II) pre-catalysts require an initial reduction step to enter the catalytic cycle, and if this is inefficient, the residual Pd(II) can promote homocoupling.[9]
3. Add a Reducing Agent	Small amounts of a mild reducing agent, such as potassium formate, can help maintain the palladium in its active Pd(0) state and suppress oxidation, thereby preventing homocoupling.[7]
4. Control Reagent Stoichiometry	Ensure that the aryl halide coupling partner is the limiting reagent. Using a slight excess (1.1-1.2 equivalents) of the boronic acid can be beneficial, but a large excess might increase the probability of homocoupling.

Q3: My reaction is sluggish and stalls, even at elevated temperatures. Could the ortho-trifluoromethoxy group be inhibiting the reaction?

A3: Yes, the steric bulk and electronic properties of the ortho-substituent can significantly impact the reaction rate.

Causality: The ortho-OCF₃ group can sterically hinder the approach of the boronic acid to the palladium center during the crucial transmetalation step of the Suzuki-Miyaura catalytic cycle. While electronically activating for some processes, this steric hindrance can slow down the reaction. Furthermore, the ortho-substituent can influence the stability of key intermediates in the catalytic cycle.[2][12]

Troubleshooting Strategies:

Strategy	Rationale & Implementation
1. Ligand Selection	This is the most powerful tool for overcoming steric hindrance. Switch from standard ligands like PPh₃ to bulky, electron-rich phosphine ligands (Buchwald ligands) such as SPhos, XPhos, or RuPhos.[11][13] These ligands accelerate both the oxidative addition and reductive elimination steps and can promote the coupling of sterically demanding substrates.
2. Catalyst System	Use modern, well-defined pre-catalysts that incorporate these bulky ligands (e.g., XPhos Pd G3/G4). These catalysts are often more active and stable than catalysts generated in situ.[14]
3. Choice of Base and Solvent	The combination of a strong, non-nucleophilic base like K₃PO₄ in a polar aprotic solvent like dioxane or THF/water can be effective for challenging couplings. The base plays a critical role in the formation of the active boronate species required for transmetalation.

Section 3: Visual Troubleshooting and Mechanistic Overview

The following diagrams provide a visual guide to diagnosing issues and understanding the reaction pathways.

Caption: Troubleshooting workflow for low-yield Suzuki reactions.

Caption: Competing reaction pathways for the boronic acid.

Section 4: Frequently Asked Questions (FAQs)

• FAQ 1: What are the recommended storage and handling conditions? Like most boronic acids, 5-Iodo-2-(trifluoromethoxy)phenylboronic acid should be stored in a cool (-20°C is recommended), dry place, away from light and moisture.[15] It is best handled under an inert atmosphere (e.g., in a glovebox) to prevent slow decomposition, although it is generally stable to air for short periods during weighing.

• FAQ 2: How does the -OCF₃ group's effect differ from a -CF₃ or -OCH₃ group? The -OCF₃ group is strongly electron-withdrawing due to the high electronegativity of the fluorine atoms, but it is also a resonance donor through the oxygen lone pair.[1][2] Its overall effect is strongly deactivating, similar to a -CF₃ group. However, it is more lipophilic than a -CF₃ group.[1] Compared to a methoxy (-OCH₃) group, which is strongly electron-donating by resonance, the -OCF₃ group has the opposite electronic effect, making the attached phenyl ring electron-poor.

• FAQ 3: Can this reagent undergo self-coupling? Yes. Because the molecule contains both a nucleophilic boronic acid and an electrophilic C-I bond, it can theoretically undergo a Suzuki-Miyaura reaction with itself under catalytic conditions to form a dimer. This is a specific type of homocoupling that is distinct from the oxidative homocoupling of two boronic acid groups. To avoid this, it should be reacted with a different coupling partner in a controlled stoichiometric manner.

Section 5: Optimized Protocol for a General Suzuki-Miyaura Coupling

This protocol is a robust starting point designed to minimize the common side reactions discussed above.

Reaction: Generic coupling with Aryl Bromide (Ar-Br)

• Reagent Preparation:

  • To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 eq, e.g., 0.5 mmol).

  • Add 5-Iodo-2-(trifluoromethoxy)phenylboronic acid (1.2 eq, 0.6 mmol).

  • Add anhydrous potassium phosphate (K₃PO₄) (2.0 eq, 1.0 mmol).

  • Seal the vial with a septum cap.

• Degassing:

  • Evacuate the vial under high vacuum and backfill with argon. Repeat this process three times.

  • Via syringe, add anhydrous 1,4-dioxane (to make a ~0.1 M solution based on the limiting reagent).

  • Bubble argon through the solution for 15-20 minutes to ensure complete degassing.

• Catalyst Addition:

  • In a separate vial and under an argon atmosphere, weigh the catalyst system. A recommended system is XPhos Pd G3 (2 mol%) and additional XPhos ligand (2 mol%).

  • Briefly open the reaction vial under a positive pressure of argon and add the catalyst/ligand mixture.

• Reaction Execution:

  • Reseal the vial and place it in a preheated oil bath at 80-100 °C.

  • Stir vigorously. Monitor the reaction progress by TLC or LC-MS every 1-2 hours.

• Workup and Purification:

  • Once the limiting aryl bromide is consumed, cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel to obtain the desired biaryl product.

References

• Gargaro, S. L., et al. (2020). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. ResearchGate. [Link]

• Wallace, D. J., et al. (2003). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 7(4), 512-516. [Link]

• ResearchGate. (n.d.). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene | Request PDF. [Link]

• Wikipedia. (2023). Protodeboronation. [Link]

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)₂ Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society, 139(37), 13156-13165. [Link]

• Whiting, A., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R₃SiCF₃ Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1293-1306. [Link]

• ResearchGate. (n.d.). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. [Link]

• Autechem. (n.d.). The Importance of Trifluoromethoxy Group in Chemical Synthesis. [Link]

• Cox, P. A., et al. (2017). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online. [Link]

• Dziadek, M., et al. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Molecules, 26(7), 2053. [Link]

• Reddit. (2020). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). r/chemhelp. [Link]

• Journal of the American Chemical Society. (2020). Organocatalytic Synthesis of α-Trifluoromethyl Allylboronic Acids by Enantioselective 1,2-Borotropic Migration. [Link]

• National Institutes of Health. (2014). Synthesis and Applications of α-Trifluoromethylated Alkylborons. [Link]

• Organic Letters. (2010). Copper-Mediated Oxidative Trifluoromethylation of Boronic Acids. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• PubMed. (2012). Organotrifluoroborate hydrolysis: boronic acid release mechanism and an acid-base paradox in cross-coupling. [Link]

• ResearchGate. (n.d.). Flow catalytic Suzuki-Miyaura cross-coupling of 5-iodo-2'-deoxycytidine... [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. r/Chempros. [Link]

• Reddit. (2023). Struggling with Suzuki Reaction. r/Chempros. [Link]

• Chemical Communications (RSC Publishing). (n.d.). The ortho-substituent on 2,4-bis(trifluoromethyl)phenylboronic acid catalyzed dehydrative condensation between carboxylic acids and amines. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 6. Protodeboronation - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. reddit.com [reddit.com]
• 9. Yoneda Labs [yonedalabs.com]
• 10. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 11. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 12. The ortho-substituent on 2,4-bis(trifluoromethyl)phenylboronic acid catalyzed dehydrative condensation between carboxylic acids and amines - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. reddit.com [reddit.com]
• 15. usbio.net [usbio.net]

Technical Support Center: Cross-Coupling with 5-Iodo-2-trifluoromethoxyphenylboronic acid

Welcome to the technical support guide for 5-Iodo-2-trifluoromethoxyphenylboronic acid. This resource is designed for researchers, chemists, and drug development professionals who are looking to effectively utilize this versatile but challenging building block in cross-coupling reactions. Here, we will dissect the unique reactivity profile of this substrate and provide actionable troubleshooting advice and optimized protocols to ensure your success.

Section 1: Understanding the Substrate's Unique Reactivity

5-Iodo-2-trifluoromethoxyphenylboronic acid presents a classic case of competing electronic and steric effects. A clear understanding of its molecular architecture is the first step toward troubleshooting and optimizing your reaction conditions.

• Steric Hindrance: The trifluoromethoxy (-OCF3) group at the ortho position to the boronic acid is sterically demanding. This bulk can significantly hinder the approach of the palladium catalyst during the critical transmetalation step of the Suzuki-Miyaura catalytic cycle, often making it the rate-limiting step.[1][2]

• Electronic Effects: The -OCF3 group is strongly electron-withdrawing, which increases the Lewis acidity of the boron center.[1] This electronic property, in isolation, would typically accelerate transmetalation.[3] However, the steric hindrance often counteracts or overrides this electronic benefit.[1]

• The "Go" Signal: The iodine atom at the 5-position is an excellent leaving group, which generally facilitates a rapid and efficient initial oxidative addition step with the Pd(0) catalyst.[3] This means that while the first step of the catalytic cycle is favorable, the reaction can stall at a subsequent stage.

This interplay necessitates a carefully tailored approach to catalyst, ligand, and base selection to overcome the steric barrier without succumbing to common side reactions.

Caption: Structural features of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered when using 5-Iodo-2-trifluoromethoxyphenylboronic acid in cross-coupling reactions.

Issue 1: Low or No Product Yield

Q: My reaction has stalled, resulting in low yield or recovery of starting material. What is the likely cause and how can I fix it?

A: A stalled reaction with this substrate almost always points to an inefficient transmetalation step . The steric bulk of the ortho -OCF3 group is likely preventing the aryl group from effectively transferring from boron to the palladium center.

Root Cause Analysis & Solutions:

• Ineffective Ligand: Standard ligands like PPh3 are often too small and not electron-rich enough to promote the reaction with such a hindered substrate. The key is to create a more reactive, less sterically encumbered palladium center.

  • Solution: Employ bulky, electron-rich monophosphine biaryl ligands (i.e., "Buchwald Ligands").[3][4] These ligands are designed to facilitate reactions with sterically demanding substrates.[5][6] They promote a monoligated Pd-species, opening up a coordination site, while their electron-donating nature accelerates the overall catalytic cycle.[3]

Ligand Class	Recommended Examples	Rationale for Use
Buchwald-type	SPhos, XPhos, RuPhos	Excellent for sterically hindered substrates. Promotes monoligation and accelerates reductive elimination.[4]
Josiphos-type	(R)-(-)-(CyPF-tBu)	Effective for challenging couplings, often showing broad functional group tolerance.
Arsa-Buchwald	Arsa-SPhos	The longer Palladium-Arsenic bond can further alleviate steric strain during transmetalation.[7]

• Suboptimal Base/Solvent System: The base is crucial for activating the boronic acid to form the more nucleophilic boronate species. However, an inappropriate choice can lead to decomposition or side reactions.

  • Solution 1 (Aqueous): Use a strong inorganic base like K3PO4 or Cs2CO3. These are effective at promoting boronate formation. However, be aware that water can facilitate protodeboronation.

  • Solution 2 (Anhydrous): In cases where protodeboronation is a major issue, switch to an anhydrous solvent system (e.g., dry Dioxane, Toluene, or 2-MeTHF) with a base like potassium phosphate (K3PO4).[8]

• Insufficient Thermal Energy: The energy of activation for the transmetalation of a hindered substrate can be high.

  • Solution: Increase the reaction temperature. If you are running the reaction at 80 °C, try increasing to 100-110 °C, solvent permitting. Monitor for substrate decomposition at higher temperatures.

Caption: A workflow for troubleshooting low-yield reactions.

Issue 2: Significant Side Product Formation

Q: My main product is contaminated with 2-(trifluoromethoxy)iodobenzene. What is this side product and how can I prevent it?

A: This side product, where the boronic acid group has been replaced by a hydrogen atom, is the result of protodeboronation . This is a common and competitive side reaction for arylboronic acids bearing strong electron-withdrawing groups.[9][10][11]

Mechanism & Prevention:

Protodeboronation can be catalyzed by acid or base, particularly in the presence of a proton source like water.[9] The electron-deficient nature of the aromatic ring makes the C-B bond more susceptible to cleavage.

• Strategy 1: Rigorous Anhydrous Conditions: The most effective way to suppress protodeboronation is to minimize the primary proton source. Use freshly distilled, anhydrous solvents. Dry your base (e.g., K3PO4) in a vacuum oven before use.

• Strategy 2: Use a Boronate Ester: Boronic acids can be converted to more stable boronate esters, such as the pinacol ester.[12] These are generally more resistant to premature protodeboronation and hydrolyze in situ under the reaction conditions to generate the active boronic acid. This strategy can significantly improve reaction outcomes by protecting the C-B bond.[12]

• Strategy 3: Base Selection: Avoid overly strong aqueous bases if possible. A base like K3PO4 often provides a good balance of reactivity and minimal side reactions.

Q: I am observing a significant amount of biaryl homocoupling of my boronic acid. Why is this happening?

A: Homocoupling arises from the reaction of two molecules of the boronic acid. This is often a sign that the oxidative addition of the aryl iodide to the Pd(0) catalyst is slow relative to other processes, or that the catalyst is being deactivated.

• Solution 1: Check Catalyst and Degassing: Ensure your palladium source is active and that the reaction mixture is thoroughly deoxygenated. Oxygen can lead to catalyst decomposition and promote homocoupling pathways.

• Solution 2: Stoichiometry: Use a slight excess of the boronic acid (e.g., 1.2-1.5 equivalents) relative to the coupling partner. This ensures that when the active Ar-Pd(II)-I species is formed, it is more likely to react with the boronic acid (transmetalation) than another molecule of itself.

Section 3: Frequently Asked Questions (FAQs)

Q: What are the best "go-to" starting conditions for a Suzuki-Miyaura coupling with this substrate?

A: For a robust starting point, we recommend the following conditions, which are designed to address the key steric and electronic challenges of the substrate.

Parameter	Recommendation	Rationale
Pd Pre-catalyst	Pd(OAc)2 or Pd2(dba)3	Reliable sources of Pd(0) upon reaction initiation.
Catalyst Loading	1-2 mol%	Sufficient for most applications; can be lowered upon optimization.
Ligand	SPhos or XPhos	Proven to be highly effective for sterically hindered substrates.[4]
Ligand:Pd Ratio	2:1 to 3:1	Ensures complete coordination and formation of the active catalyst.
Base	K3PO4 (3 equivalents)	Strong, moderately soluble base that is effective in both aqueous and anhydrous systems.[8]
Solvent	Dioxane/H2O (10:1) or Toluene	A versatile solvent system. For sensitive substrates, use anhydrous toluene.
Temperature	100 °C	A good starting temperature to ensure sufficient energy to overcome the transmetalation barrier.

Q: Should I be concerned about the stability of 5-Iodo-2-trifluoromethoxyphenylboronic acid during storage?

A: Yes. Like many boronic acids, it can be sensitive to heat and moisture. It is recommended to store the solid reagent at -20°C under an inert atmosphere (Argon or Nitrogen).[13] Over time, exposure to atmospheric moisture can lead to the formation of boroxines (cyclic anhydrides), which may exhibit different reactivity.

Q: Can I use this substrate in other cross-coupling reactions, like Stille or Heck?

A: Yes. The aryl iodide portion of the molecule is highly reactive and suitable for a variety of cross-coupling reactions. The primary considerations will remain the same: the steric hindrance at the 2-position may influence reaction rates and require specialized catalysts or ligands designed to handle bulky substrates.

Section 4: Optimized Experimental Protocol

This protocol provides a reliable method for the Suzuki-Miyaura coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid with a generic aryl bromide.

Reaction: Suzuki-Miyaura Coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid with 4-Bromotoluene.

Caption: Suzuki-Miyaura cycle highlighting the rate-limiting transmetalation step.

Materials:

• 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2 equiv)

• 4-Bromotoluene (1.0 equiv)

• Palladium(II) Acetate (Pd(OAc)2, 0.02 equiv)

• SPhos (0.04 equiv)

• Potassium Phosphate (K3PO4, 3.0 equiv)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

Step-by-Step Procedure:

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add 4-bromotoluene (1.0 mmol, 171 mg), 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2 mmol, 403 mg), potassium phosphate (3.0 mmol, 637 mg), palladium(II) acetate (0.02 mmol, 4.5 mg), and SPhos (0.04 mmol, 16.4 mg).

• Inert Atmosphere: Seal the vial with a septum cap. Evacuate and backfill the vial with argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition: Through the septum, add anhydrous 1,4-dioxane (5 mL) followed by degassed water (0.5 mL) via syringe.

• Reaction: Place the vial in a preheated oil bath or heating block set to 100 °C. Stir the reaction vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing via TLC or LC-MS to confirm the consumption of the limiting reagent (4-bromotoluene).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to yield the desired biaryl product.

References

• Kubiak, R., et al. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Molecules, 26(7), 2033. Available at: [Link]

• Lobera, M., et al. (2019). 2.6: Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Various Authors. (n.d.). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. Available at: [Link]

• Diez, A. S., et al. (2014). Suzuki–Miyaura cross-coupling of aryl iodides and phenylboronic acid over palladium-free CeO2 catalysts. Applied Catalysis A: General, 482, 24-30. Available at: [Link]

• Kubiak, R., et al. (2022). Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds. Molecules, 27(11), 3432. Available at: [Link]

• Bardera, M. A., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(39), 12210-12211. Available at: [Link]

• Li, C., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Organic Chemistry Frontiers, 1, 229-233. Available at: [Link]

• Yamamoto, T., et al. (2001). Synthesis of Trifluoromethyl Ketones by Palladium-Catalyzed Cross-Coupling Reaction of Phenyl Trifluoroacetate with Organoboron Compounds. ResearchGate. Available at: [Link]

• Various Authors. (n.d.). Suzuki-Miyaura coupling of iodobenzene and phenylboronic acid over different catalysts. ResearchGate. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Zhang, G., Li, Y., & Liu, J. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. Organic & Biomolecular Chemistry, 15(27), 5729-5734. Available at: [Link]

• Imao, D., et al. (2009). The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. Journal of the American Chemical Society, 131(30), 10813–10815. Available at: [Link]

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society, 139(35), 12175-12183. Available at: [Link]

• Muranaka, A., et al. (2020). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions, 49(3), 635-639. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Available at: [Link]

• Scott, C. J., et al. (2021). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. Organic Letters, 23(1), 226-231. Available at: [Link]

• Various Authors. (n.d.). Electronic and Steric Effects of the ProPhos Ligand Family for Nickel-Catalyzed Suzuki–Miyaura Coupling of Heteroaromatics. ACS Publications. Available at: [Link]

• Zhang, G., Li, Y., & Liu, J. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. Semantic Scholar. Available at: [Link]

• Various Authors. (n.d.). Optimization of the reaction conditions. ResearchGate. Available at: [Link]

• Various Authors. (2022). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents. Chemistry – A European Journal, 28(5), e202103730. Available at: [Link]

• Various Authors. (2023). Synthesis of 2-arylpyridines by the Suzuki-Miyaura cross coupling of PyFluor with hetero(aryl) boronic acids and esters. Canadian Journal of Chemistry. Available at: [Link]

• Various Authors. (n.d.). Table 1 Optimization of the reaction conditions for Suzuki coupling... ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• Various Authors. (2024). Physicochemical stability of Fluorouracil Accord in three different concentrations in portable elastomeric infusion pumps. GaBI Journal. Available at: [Link]

• Various Authors. (n.d.). Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester. ResearchGate. Available at: [Link]

• Various Authors. (n.d.). Development of a Suzuki Cross-Coupling Reaction between 2-Azidoarylboronic Pinacolate Esters and Vinyl Triflates To Enable the Synthesis of[3][5]-Fused Indole Heterocycles. PMC. Available at: [Link]

• Various Authors. (n.d.). Light-Mediated Cross-Coupling of Anomeric Trifluoroborates. PMC. Available at: [Link]

• Togni, A., et al. (2011). Silver-Mediated Trifluoromethoxylation of Aryl Stannanes and Arylboronic Acids. Angewandte Chemie International Edition, 50(37), 8754-8758. Available at: [Link]

• Various Authors. (n.d.). Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate. Available at: [Link]

Sources

• 1. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05979E [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. usbio.net [usbio.net]

Managing impurities in 5-Iodo-2-trifluoromethoxyphenylboronic acid starting material

Welcome to the technical support center for 5-Iodo-2-trifluoromethoxyphenylboronic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the quality and handling of this crucial starting material. Here, you will find in-depth troubleshooting advice and frequently asked questions to ensure the integrity of your experiments and the successful progression of your research.

Troubleshooting Guide: Impurity Identification and Remediation

This section addresses specific issues you may encounter with your 5-Iodo-2-trifluoromethoxyphenylboronic acid, providing insights into the root causes and actionable solutions.

Question 1: I've detected a significant impurity with a mass corresponding to the loss of iodine. What is this impurity and how can I remove it?

Answer:

This common impurity is 2-(trifluoromethoxy)phenylboronic acid, the product of protodeboronation. This reaction involves the cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond.

Causality of Protodeboronation:

Protodeboronation is a known degradation pathway for arylboronic acids and can be catalyzed by acids, bases, or residual palladium from the synthesis process.[1][2][3] The presence of water can also facilitate this side reaction.[4] For 5-Iodo-2-trifluoromethoxyphenylboronic acid, the electron-withdrawing nature of the trifluoromethoxy group and the iodo substituent can influence the rate of this undesired reaction.

Mitigation and Purification Strategies:

• Reaction Control: If you are synthesizing the boronic acid, ensure anhydrous conditions and minimize reaction times and exposure to high temperatures, which can accelerate protodeboronation.

• Purification:

  • Recrystallization: This is often the most effective method for removing the de-iodinated impurity. A suitable solvent system must be chosen where the desired product has lower solubility than the impurity at cooler temperatures.

  • Chromatography: While challenging for boronic acids due to their polarity and potential for degradation on silica gel, flash chromatography using a deactivated silica or neutral alumina can be effective.[5] A gradient elution with a non-polar solvent (e.g., hexane or toluene) and a more polar solvent (e.g., ethyl acetate or diethyl ether) is a good starting point.

Question 2: My NMR spectrum shows broad peaks, and the mass spectrum indicates the presence of higher molecular weight species. What could be the cause?

Answer:

The presence of broad peaks in the NMR spectrum and higher molecular weight species in the mass spectrum are characteristic of boroxine formation.[1][6] Boroxines are the trimeric anhydrides of boronic acids, formed by the intermolecular dehydration of three boronic acid molecules.[7][8]

Causality of Boroxine Formation:

Boroxine formation is a reversible equilibrium process that is driven by the removal of water.[7][9] Storing the boronic acid under vacuum or at elevated temperatures can shift the equilibrium towards the boroxine. While boroxines can be used in some reactions, their presence complicates accurate weighing and stoichiometry, potentially affecting reaction yields and reproducibility.[10]

Reversion to the Boronic Acid and Prevention:

• Hydrolysis: To convert the boroxine back to the boronic acid, you can dissolve the material in a suitable solvent (e.g., diethyl ether or THF) and wash it with a small amount of water or brine. Subsequent drying of the organic layer over anhydrous sodium sulfate or magnesium sulfate and removal of the solvent will yield the boronic acid.

• Prevention: Store 5-Iodo-2-trifluoromethoxyphenylboronic acid in a tightly sealed container in a cool, dry place.[11] Avoid prolonged storage under high vacuum. For use in reactions, it is often sufficient to use the mixture, accounting for the molecular weight of the boroxine if its proportion is known.

Question 3: I am observing a biaryl impurity corresponding to the homocoupling of my starting material. How is this formed and how can I purify my material?

Answer:

The biaryl impurity is a result of the palladium-catalyzed homocoupling of two molecules of the boronic acid. This is a common side reaction in Suzuki-Miyaura couplings, but can also occur if residual palladium from the synthesis of the boronic acid is present.[10][12]

Causality of Homocoupling:

The presence of oxygen and a palladium(II) source can promote the homocoupling of boronic acids.[10][13] This side reaction consumes the starting material and can lead to purification challenges.

Purification Strategies:

• Recrystallization: The homocoupled product is typically much less polar than the boronic acid. A carefully chosen recrystallization solvent system will likely leave the biaryl impurity in the mother liquor.

• Column Chromatography: Due to the significant polarity difference, column chromatography is very effective at separating the non-polar homocoupled product from the polar boronic acid.

• Acid-Base Extraction: The boronic acid can be extracted into a basic aqueous solution (e.g., 1M NaOH), leaving the non-acidic biaryl impurity in the organic phase. The aqueous layer can then be acidified (e.g., with 1M HCl) and the pure boronic acid extracted back into an organic solvent.[14]

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling, analysis, and purification of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

What are the recommended storage conditions for 5-Iodo-2-trifluoromethoxyphenylboronic acid?

To minimize degradation through protodeboronation and prevent boroxine formation, it is recommended to store the material at -20°C in a tightly sealed container to protect it from moisture and air.[11][15] For short-term use, storage in a desiccator at room temperature is acceptable.

Which analytical techniques are best for assessing the purity of my starting material?

A combination of techniques provides the most comprehensive purity assessment:

Analytical Technique	Information Provided
¹H and ¹⁹F NMR	Provides structural confirmation and can quantify impurities with distinct signals.
¹¹B NMR	Can distinguish between the boronic acid (typically ~30 ppm) and the boroxine (~33 ppm).[6]
LC-MS	Ideal for identifying and quantifying both polar and non-polar impurities.[3][14]
GC-MS	Suitable for detecting more volatile impurities.
ICP-MS	Can be used to quantify residual palladium or other metal catalysts.[16]

Can you provide a general protocol for the purification of 5-Iodo-2-trifluoromethoxyphenylboronic acid by recrystallization?

Experimental Protocol: Recrystallization

• Solvent Screening: In small vials, test the solubility of a few milligrams of the impure material in various solvents (e.g., toluene, heptane, ethyl acetate, acetonitrile, water, and mixtures thereof) at room temperature and upon heating.[17][18][19] The ideal solvent will dissolve the compound when hot but show low solubility when cold.

• Dissolution: In an appropriately sized flask, add the impure boronic acid and the chosen solvent. Heat the mixture with stirring until the solid completely dissolves. Add the minimum amount of hot solvent required for complete dissolution.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. To induce crystallization, you can scratch the inside of the flask with a glass rod or add a seed crystal.[20] Once crystals begin to form, you can place the flask in an ice bath to maximize the yield.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under a stream of nitrogen or in a vacuum oven at a low temperature to avoid boroxine formation.

How can I purify my boronic acid if recrystallization is not effective?

Formation of a diethanolamine adduct is a highly effective method for purifying boronic acids that are difficult to recrystallize.[21][22][23] The diethanolamine adduct is often a stable, crystalline solid that can be easily separated from impurities.[24][25]

Experimental Protocol: Purification via Diethanolamine Adduct Formation

• Adduct Formation: Dissolve the impure 5-Iodo-2-trifluoromethoxyphenylboronic acid in a suitable solvent such as diethyl ether or dichloromethane. Add one equivalent of diethanolamine and stir at room temperature. The diethanolamine adduct will typically precipitate out of the solution.[25][26]

• Isolation of the Adduct: Collect the precipitated solid by vacuum filtration and wash it with the solvent used for the reaction.

• Hydrolysis: Suspend the purified diethanolamine adduct in a biphasic mixture of an organic solvent (e.g., diethyl ether or ethyl acetate) and a dilute aqueous acid (e.g., 1M HCl). Stir the mixture until the solid dissolves, indicating the hydrolysis of the adduct back to the boronic acid.[25]

• Extraction and Isolation: Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the purified boronic acid.

Visualizing Experimental Workflows

Workflow for Impurity Identification and Purification

Caption: A workflow for identifying and purifying 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Logical Relationship of Common Impurities

Caption: Common impurities derived from 5-Iodo-2-trifluoromethoxyphenylboronic acid.

References

• 11 B NMR Chemical Shifts - SDSU Chemistry. (n.d.).

• Gierczyk, B., Kaźmierczak, M., Schroeder, G., & Sporzyński, A. (2013). 17O NMR studies of boronic acids and their derivatives. New Journal of Chemistry, 37(5), 1464-1473. [Link]

• Gierczyk, B., Kaźmierczak, M., Schroeder, G., & Sporzyński, A. (2013). 17O NMR studies of boronic acids and their derivatives. New Journal of Chemistry, 37(5), 1464-1473.
• Analytical Methods for Profiling Impurities in Pharmaceuticals. (2024, December 27).
• Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance. (2025, September 22). Biotech Spain.

• Development of Impurity Profiling Methods Using Modern Analytical Techniques. (2016, June 27). Critical Reviews in Analytical Chemistry, 47(3), 249-263. [Link]

• Purification of boronic acids? (2017, December 19). Reddit. [Link]

• Identifying the Impurity Profiling for Pharmaceutical Product by Using Different Analytical Techniques: A Overview. (n.d.). Research and Reviews: Journal of Pharmaceutical Analysis. Retrieved January 15, 2026, from [Link]

• Tips on increasing yield of Miyaura coupling reaction? (2022, July 17). Reddit. [Link]

• Recent trends in the impurity profile of pharmaceuticals. (2012). Journal of Pharmaceutical Analysis, 2(3), 163-177. [Link]

• Challenging purification of organoboronic acids. (2025, November 8). Chemistry Stack Exchange. [Link]

• The Boroxine–Boronic Acid Equilibrium. (2025, October 13). Journal of the American Chemical Society. [Link]

• 1H and 11B NMR Study of p-Toluene Boronic Acid and Anhydride. (2025, August 5). ResearchGate. [Link]

• (3,4,5-trifluorophenyl)boronic acid. (n.d.). Organic Syntheses. [Link]

• (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. (2021, April 1). Molecules, 26(7), 1999. [Link]

• Reaction Progress Analysis: Powerful Tool for Understanding Suzuki−Miyaura Reaction and Control of Polychlorobiphenyl Impurity. (2025, August 7). ResearchGate. [Link]

• SYNTHESIS OF (TRIFLUOROMETHYLDIAZIRINYL)PHENYL- BORONIC ACID DERIVATIVES FOR PHOTOAFFINITY LABELING. (n.d.).

• Diethanolamine Boronic Esters: Development of a Simple and Standard Process for Boronic Ester Synthesis. (n.d.). ResearchGate. [Link]

• Suzuki-Miyaura Coupling. (2024, October 10). Chemistry LibreTexts. [Link]

• Controlling Residual Arylboronic Acids as Potential Genotoxic Impurities in APIs. (2011, November 5). Organic Process Research & Development.
• Column chromatography. (n.d.).

• Isolation of Diethanolamine Boronic Ester Improves Synthesis to AZD5718. (2023, May 11). Synfacts, 19(07), 0739. [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs. [Link]

• What are the disadvantages of the Suzuki-Miyaura cross coupling reaction? (2018, April 4). Quora. [Link]

• Phenylboronic Acid (PBA) Solid Phase Extraction Mechanisms and Applications. (2010, September 24). Agilent. [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. (2021). Pharmaceuticals, 14(10), 1033. [Link]

• How to purify boronic acids/boronate esters? (2016, July 18). ResearchGate. [Link]

• Process for purification of boronic acid and its derivatives. (n.d.).

• Recrystallization. (2020, January 10). YouTube. [Link]

• Column Chromatography. (2019, March 19). YouTube. [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester. [Link]

• A Method for the Deprotection of Alkylpinacolyl Boronate Esters. (2011, March 30). The Journal of Organic Chemistry, 76(9), 3571-3575. [Link]

• Recent Advances in the Synthesis of Borinic Acid Derivatives. (2021). Molecules, 26(15), 4583. [Link]

• Synthesis of biologically active boron-containing compounds. (2012). Future Medicinal Chemistry, 4(12), 1539-1557. [Link]

• Column Chromatography. (n.d.). University of Colorado Boulder. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. [Link]

• Recrystallization. (2015, June 8). YouTube. [Link]

• Recrystallization- Organic Chemistry Lab- purification. (2022, May 24). YouTube. [Link]

• Supporting Inform

• B. Column Chromatography. (2023, August 29). Chemistry LibreTexts. [Link]

• How to Store Boric Acid. (n.d.). Lab Alley. [Link]

• Boronic acid. (n.d.). Wikipedia. [Link]

• Safe handling and storage of chemicals. (2025, August 20). Sciencemadness Wiki. [Link]

Sources

• 1. 17O NMR studies of boronic acids and their derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. 2-(Trifluormethoxy)phenylboronic acid | 175676-65-0 [chemicalbook.com]
• 3. rroij.com [rroij.com]
• 4. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 7. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Yoneda Labs [yonedalabs.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. quora.com [quora.com]
• 14. Analytical Methods for Profiling Impurities in Pharmaceuticals [wisdomlib.org]
• 15. laballey.com [laballey.com]
• 16. biotech-spain.com [biotech-spain.com]
• 17. youtube.com [youtube.com]
• 18. Tips & Tricks [chem.rochester.edu]
• 19. mt.com [mt.com]
• 20. youtube.com [youtube.com]
• 21. reddit.com [reddit.com]
• 22. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 23. researchgate.net [researchgate.net]
• 24. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 25. pubs.acs.org [pubs.acs.org]
• 26. agilent.com [agilent.com]

Technical Support Center: Suzuki-Miyaura Coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid

Welcome to the technical support resource for researchers utilizing 5-Iodo-2-trifluoromethoxyphenylboronic acid. This guide provides in-depth troubleshooting advice and optimized protocols to address the significant challenge of boronic acid homocoupling, a common side reaction that can diminish yields and complicate purification. Given the unique electronic properties of this substrate—namely, the strongly electron-withdrawing trifluoromethoxy and iodo groups—it is particularly susceptible to specific side reactions. This document explains the underlying mechanisms and provides field-proven strategies to ensure the success of your cross-coupling experiments.

Frequently Asked Questions (FAQs)

Q1: I'm observing a significant amount of a symmetrical biaryl byproduct in my reaction. What is it and why is it forming?

A: You are observing the homocoupling product, bis(5-iodo-2-trifluoromethoxyphenyl), which arises from the dimerization of your boronic acid. This is a prevalent side reaction in Suzuki-Miyaura couplings, and for an electron-deficient substrate like 5-Iodo-2-trifluoromethoxyphenylboronic acid, it can occur through two primary mechanisms:

• Oxygen-Mediated Pathway: This is the most common cause. If dissolved oxygen is present in your reaction, it can react with the active Pd(0) catalyst to form a palladium peroxo complex ((η²-O₂)PdL₂).[1][2][3] This peroxo complex can then react with two molecules of your boronic acid to generate the homocoupled biaryl, regenerating a Pd(II) species in the process.[1][2][3][4] This pathway effectively consumes your catalyst and nucleophile, directly competing with the desired cross-coupling cycle.

• Protonolysis/Transmetalation Pathway: This pathway is particularly relevant for electron-deficient arylboronic acids.[5][6] It can occur even in the absence of oxygen and involves the protonolysis of an Ar-Pd-X intermediate (formed after oxidative addition) or a related species, followed by a second transmetalation event with another boronic acid molecule. This leads to an Ar-Pd-Ar intermediate, which then reductively eliminates to yield the homocoupled product.

The diagram below illustrates how these side reactions diverge from the productive Suzuki-Miyaura catalytic cycle.

Fig 1. Competing Suzuki vs. Homocoupling Pathways.

Q2: My reaction is not proceeding to completion, and I observe significant protodeboronation of my starting material. What's happening?

A: Protodeboronation is the replacement of the -B(OH)₂ group with a hydrogen atom. This is a common decomposition pathway for boronic acids, especially electron-deficient ones, under Suzuki conditions. It is often promoted by excessive heat, prolonged reaction times, or the presence of water and a strong base (particularly hydroxide ions).[7] The trifluoromethoxy group on your substrate makes the boronic acid moiety more susceptible to this side reaction. Minimizing water content and choosing a milder, non-hydroxide base like K₃PO₄ or CsF can help mitigate this issue.

Q3: Which palladium catalyst and ligand system is optimal for coupling an electron-deficient boronic acid like 5-Iodo-2-trifluoromethoxyphenylboronic acid?

A: Electron-deficient boronic acids often benefit from catalyst systems that promote rapid transmetalation to outcompete side reactions.[8] While standard catalysts like Pd(PPh₃)₄ can work, they often require higher temperatures and catalyst loadings, which can promote decomposition.[8] Modern Buchwald-type phosphine ligands are highly effective for these challenging substrates.[8][9] Systems like SPhos or XPhos, paired with a palladium source like Pd(OAc)₂ or Pd₂(dba)₃, create highly active catalysts that facilitate coupling at lower temperatures and loadings, thereby minimizing byproduct formation.[5][9]

Catalyst System	Ligand Type	Key Advantages	Potential Drawbacks	Typical Loading (mol%)
Pd(OAc)₂ / SPhos	Buchwald-type phosphine	High activity for electron-deficient and sterically hindered substrates.[5][8]	Air-sensitive, higher cost.	1-2
Pd₂(dba)₃ / XPhos	Buchwald-type phosphine	Excellent for a broad range of challenging substrates, including aryl chlorides.[8]	Air-sensitive, higher cost.	1-2
PdCl₂(dppf)	Diphosphine complex	Good general-purpose catalyst, relatively air-stable.[10]	May be less active than Buchwald systems for this specific substrate.	2-3
Pd(PPh₃)₄	Tetrakis(triphenylphosphine)	Readily available, well-understood.	Often requires higher temperatures and loadings; can be less efficient for electron-deficient partners.[8]	2-5

Troubleshooting Guide: A Step-by-Step Approach to Eliminating Homocoupling

If you are facing issues with homocoupling, follow this diagnostic workflow to systematically identify and resolve the root cause.

Fig 2. Troubleshooting Decision Tree for Homocoupling.

Optimized Protocol for Suppressing Homocoupling

This protocol is specifically designed for the Suzuki-Miyaura coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid with a generic aryl bromide, incorporating best practices to minimize homocoupling and other side reactions.

I. Reagent & Glassware Preparation (The Foundation of Success)

• Glassware: All glassware (reaction flask, condenser, stir bar) must be oven-dried at 120 °C for at least 4 hours and allowed to cool to room temperature under a stream of inert gas (Argon or Nitrogen).

• Solvent Degassing (Critical Step): Homocoupling is primarily driven by oxygen.[11][12][13] Use an anhydrous solvent such as 1,4-dioxane or toluene. Degas the solvent rigorously by sparging with an inert gas for 30-60 minutes. For ultimate oxygen removal, perform three freeze-pump-thaw cycles.

• Reagent Purity: Use high-purity reagents. The boronic acid should be dry and stored under an inert atmosphere if possible.

II. Reaction Assembly (Under Inert Atmosphere)

• To the oven-dried reaction flask equipped with a magnetic stir bar, add the Aryl Bromide (1.0 eq), Potassium Phosphate (K₃PO₄) (anhydrous, finely ground, 2.0-3.0 eq), Pd(OAc)₂ (0.02 eq, 2 mol%), and SPhos (0.04 eq, 4 mol%).

  • Rationale: We use K₃PO₄ as a robust, non-hydroxide base to activate the boronic acid without promoting protodeboronation.[7] The Pd(OAc)₂/SPhos system is chosen for its high activity with electron-deficient substrates.[5][8]

• Seal the flask with a septum. Evacuate the flask and backfill with inert gas. Repeat this cycle three times to ensure a completely inert atmosphere.

• Via syringe, add the previously degassed 1,4-Dioxane (to make a ~0.1 M solution with respect to the aryl halide).

• Begin vigorous stirring to create a fine suspension.

III. Boronic Acid Addition & Reaction Execution

• Add the 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2-1.5 eq) to the reaction mixture. For particularly sensitive reactions, adding the boronic acid as a solution in degassed solvent via a syringe pump over 30 minutes can further suppress homocoupling by keeping its instantaneous concentration low.

  • Rationale: A slight excess of the boronic acid ensures complete consumption of the limiting electrophile. Slow addition minimizes the opportunity for the boronic acid to dimerize.[11]

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) under a positive pressure of inert gas.

  • Rationale: Use the lowest temperature that provides a reasonable reaction rate. Excessive heat can accelerate decomposition pathways.[7]

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-12 hours.

IV. Work-up and Purification

• Once the starting material is consumed, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the desired cross-coupled product.

References

• Amatore, C., Le Duc, G., & Jutand, A. (2006). Mechanism of the palladium-catalyzed homocoupling of arylboronic acids: key involvement of a palladium peroxo complex. Journal of the American Chemical Society, 128(21), 6829–6836. [Link]

• Matos, K., Soderquist, J. A. (2006). Mechanism of the Palladium-Catalyzed Homocoupling of Arylboronic Acids: Key Involvement of a Palladium Peroxo Complex. Journal of the American Chemical Society, 128(21), 6829-36. [Link]

• Le Duc, G., et al. (2006). Mechanism of the palladium-catalyzed homocoupling of arylboronic acids: key involvement of a palladium peroxo complex. Semantic Scholar. [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Journal of the American Chemical Society, 133(8), 2116–2119. [Link]

• Le Duc, G., et al. (2007). Pd-Catalyzed Homocoupling Reaction of Arylboronic Acid: Insights from Density Functional Theory. The Journal of Physical Chemistry A, 111(7), 1251–1257. [Link]

• Various Authors. (2018). How to prevent metal catalysed homocoupling reaction of boronic acids?. ResearchGate. [Link]

• De Meijere, A., & Diederich, F. (Eds.). (2004). Metal-Catalyzed Cross-Coupling Reactions. John Wiley & Sons. [Link]

• Walker, S. D., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(35), 11132–11133. [Link]

• Miller, W. D., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 11(2), 305–310. [Link]

• Carrow, B. P., & Hartwig, J. F. (2011). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Request PDF on ResearchGate. [Link]

Sources

• 1. Mechanism of the palladium-catalyzed homocoupling of arylboronic acids: key involvement of a palladium peroxo complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mechanism of the palladium-catalyzed homocoupling of arylboronic acids: key involvement of a palladium peroxo complex. | Semantic Scholar [semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up Reactions with 5-Iodo-2-trifluoromethoxyphenylboronic acid

Welcome to the technical support center for 5-Iodo-2-trifluoromethoxyphenylboronic acid. This guide is designed for researchers, scientists, and drug development professionals who are transitioning from bench-scale experiments to larger-scale production. Here, we address common challenges, provide in-depth troubleshooting advice, and offer validated protocols to ensure the successful and efficient scale-up of your cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of 5-Iodo-2-trifluoromethoxyphenylboronic acid that I should be aware of for scale-up?

A1: 5-Iodo-2-trifluoromethoxyphenylboronic acid is a moderately polar crystalline solid. Its key structural features significantly influence its reactivity and handling:

• The Boronic Acid Group: This functional group is the cornerstone of its utility in Suzuki-Miyaura coupling. However, it is susceptible to side reactions, most notably protodeboronation, especially under harsh basic or acidic conditions.[1][2] It can also dehydrate to form a cyclic anhydride known as a boroxine, particularly upon storage or heating.

• The Trifluoromethoxy (-OCF₃) Group: This is a potent electron-withdrawing group.[3] It increases the Lewis acidity of the boronic acid compared to non-fluorinated analogues, which can influence the transmetalation step in the catalytic cycle.[4][5] Its presence can also impact the stability and reactivity of the molecule.[6][7]

• The Iodo Group: As a heavy halogen, iodine is an excellent leaving group in palladium-catalyzed cross-coupling reactions, facilitating a rapid oxidative addition step.

• Solubility: The compound exhibits moderate to good solubility in polar aprotic solvents like THF, 1,4-dioxane, and DMF, and lower solubility in nonpolar solvents like hexanes.[8][9][10] Precise solubility data is crucial for scale-up to avoid precipitation and ensure a homogeneous reaction mixture.

Q2: What are the primary challenges when scaling up Suzuki-Miyaura reactions with this specific boronic acid?

A2: The primary challenges stem from its electronic properties and the inherent difficulties of process scale-up:

• Protodeboronation: The electron-withdrawing -OCF₃ group makes the C-B bond more susceptible to cleavage, leading to the formation of 1-iodo-2-trifluoromethoxybenzene as a major byproduct.[1][2] This issue can be exacerbated by prolonged reaction times, high temperatures, and the choice of base and solvent.

• Catalyst Inhibition/Deactivation: While not as common as with substrates bearing coordinating groups like carboxylic acids, high concentrations of reactants or byproducts can sometimes interact with the palladium catalyst, reducing its efficacy.[11]

• Homocoupling: Oxidative homocoupling of the boronic acid to form a symmetrical biaryl is a potential side reaction, often promoted by the presence of oxygen.

• Process Control: Maintaining consistent temperature, efficient mixing, and a strictly inert atmosphere becomes more challenging in larger reactors and is critical for reproducibility and minimizing side reactions.[12][13]

Q3: How should I properly store and handle 5-Iodo-2-trifluoromethoxyphenylboronic acid?

A3: To ensure its integrity, store the reagent in a tightly sealed container under an inert atmosphere (argon or nitrogen) in a cool, dry place. Avoid exposure to moisture and air to minimize boroxine formation and potential oxidative degradation. For long-term storage, refrigeration is recommended.

Troubleshooting Guide for Scale-Up Reactions

This section addresses specific problems you may encounter during the scale-up process in a question-and-answer format.

Problem Area 1: Low Yield & Stalled Reactions

Q4: My gram-scale Suzuki coupling worked perfectly, but on a 1 kg scale, the reaction stalls at ~50% conversion. What is the likely cause?

A4: This is a classic scale-up issue where mass and heat transfer limitations become prominent.

• Causality: In larger vessels, stirring may not be sufficient to maintain a homogeneous mixture, creating localized "hot spots" or areas of poor reagent distribution. This can lead to localized catalyst decomposition or side reactions like protodeboronation.

• Troubleshooting Steps:

  • Evaluate Your Reactor Setup: Ensure the reactor's impeller design and stirring speed are adequate for the reaction volume to achieve proper mixing.

  • Re-evaluate Solvent Choice and Concentration: A more dilute reaction may prevent precipitation of reagents or intermediates that can occur at higher concentrations during scale-up. Refer to the solubility data table below.

  • Controlled Reagent Addition: Instead of adding all reagents at once, consider the slow, subsurface addition of the base or boronic acid solution to maintain better temperature control and concentration homogeneity.

  • Catalyst Stability: The trifluoromethoxy group can affect catalyst stability.[3] You may need to screen for more robust ligands (e.g., Buchwald-type ligands) that are better suited for the demands of a longer, large-scale reaction.

Problem Area 2: Byproduct Formation

Q5: I am seeing a significant amount (15-20%) of 1-iodo-2-trifluoromethoxybenzene in my crude product. How can I suppress this protodeboronation?

A5: Protodeboronation is the most common failure mode for this class of boronic acid.[2] The key is to favor the desired catalytic turnover relative to the undesired C-B bond cleavage.

• Causality: The reaction occurs when the boronic acid is cleaved by a proton source, often mediated by the base. Electron-withdrawing groups on the aryl ring accelerate this process.[1]

• Mitigation Strategies:

  • Base Selection is Critical: Switch from strong, protic bases like NaOH or KOH to milder, non-nucleophilic inorganic bases. Cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are often superior choices as they are less likely to promote protodeboronation.[11]

  • Use Anhydrous Conditions: Employ anhydrous solvents and ensure all reagents are dry. The presence of excess water provides a ready proton source.

  • Protect the Boronic Acid: Consider converting the boronic acid to its more stable N-methyliminodiacetic acid (MIDA) or pinacol (BPin) ester. These esters are more resistant to protodeboronation and slowly release the active boronic acid under the reaction conditions, keeping its ambient concentration low.[4]

  • Temperature Management: Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Overheating the reaction mixture will accelerate protodeboronation.

Q6: My crude NMR shows signals corresponding to the homocoupling of the boronic acid. What causes this and how can I stop it?

A6: Homocoupling is typically an oxygen-mediated process.

• Causality: Oxygen can interact with the palladium catalyst and the boronic acid, leading to an oxidative coupling pathway that competes with the desired cross-coupling.

• Mitigation Strategies:

  • Rigorous Degassing: This is non-negotiable for scale-up. The solvent and base solution must be thoroughly degassed before use. A common method is to sparge with argon or nitrogen for 30-60 minutes.

  • Maintain a Strict Inert Atmosphere: Ensure your reactor is properly sealed and maintained under a positive pressure of nitrogen or argon throughout the entire process, including work-up.[12][13] Use of standard Schlenk techniques or a glovebox for catalyst addition is highly recommended.[12][13]

Problem Area 3: Downstream Processing & Purification

Q7: My final product is a promising API, but it's contaminated with residual palladium (>100 ppm). What are scalable methods for palladium removal?

A7: High levels of residual palladium are a common issue in pharmaceutical development and must be addressed.

• Causality: Palladium can remain in the product as soluble complexes or colloidal nanoparticles.

• Scalable Purification Strategies:

  • Scavenging Resins: There are commercially available resins with thiol or other functional groups that selectively bind palladium. Stirring the crude product solution with a scavenger and then filtering is a highly effective method.

  • Activated Carbon Treatment: A cost-effective solution is to treat the product stream with activated carbon, which can adsorb palladium species.[14] The effectiveness can vary, so screening is necessary.

  • Aqueous Washes: Washing the organic product solution with an aqueous solution of a chelating agent like thiourea or cysteine can extract palladium into the aqueous phase.

  • Crystallization: Often, a well-designed crystallization or recrystallization step is the most effective way to purge residual metals and other impurities, yielding a product of very high purity.[15]

Protocols and Data for Scale-Up

Data Presentation: Solubility Profile

Understanding the solubility of your starting material is paramount for designing a robust, scalable process. While comprehensive data is not always published, the following table provides a qualitative and estimated quantitative solubility profile based on the behavior of structurally similar compounds.[8][9][10] We strongly recommend performing your own solubility determination using the protocol provided in the appendix.

Solvent	Solvent Class	Qualitative Solubility	Estimated Solubility ( g/100 mL at 25°C)	Notes
Tetrahydrofuran (THF)	Polar Aprotic	Highly Soluble	> 20	Common choice for Suzuki reactions.
1,4-Dioxane	Polar Aprotic	Highly Soluble	> 20	Often used with aqueous bases.
Toluene	Nonpolar Aromatic	Moderately Soluble	5 - 10	Good for higher temperature reactions.
Dimethylformamide (DMF)	Polar Aprotic	Very Soluble	> 30	Use with caution; can be difficult to remove.
Acetonitrile (MeCN)	Polar Aprotic	Moderately Soluble	5 - 15	Can be a good alternative to ethereal solvents.
Ethanol	Polar Protic	Sparingly Soluble	1 - 5	Generally avoided due to protic nature promoting side reactions.
Water	Polar Protic	Insoluble	< 0.1	Used as a co-solvent for the base.
Heptane/Hexane	Nonpolar Aliphatic	Insoluble	< 0.1	Useful as an anti-solvent for crystallization.

Experimental Protocol: Recommended Gram-Scale Suzuki-Miyaura Coupling

This protocol is a robust starting point for coupling 5-Iodo-2-trifluoromethoxyphenylboronic acid with a generic aryl bromide.

Reaction Scheme:

Caption: General scheme of the Suzuki-Miyaura cross-coupling reaction.

Reagents & Equipment:

• 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2 equivalents)

• Aryl Bromide (1.0 equivalent)

• Pd(dppf)Cl₂ (1-2 mol%)

• Potassium Phosphate (K₃PO₄) (3.0 equivalents)

• 1,4-Dioxane (Anhydrous)

• Water (Degassed)

• Jacketed reactor with overhead stirrer, condenser, thermocouple, and nitrogen/argon inlet.

Procedure:

• Reactor Setup: Ensure the reactor is clean, dry, and properly assembled. Purge the vessel with nitrogen for at least 30 minutes.[16]

• Charge Reagents: To the reactor under a positive pressure of nitrogen, add the Aryl Bromide, 5-Iodo-2-trifluoromethoxyphenylboronic acid, and K₃PO₄.

• Catalyst Addition: Add the Pd(dppf)Cl₂ catalyst. Maintain a strong nitrogen flow over the port during this addition to minimize air exposure.

• Solvent Addition: Add the anhydrous 1,4-dioxane followed by the degassed water via cannula or a pump system.

• Reaction Execution: Begin vigorous stirring. Heat the reaction mixture to the target temperature (typically 80-100 °C).

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing via LC-MS or TLC. The reaction is typically complete in 4-12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent like ethyl acetate or toluene.

  • Wash the organic layer with water and then with brine to remove the inorganic base and salts.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel or, more suitably for large scale, by recrystallization from an appropriate solvent system (e.g., ethanol/water or toluene/heptane).

Visualization of Workflows

The following diagrams illustrate key decision-making processes for scaling up your reaction.

Caption: A typical workflow for scaling up a Suzuki-Miyaura coupling reaction.

Caption: A decision tree for troubleshooting low yields in scaled-up reactions.

References

• ResearchGate. (2022). The proposed mechanism for protodeboronation of arylboronic acids. Available at: [Link]

• Wagner, M., et al. (2020). A General Kilogram Scale Protocol for Suzuki–Miyaura Cross-Coupling in Water with TPGS-750-M Surfactant. Organic Process Research & Development. Available at: [Link]

• ResearchGate. Palladium Catalyzed Suzuki-Miyaura Cross-Coupling of Secondary α-(Trifluoromethyl)benzyl Tosylates. Available at: [Link]

• ResearchGate. Structures and properties of trifluoromethylphenylboronic acids. Available at: [Link]

• National Institutes of Health (NIH). (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Available at: [Link]

• National Institutes of Health (NIH). (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Available at: [Link]

• ACS Omega. (2018). Highly Efficient Method for Suzuki Reactions in Aqueous Media. Available at: [Link]

• MDPI. (2022). Merging Electron Deficient Boronic Centers with Electron-Withdrawing Fluorine Substituents Results in Unique Properties of Fluorinated Phenylboronic Compounds. Available at: [Link]

• National Institutes of Health (NIH). A novel protocol for the one-pot borylation/Suzuki reaction provides easy access to hinge-binding groups for kinase inhibitors. Available at: [Link]

• ResearchGate. Acidity and Hydrolytic Stability of Fluorinated Phenylboronic Acids. Available at: [Link]

• Molecules. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Available at: [Link]

• MDPI. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link]

• ResearchGate. Synthesis of trifluoromethyl-substituted bi- and terphenyls by site-selective Suzuki-Miyaura reactions of various dihalogenated trifluoromethyl-benzene derivatives. Available at: [Link]

• ResearchGate. Equilibria in the 3-(trifluoromethyl)phenylboronic acid - boroxine system. Solubility of the acid and its cyclic esters in organic solvents. Available at: [Link]

• PubMed. (2019). Mechanism of Cu-Catalyzed Aryl Boronic Acid Halodeboronation Using Electrophilic Halogen: Development of a Base-Catalyzed Iododeboronation for Radiolabeling Applications. Available at: [Link]

• ACS Publications. Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Available at: [Link]

• Wiley Online Library. (2022). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents. Available at: [Link]

• ResearchGate. (2008). Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. Available at: [Link]

• Bio-Radiations. (2024). Strategies to Address Large Molecule Purification Challenges. Available at: [Link]

• Cytiva. Strategies for Protein Purification. Available at: [Link]

• ACS Publications. (2005). Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. Available at: [Link]

• ACS Publications. (2026). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. Available at: [Link]

• ResearchGate. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Available at: [Link]

• PubMed. (2005). Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. Available at: [Link]

• Semantic Scholar. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. Available at: [Link]

• BioProcess International. (2024). Strategies to Address Large Molecule Purification Challenges: Case Studies on Plasma Proteins and Virus Purification. Available at: [Link]

• Royal Society of Chemistry. Bromine radical release from a nickel-complex facilitates the activation of alkyl boronic acids: a boron selective Suzuki–Miyaura cross coupling. Available at: [Link]

• MDPI. (2023). Functionalization of Framboidal Phenylboronic Acid-Containing Nanoparticles via Aqueous Suzuki–Miyaura Coupling Reactions. Available at: [Link]

• UCLA Chemistry. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. Available at: [Link]

• National Institutes of Health (NIH). Nickel-catalyzed cross-coupling of 2-fluorobenzofurans with arylboronic acids via aromatic C–F bond activation. Available at: [Link]

• PubMed. (2022). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine. Available at: [Link]

• PubMed. Synthesis of 2,4,5-trisubstituted 3-fluorofurans via sequential iodocyclization and cross-coupling of gem-difluorohomopropargyl alcohols. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. [PDF] Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents | Semantic Scholar [semanticscholar.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]
• 13. Scale-Up Guide: Suzuki-Miyaura Cross-Coupling Reaction [sigmaaldrich.com]
• 14. researchgate.net [researchgate.net]
• 15. rega.kuleuven.be [rega.kuleuven.be]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Reactivity of 5-Iodo-2-trifluoromethoxyphenylboronic Acid in Suzuki-Miyaura Coupling

Introduction: The Indispensable Role of Suzuki-Miyaura Coupling in Modern Synthesis

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic chemistry, celebrated for its remarkable efficiency and functional group tolerance in forging carbon-carbon bonds.[1][2][3] This transformation is particularly vital in the pharmaceutical and materials science sectors for the synthesis of complex biaryl and heteroaryl structures. The reactivity and success of this coupling are profoundly influenced by the nature of the organoboron reagent.

This guide provides an in-depth comparative analysis of 5-Iodo-2-trifluoromethoxyphenylboronic acid (CAS No. 1256355-12-0[4]), a uniquely functionalized building block. We will dissect its structural features, compare its reactivity profile against other common boronic acids, and provide robust experimental protocols to empower researchers in harnessing its full synthetic potential.

The Heart of the Matter: Understanding Reactivity in the Suzuki-Miyaura Catalytic Cycle

The efficacy of a boronic acid in a Suzuki-Miyaura reaction is primarily dictated by its performance in the transmetalation step of the catalytic cycle. This is the stage where the organic moiety is transferred from the boron atom to the palladium center. The electronic properties of the substituents on the arylboronic acid play a pivotal role in modulating the nucleophilicity of the ipso-carbon, thereby influencing the rate and efficiency of this crucial step.[2][5]

• Electron-Donating Groups (EDGs): Substituents like methoxy (-OCH₃) or alkyl groups increase the electron density on the aromatic ring. This enhances the nucleophilicity of the carbon bound to boron, generally accelerating the transmetalation step and leading to faster reactions and higher yields.[6]

• Electron-Withdrawing Groups (EWGs): Groups such as formyl (-CHO), nitro (-NO₂), or trifluoromethoxy (-OCF₃) decrease the electron density of the ring. This reduced nucleophilicity can slow the rate of transmetalation, potentially leading to lower yields or requiring more forcing conditions.[5][6] Furthermore, strongly electron-deficient arylboronic acids can be susceptible to a competitive side reaction known as protodeboronation, where the C-B bond is cleaved by a proton source.[1]

Caption: The Suzuki-Miyaura Catalytic Cycle.

Dissecting the Reagent: Structural Analysis of 5-Iodo-2-trifluoromethoxyphenylboronic acid

This molecule possesses two key substituents that dictate its unique reactivity profile:

• The 2-Trifluoromethoxy (-OCF₃) Group: This is a potent electron-withdrawing group due to the high electronegativity of the fluorine atoms. In medicinal chemistry, the -OCF₃ group is prized for its ability to enhance metabolic stability, increase lipophilicity, and improve permeability across the blood-brain barrier.[7] From a reactivity standpoint, its strong EWG nature is expected to decrease the nucleophilicity of the boronic acid, thereby slowing the transmetalation rate relative to unsubstituted or electron-rich analogues.

• The 5-Iodo (-I) Group: The iodine atom serves as a second, highly valuable reactive handle. In palladium-catalyzed reactions, the reactivity of aryl halides follows the general trend: I > Br > OTf >> Cl.[8][9] The presence of a C-I bond, one of the most reactive linkages for oxidative addition, opens the door for powerful synthetic strategies, such as sequential or iterative cross-coupling reactions.[10]

A Data-Driven Reactivity Comparison

To contextualize the performance of 5-Iodo-2-trifluoromethoxyphenylboronic acid, we compare its expected reactivity with benchmark boronic acids under standard Suzuki-Miyaura conditions. The yields presented are illustrative and based on trends reported in the literature for substrates with similar electronic properties.[6]

Boronic Acid	Substituent(s) & Effect	Expected Reactivity Trend	Illustrative Yield (%)
4-Methoxyphenylboronic acid	-OCH₃ (Strong EDG)	High	~99%
Phenylboronic acid	None (Baseline)	Moderate	~90-95%
4-Formylphenylboronic acid	-CHO (Strong EWG)	Low to Moderate	~70-85% (Optimized)
5-Iodo-2-trifluoromethoxyphenylboronic acid	-OCF₃ (Strong EWG), -I	Low	~60-75% (Optimized)

As the data suggests, the powerful electron-withdrawing nature of the -OCF₃ group in our target molecule places its inherent reactivity at the lower end of the spectrum. While this presents a challenge, it is readily overcome by the careful selection of reaction parameters. Its true synthetic power is not just in its initial coupling, but in the subsequent reactions enabled by the iodo group.

Field-Proven Experimental Protocol: A Self-Validating System

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of aryl bromides with 5-Iodo-2-trifluoromethoxyphenylboronic acid. The rationale behind each component is explained to ensure both success and understanding.

Caption: Standard Suzuki-Miyaura Experimental Workflow.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask, add the aryl bromide (1.0 mmol, 1.0 equiv.), 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2 mmol, 1.2 equiv.), palladium(II) acetate (0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), and potassium carbonate (2.0 mmol, 2.0 equiv.).

  • Causality: Using a slight excess of the boronic acid ensures complete consumption of the limiting aryl halide. The combination of a palladium precatalyst (Pd(OAc)₂) and a bulky, electron-rich phosphine ligand (SPhos) forms a highly active catalyst in situ, which is particularly effective for coupling with electron-deficient boronic acids.[11] Potassium carbonate is a moderately strong base sufficient to form the active boronate species required for transmetalation.[3]

• Solvent Addition & Degassing: Add a degassed mixture of 1,4-dioxane and water (4:1, 5 mL). Seal the flask and thoroughly degas the reaction mixture by bubbling nitrogen or argon through the solution for 15 minutes.

  • Causality: The dioxane/water solvent system is effective at dissolving both the organic substrates and the inorganic base.[8] Degassing is critical to remove oxygen, which can oxidize the Pd(0) active catalyst and the phosphine ligand, leading to catalyst deactivation.

• Reaction: Place the flask in a preheated oil bath at 80-100 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

  • Causality: Heating provides the necessary activation energy for the catalytic cycle, particularly for the challenging transmetalation with an electron-deficient partner.

• Workup & Purification: Upon completion, cool the reaction to room temperature. Dilute with water (10 mL) and extract with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

Advanced Application: The Power of Sequential Cross-Coupling

The most compelling feature of 5-Iodo-2-trifluoromethoxyphenylboronic acid is its capacity for use in sequential or iterative cross-coupling reactions. The C-B(OH)₂ bond and the C-I bond can be addressed in discrete steps, allowing for the controlled and efficient assembly of complex, multi-substituted aryl systems.

Synthetic Strategy:

• First Coupling (Suzuki-Miyaura): React the boronic acid moiety with an aryl halide (Ar¹-X) under the conditions described above. This selectively forms the Ar¹-Ar-I intermediate.

• Second Coupling (Suzuki-Miyaura): The purified iodinated biphenyl product can then be subjected to a second Suzuki-Miyaura coupling, reacting the C-I bond with a different boronic acid (Ar²-B(OH)₂) to yield the final tri-aryl product.

Caption: Sequential coupling using the dual handles of the title compound.

Conclusion

5-Iodo-2-trifluoromethoxyphenylboronic acid is a sophisticated and versatile building block for modern organic synthesis. While its reactivity in the initial Suzuki-Miyaura coupling is tempered by the presence of a strong electron-withdrawing trifluoromethoxy group, this can be effectively managed with optimized catalytic systems. The true advantage of this reagent lies in its dual functionality. The presence of the highly reactive iodo group provides a synthetic handle for subsequent transformations, enabling the efficient, controlled construction of elaborate molecular architectures that are highly sought after in drug discovery and materials science.

References

• Benchchem. 4-Formylphenylboronic Acid in Suzuki Coupling: A Comparative Performance Analysis. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHMXq3Pb-JNLWLjZnHEPqhv5wJPgIDjctPMx1pvLMNQxMz4Rlz1S6xr2xH7Aj5xWrndSEs1YTeYcPtC7_AYPp53lLjHtzqZQcO3C9PIsi-HvUVVMVXgBxSqXuQ6Ihyojq5kf6byne5NchbReoZaCeTk0Niq9yRLqO-f0_uPJrSlG7tuE5hQbbf-kjz1muh52U9g1X-dtbU9F85B16So70B3kq2wuDO5TD2wZziDeQ==]
• Lévesque, F., et al. (2021). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/acs.joc.1c02334]
• Badone, D., et al. (1996). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry, ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/jo952210s]
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Organometallic_Reactions/Suzuki-Miyaura_Coupling]
• Billingsley, K. L., & Buchwald, S. L. (2009). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. NIH Public Access. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2770425/]
• ResearchGate. The Suzuki Coupling Reaction of phenylboronic acid with 2,6-dibromopyridine by catalyzed by palladium complexes 3. [URL: https://www.researchgate.
• Yoneda Labs. (2022). Suzuki-Miyaura cross-coupling: Practical Guide. [URL: https://yonedalabs.com/suzuki-miyaura-cross-coupling-practical-guide/]
• D’Souza, D. M., & Müller, T. J. J. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. NIH Public Access. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5145828/]
• Wikipedia. Suzuki reaction. [URL: https://en.wikipedia.org/wiki/Suzuki_reaction]
• ResearchGate. Suzuki coupling between phenylboronic acid and aryl halides. The reaction conditions. [URL: https://www.researchgate.net/figure/Suzuki-coupling-between-phenylboronic-acid-and-aryl-halides-The-reaction-conditions_tbl1_349927702]
• CONICET. (2014). Suzuki–Miyaura cross-coupling of aryl iodides and phenylboronic acid over palladium-free CeO2 catalysts. [URL: https://ri.conicet.gov.ar/handle/11336/35165]
• Benchchem. A Comparative Guide to Palladium Catalysts for Heterocyclic Suzuki Coupling. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH9QmbAkELQEV-lrRX9ITrcQPiNMdbe9yon4QG4HrI8ySKXMU67gawN2yJSH4H8Zb12pX5a93RehKQQ6x0L0stVASlpa1BRDgN2a_cE3zwIrf2j5OFdqh-pTWuMwpK3HjCIq8ONaG_icjdW4I1T9ea2ikzq0K-310XFFwf_SRR0i6IP5swgUiInyXVHnqa4iOftB-Hesj1OXctCgco7y1pxwIVU7th1ZdE=]
• Rogoza, A. V., et al. (2023). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI. [URL: https://www.mdpi.com/1420-3049/28/14/5377]
• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie. [URL: https://www.angelchemie.org/suzuki/52.pdf]
• BLDpharm. (5-Iodo-2-(trifluoromethoxy)phenyl)boronic acid. [URL: https://www.bldpharm.com/products/1256355-12-0.html]
• TCI Chemicals. Suzuki-Miyaura Cross Coupling Reaction. [URL: https://www.tcichemicals.com/US/en/support-download/technical-information/product-highlights-and-review/suzuki-miyaura-cross-coupling-reaction-1]

Sources

• 1. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Yoneda Labs [yonedalabs.com]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. 1256355-12-0|(5-Iodo-2-(trifluoromethoxy)phenyl)boronic acid|BLD Pharm [bldpharm.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. tcichemicals.com [tcichemicals.com]
• 10. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to the Spectroscopic Identification of Products from 5-Iodo-2-trifluoromethoxyphenylboronic acid

For researchers and professionals in the fast-paced world of drug development and materials science, the ability to rapidly and accurately characterize newly synthesized molecules is paramount. The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the efficient construction of carbon-carbon bonds. In this guide, we delve into the spectroscopic identification of products derived from a particularly interesting and versatile building block: 5-Iodo-2-trifluoromethoxyphenylboronic acid .

This guide will not only detail the expected spectroscopic signatures of its reaction products but also provide a comparative analysis with a structurally distinct alternative, 5-Chloro-2-methoxyphenylboronic acid . By understanding the nuances of their respective spectroscopic data, researchers can make more informed decisions in their synthetic endeavors.

The Strategic Advantage of the Trifluoromethoxy and Iodo Moieties

5-Iodo-2-trifluoromethoxyphenylboronic acid is a valuable reagent due to the unique electronic properties conferred by its substituents. The trifluoromethoxy (-OCF₃) group is a powerful electron-withdrawing group and is more lipophilic than a methoxy group, which can enhance the metabolic stability and cell permeability of a drug candidate. The iodo-substituent provides a reactive handle for cross-coupling reactions, with the C-I bond being more reactive towards oxidative addition in the Suzuki-Miyaura catalytic cycle compared to C-Br or C-Cl bonds.

Spectroscopic Fingerprints of a Representative Suzuki-Miyaura Product

To illustrate the spectroscopic identification process, let us consider the Suzuki-Miyaura coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid with 4-methoxyphenylboronic acid. The expected product is 4'-methoxy-5-iodo-2-(trifluoromethoxy)-1,1'-biphenyl .

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. For our target compound, we would acquire ¹H, ¹³C, and ¹⁹F NMR spectra.

• ¹H NMR: The proton NMR spectrum will show distinct signals for the aromatic protons on both phenyl rings. The protons on the trifluoromethoxyphenyl ring will be influenced by the electron-withdrawing trifluoromethoxy group and the iodo group, generally shifting them downfield. The protons on the methoxyphenyl ring will show a characteristic AA'BB' splitting pattern, and the methoxy group will appear as a sharp singlet around 3.8-3.9 ppm.

• ¹³C NMR: The carbon NMR spectrum will be crucial for confirming the carbon framework. The carbon attached to the trifluoromethoxy group will appear as a quartet due to coupling with the three fluorine atoms (¹JCF), a highly characteristic signal. The carbons bearing the iodine and trifluoromethoxy groups will also exhibit distinct chemical shifts.

• ¹⁹F NMR: The fluorine NMR spectrum provides a direct window into the trifluoromethoxy group. It is expected to show a singlet for the -OCF₃ group, with a chemical shift that is sensitive to the electronic environment.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the product, confirming its elemental composition. For halogenated compounds, the isotopic pattern is a key diagnostic feature. Iodine is monoisotopic (¹²⁷I), so the molecular ion peak (M⁺) will be a single, strong signal. This contrasts with compounds containing chlorine or bromine, which have characteristic M+2 isotopic patterns.

Infrared (IR) Spectroscopy

IR spectroscopy helps identify the functional groups present in the molecule. Key vibrational bands to look for in our target product include:

• C-O stretching vibrations for the ether linkages (methoxy and trifluoromethoxy groups).

• C-F stretching vibrations, which are typically strong and found in the 1100-1300 cm⁻¹ region.

• Aromatic C-H and C=C stretching vibrations.

A Comparative Analysis: 5-Iodo-2-trifluoromethoxyphenylboronic acid vs. 5-Chloro-2-methoxyphenylboronic acid

To highlight the unique spectroscopic features of products derived from our topic compound, we will compare it with a product from a similar reaction using 5-Chloro-2-methoxyphenylboronic acid . This alternative reagent introduces a chloro-substituent and a methoxy group, leading to distinct differences in the spectroscopic data.

Let's compare the expected product from the reaction of each with 4-methoxyphenylboronic acid.

Feature	Product from 5-Iodo-2-trifluoromethoxyphenylboronic acid	Product from 5-Chloro-2-methoxyphenylboronic acid
Product Name	4'-methoxy-5-iodo-2-(trifluoromethoxy)-1,1'-biphenyl	4'-methoxy-5-chloro-2-methoxy-1,1'-biphenyl
Molecular Weight	High	Lower
¹H NMR	Aromatic protons influenced by strong electron-withdrawing -OCF₃ and -I.	Aromatic protons influenced by -Cl and electron-donating -OCH₃.
¹³C NMR	Quartet for C-OCF₃.	No quartet signal.
¹⁹F NMR	Singlet for -OCF₃ group.	No signal.
Mass Spec	Single molecular ion peak (M⁺).	Characteristic M+2 peak with a ~3:1 ratio for ³⁵Cl and ³⁷Cl isotopes.[1]

This comparative table clearly illustrates how the choice of starting boronic acid directly impacts the spectroscopic data of the final product, providing a clear path for identification and differentiation.

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Aryl halide (e.g., 5-Iodo-2-trifluoromethoxyphenylboronic acid) (1.0 mmol)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., Dioxane/Water, 4:1 mixture)

Procedure:

• To a round-bottom flask, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 2-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Workflow

A clear understanding of the experimental workflow is crucial for reproducible results. The following diagram outlines the key steps from reaction setup to product characterization.

Caption: Experimental workflow for the synthesis and spectroscopic identification of Suzuki-Miyaura cross-coupling products.

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this mechanism is key to troubleshooting and optimizing the reaction.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The spectroscopic identification of products from 5-Iodo-2-trifluoromethoxyphenylboronic acid is a systematic process that relies on the combined interpretation of NMR, MS, and IR data. The presence of the trifluoromethoxy and iodo groups provides unique and readily identifiable spectroscopic handles. By comparing this data with that of products from alternative boronic acids, such as 5-chloro-2-methoxyphenylboronic acid, researchers can confidently confirm the structure of their target molecules. This guide provides a foundational framework for the successful synthesis and characterization of novel compounds, empowering researchers to accelerate their discovery efforts.

References

• Kanamori, T., et al. (2011). Synthesis and identification of urinary metabolites of 4-iodo-2,5-dimethoxyphenethylamine. Journal of Forensic Sciences, 56(5), 1319-23. [Link]

• Chemistry LibreTexts. (2020). Organic Compounds Containing Halogen Atoms. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Chemservice. (n.d.). 5-Chloro-2-methoxyphenylboronic acid. [Link]

• Molander, G. A., & Biolatto, B. (2003). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions of Potassium Organotrifluoroborates. The Journal of Organic Chemistry, 68(11), 4302-4314. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to HPLC and qNMR for the Analysis of Reaction Mixtures Containing 5-Iodo-2-trifluoromethoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

In the synthesis of novel therapeutics, the Suzuki-Miyaura cross-coupling reaction is a cornerstone for carbon-carbon bond formation. A key reagent in many of these reactions is 5-Iodo-2-trifluoromethoxyphenylboronic acid, a versatile building block. Accurate and efficient monitoring of reaction progress is critical for optimization, yield determination, and impurity profiling. This guide provides an in-depth comparison of two powerful analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. As a Senior Application Scientist, this document synthesizes technical details with practical insights to aid in selecting the most appropriate analytical strategy for your research and development needs.

The Analytical Challenge: Stability and Complexity

The analysis of reaction mixtures containing boronic acids, such as 5-Iodo-2-trifluoromethoxyphenylboronic acid, presents unique challenges. Boronic acids are susceptible to degradation, particularly through protodeboronation, where the carbon-boron bond is cleaved. Furthermore, the reaction medium itself is a complex matrix of starting materials, reagents, catalysts, intermediates, and the final product. An ideal analytical method must be robust, specific, and provide accurate quantification of the key components in this intricate environment.

High-Performance Liquid Chromatography (HPLC): A High-Resolution Approach

HPLC is a widely adopted technique in pharmaceutical analysis due to its high resolving power and sensitivity. For the analysis of 5-Iodo-2-trifluoromethoxyphenylboronic acid and its reaction congeners, a well-designed Reversed-Phase HPLC (RP-HPLC) method is often the primary choice.

Causality Behind Experimental Choices in HPLC Method Development

The development of a robust HPLC method hinges on a systematic approach to optimizing separation parameters. The choices made are directly linked to the physicochemical properties of the analytes and the potential for on-column degradation.

• Column Selection: Boronic acids can interact with the silanol groups on the surface of traditional silica-based C18 columns, leading to peak tailing and potential degradation. Therefore, a column with low silanol activity, such as a Waters XTerra MS C18 or an Agilent Zorbax Eclipse XDB C18, is recommended. These columns minimize undesirable secondary interactions, resulting in improved peak shape and reproducibility.

• Mobile Phase Composition: A mobile phase consisting of acetonitrile and water is a common starting point. The addition of a modifier is crucial for controlling the ionization state of the boronic acid and improving peak shape. Formic acid is often used, but its concentration must be optimized as it can influence the rate of on-column hydrolysis.[1][2] An alternative is to use a buffer, such as ammonium acetate, which can help maintain a consistent pH and improve separation.[3]

• pH of the Mobile Phase: The pH of the mobile phase is a critical parameter. At acidic pH, the boronic acid is in its neutral form, which is generally well-retained on a reversed-phase column. However, very low pH can accelerate protodeboronation for certain boronic acids.

• Sample Diluent: To minimize degradation before injection, a non-aqueous, aprotic diluent such as acetonitrile is preferable to aqueous or protic solvents.[4]

A Self-Validating HPLC Protocol

The following protocol is a robust starting point for the analysis of a reaction mixture containing 5-Iodo-2-trifluoromethoxyphenylboronic acid. The built-in system suitability tests ensure the validity of the results for each analytical run.

Experimental Protocol: HPLC Analysis

• Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) detector.

• Chromatographic Conditions:

  • Column: Waters XTerra MS C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: 30% to 80% B

    • 15-18 min: 80% B

    • 18.1-22 min: 30% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm (or optimized based on the UV spectra of the components)

  • Injection Volume: 10 µL

• Sample Preparation:

  • Quench a small aliquot of the reaction mixture in acetonitrile.

  • Filter through a 0.45 µm PTFE syringe filter.

  • Dilute with acetonitrile to a suitable concentration.

• System Suitability:

  • Inject a standard mixture containing 5-Iodo-2-trifluoromethoxyphenylboronic acid and the expected product.

  • Acceptance Criteria:

    • Tailing factor for each peak: ≤ 1.5

    • Resolution between the starting material and product peaks: ≥ 2.0

    • Relative standard deviation (RSD) of peak areas for six replicate injections: ≤ 2.0%

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; A[Reaction Mixture Aliquot] --> B{Quench in Acetonitrile}; B --> C{Filter (0.45 µm PTFE)}; C --> D{Dilute with Acetonitrile}; D --> E[HPLC Injection]; E --> F((Separation on C18 Column)); F --> G[PDA Detection]; G --> H{Data Analysis};

}

Caption: Workflow for HPLC analysis of the reaction mixture.

Quantitative NMR (qNMR) Spectroscopy: A Direct and Universal Approach

Quantitative NMR (qNMR) has emerged as a powerful alternative to chromatography for reaction monitoring. Its key advantage lies in its nature as a primary analytical method, where the signal intensity is directly proportional to the number of nuclei, eliminating the need for compound-specific reference standards for quantification.[5][6]

Causality Behind Experimental Choices in qNMR

The accuracy and precision of qNMR are highly dependent on the experimental setup and data processing.

• Choice of Nucleus: While ¹H NMR is the most common due to its high sensitivity and natural abundance, for reaction mixtures containing fluorinated compounds like 5-Iodo-2-trifluoromethoxyphenylboronic acid, ¹⁹F NMR can be exceptionally useful.[4] The ¹⁹F nucleus offers a wide chemical shift range and often results in simpler spectra with less signal overlap.

• Internal Standard: For accurate quantification, a stable internal standard with a known concentration and purity is essential. The internal standard should have a resonance that is well-resolved from the signals of the analytes of interest. For ¹⁹F qNMR, a fluorinated compound that is inert to the reaction conditions, such as trifluorotoluene, can be used.

• Acquisition Parameters: To ensure accurate integration, a sufficient relaxation delay (D1) is critical. This delay should be at least 5 times the longest T1 relaxation time of the nuclei being observed. A 90° pulse angle is typically used for ¹H qNMR, while a smaller flip angle may be used to reduce the experiment time, provided the D1 is sufficiently long.

A Self-Validating qNMR Protocol

This protocol outlines a ¹⁹F qNMR method for monitoring the consumption of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Experimental Protocol: ¹⁹F qNMR Analysis

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher) equipped with a fluorine probe.

• Sample Preparation:

  • Prepare a stock solution of a suitable internal standard (e.g., trifluorotoluene) in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) at a precisely known concentration.

  • At each time point, withdraw an aliquot of the reaction mixture and add it to a pre-weighed amount of the internal standard stock solution in an NMR tube.

• NMR Acquisition Parameters:

  • Nucleus: ¹⁹F

  • Pulse Sequence: A simple pulse-acquire sequence.

  • Relaxation Delay (D1): 30 seconds (or determined experimentally to be > 5 x T1).

  • Number of Scans: 16-64 (depending on the concentration).

  • Spectral Width: Sufficient to cover all expected ¹⁹F signals.

• Data Processing and Quantification:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate the signal corresponding to the -OCF₃ group of 5-Iodo-2-trifluoromethoxyphenylboronic acid and the signal of the internal standard.

  • Calculate the concentration of the boronic acid using the following equation:

  Canalyte = (Ianalyte / Nanalyte) * (NIS / IIS) * (CIS * VIS / Vanalyte)

  Where:

  • C = Concentration

  • I = Integral value

  • N = Number of fluorine nuclei for the signal

  • V = Volume

  • IS = Internal Standard

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"]; A[Reaction Mixture Aliquot] --> B{Add to Internal Standard Solution}; B --> C[NMR Tube]; C --> D{NMR Acquisition (¹⁹F)}; D --> E[Data Processing (Phasing, Baseline Correction)]; E --> F{Integration of Signals}; F --> G[Concentration Calculation];

}

Caption: Workflow for qNMR analysis of the reaction mixture.

Performance Comparison: HPLC vs. qNMR

The choice between HPLC and qNMR depends on the specific requirements of the analysis. The following table provides a comparative overview of their performance characteristics.

Parameter	HPLC with UV Detection	qNMR Spectroscopy
Specificity	High, based on retention time and UV spectrum. Can resolve isomers.	High, based on unique chemical shifts. Excellent for structural confirmation.
Sensitivity	High (typically µg/mL to ng/mL).	Moderate (typically mg/mL to high µg/mL).[5]
Quantification	Requires a reference standard for each analyte to determine response factors.	Can be a primary method using an internal standard; no analyte-specific standard needed.[6][7]
Speed	Moderate (run times of 15-30 minutes per sample).	Fast (acquisition times of a few minutes per sample).[5]
Sample Preparation	Requires filtration and dilution.	Simpler, often just dilution with a deuterated solvent containing an internal standard.[4]
Throughput	High, with the use of an autosampler.	Can be high with an autosampler.
Information	Provides retention time and UV spectrum.	Provides detailed structural information and quantification simultaneously.
Robustness	Method performance can be affected by column aging and mobile phase variations.	Generally robust, less susceptible to matrix effects.
Cost	Lower initial instrument cost, but ongoing costs for columns and solvents.	Higher initial instrument cost, but lower solvent consumption.

Conclusion: A Synergistic Approach

Both HPLC and qNMR are powerful techniques for the analysis of reaction mixtures containing 5-Iodo-2-trifluoromethoxyphenylboronic acid. HPLC offers excellent sensitivity and resolving power, making it ideal for impurity profiling and the analysis of low-concentration components. Its well-established validation protocols are favored in regulated environments.[5]

On the other hand, qNMR provides a direct and universal method for quantification without the need for specific reference standards, which is a significant advantage in early-stage drug development when pure standards of intermediates and products may not be readily available.[8][9] The ability to use ¹⁹F NMR for this particular analyte offers a clean and straightforward way to monitor the reaction progress.

For a comprehensive understanding of the reaction, a synergistic approach is often the most effective. qNMR can be used for rapid, in-situ monitoring and to determine the concentration of the major components, while HPLC can be employed for detailed analysis of the complete reaction profile, including the detection and quantification of trace impurities. By understanding the strengths and limitations of each technique, researchers can make informed decisions to accelerate their drug development timelines.

References

• Malz, F., & Jancke, H. (2005). Validation of quantitative NMR. Journal of Pharmaceutical and Biomedical Analysis, 38(5), 813–823.
• McNeff, C., et al. (2015). Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. American Pharmaceutical Review.
• United States Pharmacopeia. (2021).

• Almac Group. (n.d.). QNMR – a modern alternative to HPLC. Retrieved from [Link]

• Bruker. (n.d.). Quantitative NMR Assays (qNMR). Retrieved from [Link]

• Nanalysis Corp. (n.d.). Quantitative NMR (qNMR). Retrieved from [Link]

• Reddy, B. P., et al. (2014). A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. Analytical Methods, 6(14), 5199-5205.

• Thananatthanachon, T., & Lecklider, J. (2018). Using Benchtop NMR Spectroscopy to Monitor Suzuki Coupling Reactions. AZoM. Retrieved from [Link]

• Kumar, A., et al. (2014). Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC.
• Walter, T. H., et al. (2022). Modifying the Metal Surfaces in HPLC Systems and Columns to Prevent Analyte Adsorption and Other Deleterious Effects. LCGC Supplements.
• Pauli, G. F., et al. (2012). Quantitative 1H NMR: development and potential of a method for natural products analysis.

• SCIEX. (n.d.). Quantitation of boronic acids at pg/mL levels of sensitivity. Retrieved from [Link]

• Chidella, K. S., et al. (2021). A High Sensitive LC-MS/MS Method for the Simultaneous Determination of Potential Genotoxic Impurities Carboxy Phenyl Boronic Acid and Methyl Phenyl Boronic Acid in Lumacaftor. American Journal of Analytical Chemistry, 12(3), 85-100.
• Foley, D. A., et al. (2013). Online NMR and HPLC as a Reaction Monitoring Platform for Pharmaceutical Process Development. Analytical Chemistry, 85(18), 8683–8690.
• Burton, K. I., et al. (2022). Quantitative and convenient real-time reaction monitoring using stopped-flow benchtop NMR. Reaction Chemistry & Engineering, 7(5), 1061-1072.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Quantitative NMR methods for reaction and process monitoring [kluedo.ub.rptu.de]
• 3. Quantitative and convenient real-time reaction monitoring using stopped-flow benchtop NMR - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 4. azom.com [azom.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Quantitative NMR Assays (qNMR) | Bruker [bruker.com]
• 7. usp.org [usp.org]
• 8. QNMR – a modern alternative to HPLC - Almac [almacgroup.com]
• 9. Quantitative NMR (qNMR) — Nanalysis [nanalysis.com]

A Comparative Guide to the Mass Spectrometry of 5-Iodo-2-trifluoromethoxyphenylboronic Acid Derivatives

This guide provides an in-depth comparison of the mass spectrometric behavior of key derivatives of 5-Iodo-2-trifluoromethoxyphenylboronic acid, a pivotal building block in contemporary synthetic and medicinal chemistry. This document is tailored for researchers, scientists, and drug development professionals who require precise and dependable characterization of such molecules. We will delve into the rationale behind derivatization choices and their subsequent impact on ionization efficiency, fragmentation patterns, and overall analytical sensitivity.

The Analytical Challenge of Boronic Acids

5-Iodo-2-trifluoromethoxyphenylboronic acid is a valuable reagent in Suzuki-Miyaura cross-coupling reactions, a fundamental method for carbon-carbon bond formation in pharmaceutical manufacturing. However, the intrinsic chemical nature of boronic acids poses considerable challenges for mass spectrometric analysis. Their tendency to form cyclic anhydrides, known as boroxines, and their generally poor ionization efficiency under standard electrospray ionization (ESI) conditions can lead to complex and poorly reproducible spectra.[1] Consequently, derivatization is often a necessary step to obtain robust and reliable data for reaction monitoring, impurity profiling, and metabolic studies.[2][3][4]

This guide will compare two prevalent derivatization strategies, elucidating the underlying chemical logic and substantiating it with detailed experimental protocols and mass spectrometry data. Our methodology ensures that each protocol is a self-validating system, facilitating immediate implementation and adaptation within your laboratory.

Derivatization Strategies: A Comparative Analysis

The selection of a derivatization agent is a critical decision that should be dictated by the analytical goal. We will compare two widely employed methods:

• Esterification with Pinacol: This process yields a stable boronate ester that is less susceptible to dehydration and demonstrates enhanced chromatographic performance.[5][6]

• Complexation with N-methyliminodiacetic acid (MIDA): MIDA boronates are exceptionally stable, air-tolerant solids that are amenable to purification by chromatography.[7][8] They are recognized as "slow-release" sources of the parent boronic acid under particular conditions.[9]

Experimental Workflow Overview

The diagram below illustrates the general experimental workflow for the derivatization and subsequent LC-MS/MS analysis of 5-Iodo-2-trifluoromethoxyphenylboronic acid.

Figure 1: General workflow for derivatization and LC-MS/MS analysis.

Detailed Experimental Protocols & Results

Pinacol Esterification

Rationale: The formation of a pinacol boronate ester is a direct and high-yielding reaction that masks the reactive boronic acid moiety. This derivatization enhances the compound's stability and hydrophobicity, resulting in improved peak shapes in reverse-phase chromatography.[5] However, care must be taken during analysis as pinacol esters can be susceptible to hydrolysis back to the boronic acid, especially under typical reversed-phase HPLC conditions.[6][10]

Protocol:

• To a solution of 5-Iodo-2-trifluoromethoxyphenylboronic acid (100 mg, 0.29 mmol) in diethyl ether (5 mL), add pinacol (38 mg, 0.32 mmol).[11]

• Add magnesium sulfate as a drying agent and stir the mixture at room temperature for 2 hours.[11]

• Filter the mixture and remove the solvent under reduced pressure.

• Dissolve the resulting pinacol ester in acetonitrile for LC-MS analysis.

Mass Spectrometry Analysis:

• Instrumentation: A triple quadrupole or Q-TOF mass spectrometer is suitable for this analysis.[12]

• Separation: Reversed-phase chromatography with a C18 column is commonly used.[12]

• Ionization Mode: Positive electrospray ionization (ESI) is typically employed.

Expected Fragmentation: The primary fragmentation pathway for the pinacol ester in positive-ion ESI-MS involves the cleavage of the pinacol group, followed by further fragmentation of the aromatic ring structure. The fragmentation patterns are generally consistent and can be used for structural confirmation.[1]

Figure 2: Predicted fragmentation of the pinacol derivative.

MIDA Boronate Formation

Rationale: MIDA boronates provide exceptional stability, which makes them ideal for applications that require stringent purification or long-term storage.[7] Their formation is often used as a method to purify crude boronic acids.[7]

Protocol:

• Suspend 5-Iodo-2-trifluoromethoxyphenylboronic acid (100 mg, 0.29 mmol) and N-methyliminodiacetic acid (MIDA) (47 mg, 0.32 mmol) in DMSO (2 mL).[12]

• Heat the mixture at 80 °C for 1 hour.[12]

• After cooling to room temperature, the MIDA boronate can often be precipitated by the addition of water.

• The solid product is then filtered, washed, and dried under vacuum.

Mass Spectrometry Analysis: The LC-MS/MS parameters would be similar to those used for the pinacol ester, with adjustments to the gradient to account for the different polarity of the MIDA boronate.

Expected Fragmentation: The fragmentation of the MIDA boronate is anticipated to be initiated by the loss of the MIDA ligand, which would then be followed by the fragmentation of the parent boronic acid.

Figure 3: Predicted fragmentation of the MIDA derivative.

Comparative Data Summary

The table below summarizes the key characteristics and performance metrics for each derivatization strategy.

Derivative	Key Advantages	Key Disadvantages	Typical Application
Pinacol Ester	Simple, high-yielding reaction. Improved chromatographic behavior.	Susceptible to on-column hydrolysis.[6][10]	Routine reaction monitoring and purity assessment.
MIDA Boronate	Exceptional stability (air and chromatography).[7][8] Allows for purification of the boronic acid.[7]	Requires heating for formation. May have lower ionization efficiency than other derivatives.	Creation of stable reference standards, use in iterative synthesis platforms.

Discussion and Recommendations

The choice between pinacol and MIDA derivatization hinges on the specific analytical requirements of the study.

• For routine reaction monitoring and straightforward purity assessments , where high sample throughput is often desired, pinacol esterification is generally the more practical choice due to its simple and rapid room temperature protocol. The resulting ester provides good chromatographic performance and predictable fragmentation.

• When exceptional stability, accurate quantification of a reference standard, or purification of the boronic acid is the primary objective, the MIDA boronate is the superior option. Its robustness to chromatographic conditions and long-term shelf-stability are significant assets in these contexts.[7][8] The formation of the MIDA boronate can be a valuable tool in and of itself for obtaining highly pure boronic acid starting materials.[7]

By comprehending the chemical principles underpinning each derivatization method and its subsequent influence on the mass spectrometric analysis, researchers can select the most fitting approach for their analytical needs, thereby ensuring the acquisition of high-quality, reliable data.

References

• Current time information in Scott County, US. (n.d.). Google Search.

• Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry - PMC. (n.d.). NIH. Retrieved from [Link]

• North, R., et al. (2019). Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. ACS Publications. Retrieved from [Link]

• Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. (n.d.). ResearchGate. Retrieved from [Link]

• Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. (2019). ACS Publications. Retrieved from [Link]

• Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS. (n.d.). Semantic Scholar. Retrieved from [Link]

• Chromatographic Conditions for the Analysis of Boronic Pinacol Esters. (n.d.). ResearchGate. Retrieved from [Link]

• Strategies for the analysis of highly reactive pinacolboronate esters. (2012). PubMed. Retrieved from [Link]

• Suzuki-Miyaura Cross–Couplings of Secondary Benzylic and Allylic Boronic Esters Supplemental Information. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• MIDA boronates are hydrolysed fast and slow by two different mechanisms - PMC. (2017). NIH. Retrieved from [Link]

• Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. (n.d.). ResearchGate. Retrieved from [Link]

• A Convenient, Rapid, Conventional Heating Route to MIDA Boronates. (2022). MDPI. Retrieved from [Link]

• Manipulating the fragmentation patterns of phosphopeptides via gas-phase boron derivatization: Determining phosphorylation sites in peptides with multiple serines. (n.d.). Journal of the American Society for Mass Spectrometry - ACS Publications. Retrieved from [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis. (n.d.). NIH. Retrieved from [Link]

• Mass Spectrometry in Boron Chemistry. (2009). ACS Publications - American Chemical Society. Retrieved from [Link]

• MIDA boronate. (2014). Chem-Station Int. Ed. Retrieved from [Link]

• MIDA boronate library synthesized and screened for biological activity.... (n.d.). ResearchGate. Retrieved from [Link]

• Mass Spectrometry (MS) Fragmentation Patterns (HL) (DP IB Chemistry): Revision Note. (n.d.). Save My Exams. Retrieved from [Link]

• Boronic acids for affinity chromatography: spectral methods for determinations of ionization and diol-binding constants. (1989). PubMed. Retrieved from [Link]

• Fragmentation (mass spectrometry). (n.d.). Wikipedia. Retrieved from [Link]

• Tandem Coupling of Azide with Isonitrile and Boronic Acid: Facile Access to Functionalized Amidines. (2017). PubMed. Retrieved from [Link]

• How do I get boronic acid ionization on LCMS? (2015). ResearchGate. Retrieved from [Link]

• In-source Microdroplet Derivatization using Coaxial Contained- Electrospray Mass Spectrometry for Enhanced Sensitivity in Saccha. (n.d.). pubs.acs.org. Retrieved from [Link]

• Azidoborolate anions and azidoborole adducts: isolable forms of an unstable borole azide. (n.d.). Chemical Communications (RSC Publishing). Retrieved from [Link]

• Boronic acid modified magnetic nanoparticles for enrichment of glycoproteins via azide and alkyne click chemistry. (n.d.). RSC Publishing. Retrieved from [Link]

• Dalton Transactions. (2016). UVIC. Retrieved from [Link]

• Mass Spectrometry-Based Investigation of Sugarcane Exposed to Five Different Pesticides. (2023). PMC - PubMed Central. Retrieved from [Link]

• High-field NMR spectroscopy and FTICR mass spectrometry: powerful discovery tools for the molecular level characterization of marine dissolved organic matter. (2013). BG. Retrieved from [Link]

Sources

• 1. Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Trace Level Quantification of Derivatized Boronic Acids by LC/MS/MS | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Strategies for the analysis of highly reactive pinacolboronate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Iterative Cross-Couplng with MIDA Boronates: Towards a General Platform for Small Molecule Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MIDA boronate | Chem-Station Int. Ed. [en.chem-station.com]
• 9. MIDA boronates are hydrolysed fast and slow by two different mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. rsc.org [rsc.org]
• 12. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Catalyst Efficiency for the Suzuki-Miyaura Cross-Coupling of 5-Iodo-2-trifluoromethoxyphenylboronic Acid

This guide provides an in-depth comparative analysis of catalyst systems for the Suzuki-Miyaura cross-coupling reaction of 5-Iodo-2-trifluoromethoxyphenylboronic acid. The presence of the ortho-trifluoromethoxy group introduces significant steric and electronic challenges, making the choice of catalyst paramount for achieving high efficiency and yield. This document is intended for researchers, scientists, and professionals in drug development seeking to optimize this critical C-C bond formation.

The Strategic Importance of the Trifluoromethoxy Motif

The trifluoromethoxy (-OCF₃) group is a highly sought-after substituent in modern medicinal chemistry. Its unique electronic properties—strong electron-withdrawing character and high lipophilicity—can significantly enhance a drug candidate's metabolic stability, membrane permeability, and binding affinity. 5-Iodo-2-trifluoromethoxyphenylboronic acid is a key building block for introducing this valuable moiety into complex molecular architectures via the robust and versatile Suzuki-Miyaura cross-coupling reaction.[1][2] However, the steric bulk and electron-withdrawing nature of the ortho-OCF₃ group can impede the catalytic cycle, necessitating carefully selected, high-performance catalyst systems.

Mechanistic Underpinnings: The Suzuki-Miyaura Catalytic Cycle

The Suzuki-Miyaura reaction is a palladium-catalyzed process that couples an organoboron compound with an organohalide.[3][4] The generally accepted mechanism involves three key steps: oxidative addition, transmetalation, and reductive elimination.[4][5][6] Understanding this cycle is crucial for rational catalyst selection.

• Oxidative Addition : A low-valent Pd(0) species inserts into the carbon-iodine bond of the aryl iodide, forming a Pd(II) intermediate. This is often the rate-determining step, and its efficiency is heavily influenced by the electron density of both the palladium center and the aryl halide.[6][7]

• Transmetalation : The organic moiety from the boronic acid is transferred to the palladium center. This step requires activation of the boronic acid by a base to form a more nucleophilic boronate species.[8][9][10][11] The steric hindrance around the boron atom can slow this process.

• Reductive Elimination : The two coupled organic fragments are expelled from the palladium center, forming the new C-C bond and regenerating the catalytically active Pd(0) species.[6][11]

Fig. 1: Suzuki-Miyaura Catalytic Cycle

The primary challenge with 5-Iodo-2-trifluoromethoxyphenylboronic acid lies in the transmetalation and reductive elimination steps. The steric bulk of the ortho-substituent can hinder the approach of the boronate to the palladium center and slow the final bond-forming step.

Comparative Analysis of Catalyst Systems

The efficiency of the Suzuki-Miyaura coupling for sterically demanding substrates is critically dependent on the choice of phosphine ligand. Modern bulky, electron-rich monophosphine ligands, often referred to as Buchwald ligands, have proven exceptionally effective.[12][13] These ligands promote the formation of highly reactive, monoligated Pd(0) species, accelerate both oxidative addition and reductive elimination, and possess the necessary steric bulk to facilitate coupling between hindered partners.[14][15]

Below is a comparative summary of various catalyst systems, with performance data extrapolated from studies on structurally similar, sterically hindered substrates.

Catalyst System (Precatalyst + Ligand)	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Time (h)	Representative Yield (%)	TON (approx.)	TOF (h⁻¹) (approx.)
Pd(PPh₃)₄	5	K₂CO₃	Toluene/H₂O	100	24	< 40	< 8	< 0.4
Pd(OAc)₂ / P(t-Bu)₃	1-2	K₃PO₄	Dioxane	80	12	75 - 85	40 - 80	3 - 7
Pd₂(dba)₃ / SPhos	0.5 - 1	K₃PO₄	Toluene	RT - 80	2 - 6	> 95	95 - 190	16 - 95
Pd(OAc)₂ / XPhos	0.5 - 1	K₃PO₄	t-BuOH	80	2 - 4	> 95	95 - 190	24 - 95
XPhos Palladacycle (G3)	0.1 - 0.5	K₃PO₄	Toluene	60	1 - 2	> 98	196 - 980	98 - 980

Data compiled and representative from multiple sources for comparison purposes.[1][13][14][16][17] TON (Turnover Number) = moles of product / moles of catalyst. TOF (Turnover Frequency) = TON / time.

Analysis of Performance:

• Traditional Catalysts (e.g., Pd(PPh₃)₄): This classic catalyst shows very poor performance with sterically hindered substrates like the one . The lack of steric bulk and moderate electron-donating ability of triphenylphosphine leads to slow reaction rates and low yields.

• Bulky Monophosphines (e.g., P(t-Bu)₃): The introduction of a bulky, electron-rich phosphine shows a marked improvement, but efficiency can still be moderate.

• Buchwald Ligands (SPhos, XPhos): These ligands demonstrate superior performance.[13][16] Their unique biarylphosphine scaffold provides the ideal balance of steric bulk and electron-donating character to overcome the challenges of hindered substrates.[14] SPhos and XPhos are highly versatile and often provide excellent yields in short reaction times, even at room temperature in some cases.[1]

• Palladacycle Precatalysts: Third-generation (G3) palladacycles, which feature a pre-formed bond between the palladium and the biaryl ligand, offer the highest activity.[16] They rapidly generate the active monoligated Pd(0) species upon addition of base, leading to extremely fast reaction times and very high turnover numbers, allowing for significantly lower catalyst loadings.[16][18]

Recommended Experimental Protocol

Based on the comparative data, a catalyst system employing a Buchwald ligand and a palladacycle precatalyst is recommended for optimal results. The following protocol provides a reliable method for the coupling of 5-Iodo-2-trifluoromethoxyphenylboronic acid with a generic aryl iodide.

Fig. 2: Experimental Workflow

Step-by-Step Methodology:

• Apparatus Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl iodide (1.0 equiv), 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.2 equiv), potassium phosphate (K₃PO₄, 2.0 equiv), and the XPhos G3 Palladacycle (0.5 mol%).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add degassed toluene via syringe. The reaction concentration should typically be around 0.1-0.2 M with respect to the limiting reagent (the aryl iodide).

• Reaction: Place the flask in a preheated oil bath at 60-80°C and stir vigorously.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the limiting reagent is consumed (typically 1-4 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the desired biaryl product.

Conclusion and Expert Recommendations

For the Suzuki-Miyaura cross-coupling of the sterically and electronically challenging 5-Iodo-2-trifluoromethoxyphenylboronic acid, the choice of catalyst is not merely an optimization but a determinant of success.

• Highest Efficiency: For maximum yield, shortest reaction times, and lowest catalyst loadings, third-generation palladacycle precatalysts (e.g., XPhos G3) are the unequivocal recommendation. Their rapid activation and high stability make them ideal for demanding substrates.

• Cost-Effective Performance: If using a palladacycle is not feasible, an in-situ system generated from a palladium source like Pd(OAc)₂ or Pd₂(dba)₃ with a Buchwald ligand such as SPhos or XPhos provides an excellent, highly effective alternative.[1][13]

• Avoidance: Traditional, less bulky phosphine ligands like PPh₃ are unsuitable for this transformation and should be avoided.

By leveraging modern, highly active catalyst systems, researchers can efficiently incorporate the valuable 5-Iodo-2-trifluoromethoxyphenylboronic acid building block, accelerating the synthesis of novel compounds for pharmaceutical and materials science applications.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Alonso, F., et al. (2005). Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Journal of the American Chemical Society. [Link]

• Leconte, N., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. Chemistry – An Asian Journal. [Link]

• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. [Link]

• ResearchGate. General mechanism of Suzuki–Miyaura cross-coupling. [Link]

• Carrow, B. P., & Hartwig, J. F. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross-Coupling Reaction. Angewandte Chemie International Edition. [Link]

• Barder, T. E., et al. (2005). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. [Link]

• Wikipedia. Suzuki reaction. [Link]

• Li, J., et al. (2015). Palladium-catalyzed Suzuki–Miyaura coupling of aryl sulfamates with arylboronic acids. Organic & Biomolecular Chemistry. [Link]

• Sameera, W. M. C., & Maseras, F. (2019). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Kumar, A., et al. (2022). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. Frontiers in Chemistry. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Topics in Current Chemistry. [Link]

• Ghaffari, B., et al. (2017). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions. Organometallics. [Link]

• Ishiyama, T., et al. (2020). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions. [Link]

• Wolfe, J. P., et al. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• Kinzel, T., et al. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society. [Link]

• Yu, G. A., et al. (2016). An efficient indenyl-derived phosphine ligand for the Suzuki–Miyaura coupling of sterically hindered aryl halides. Organic & Biomolecular Chemistry. [Link]

• Ukai, K., et al. (2022). Highly Active Catalyst for Suzuki–Miyaura Coupling to Form Sterically Demanding Biaryls: Electronic Control of Pd through the Secondary Interaction Using a Buchwald-Type Ligand Bearing a Fluorinated Aryl Ring. Organic Letters. [Link]

• Leadbeater, N. E., & Marco, M. (2002). Highly Efficient Palladium-Catalyzed Boronic Acid Coupling Reactions in Water: Scope and Limitations. The Journal of Organic Chemistry. [Link]

• Fors, B. P., et al. (2012). Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species: A Possible and Facile Method. Journal of the American Chemical Society. [Link]

• ResearchGate. Suzuki-Miyaura cross-coupling reaction of iodobenzene and aryl boronic acids with 1 a. [Link]

• Querini, C. A., et al. (2014). Suzuki–Miyaura cross-coupling of aryl iodides and phenylboronic acid over palladium-free CeO2 catalysts. Catalysis Communications. [Link]

• Ciriminna, R., et al. (2013). Enhanced heterogeneously catalyzed Suzuki–Miyaura reaction over SiliaCat Pd(0). Tetrahedron Letters. [Link]

• ResearchGate. Suzuki-Miyaura coupling of iodobenzene and phenylboronic acid over different catalysts. [Link]

• Mao, J., et al. (2009). Iodine-Catalyzed Suzuki–Miyaura Coupling Performed in Air. Advanced Synthesis & Catalysis. [Link]

• El-Faham, A., et al. (2019). Regioselective synthesis of ortho-iodobiphenylboronic acid derivatives: a superior catalyst for carboxylic acid activation. New Journal of Chemistry. [Link]

• Hoffmann, M., et al. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Molecules. [Link]Phenylboronic-Acids%3A-Properties%2C-Hoffmann-Radecka/e5055b880193132e09c85350993081e8b2847250)

• Meyer, F., et al. (2014). Synthesis, characterization and initial evaluation of 5-nitro-1-(trifluoromethyl)-3H-1λ³,2-benziodaoxol-3-one. Beilstein Journal of Organic Chemistry. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mt.com [mt.com]
• 4. researchgate.net [researchgate.net]
• 5. Yoneda Labs [yonedalabs.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. scilit.com [scilit.com]
• 11. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 12. Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. Buchwald Phosphine Ligands [sigmaaldrich.com]
• 14. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Ensuring Product Purity in Syntheses Utilizing 5-Iodo-2-trifluoromethoxyphenylboronic Acid

Introduction: The Unseen Impact of a Privileged Reagent

In the landscape of modern drug discovery and materials science, the Suzuki-Miyaura cross-coupling reaction stands as a titan for carbon-carbon bond formation. Central to its success are the organoboron reagents, among which 5-Iodo-2-trifluoromethoxyphenylboronic acid has emerged as a particularly valuable building block. Its unique substitution pattern—a trifluoromethoxy group providing metabolic stability and altered lipophilicity, and a highly reactive iodine atom—makes it a privileged reagent for synthesizing complex biaryl structures.

However, the final purity of a desired compound is not merely a consequence of the final purification step; it is a direct reflection of the quality of the starting materials and the control exerted over the reaction. Impurities in the boronic acid starting material can lead to downstream side products that are often difficult and costly to separate, impacting yield, efficacy, and safety. This guide provides an in-depth, experience-driven framework for researchers, chemists, and drug development professionals to assess and ensure the purity of both the boronic acid reagent and the final coupled products. We will explore the causality behind analytical choices, compare performance with viable alternatives, and provide actionable, self-validating experimental protocols.

Chapter 1: The Starting Block – Why Purity of 5-Iodo-2-trifluoromethoxyphenylboronic Acid is Paramount

The integrity of your final product begins with a rigorous assessment of your starting material. Boronic acids, despite their widespread use, are prone to specific degradation pathways that can introduce problematic impurities into a reaction mixture.

Common Impurities and Their Consequences:

• Boroxines (Anhydrides): Boronic acids can reversibly dehydrate to form cyclic trimeric anhydrides known as boroxines. While this equilibrium may not always be detrimental (as boroxines can be active in the catalytic cycle), it complicates accurate mass measurement and stoichiometry, potentially leading to lower yields.

• Protodeboronation Products: The carbon-boron bond is susceptible to cleavage, particularly under acidic, basic, or oxidative conditions, replacing the boronic acid group with a hydrogen atom.[1] The resulting 1-iodo-4-(trifluoromethoxy)benzene is an unreactive impurity that reduces the effective concentration of the nucleophile.

• Homocoupling Precursors: Residual palladium or other catalysts from the synthesis of the boronic acid itself can lead to trace amounts of the homocoupled biphenyl impurity.

The presence of these impurities directly impacts the Suzuki-Miyaura reaction, leading to a portfolio of potential side products in your final material, including the homocoupling of your aryl halide partner and unreacted starting materials.

Chapter 2: A Multi-Modal Analytical Strategy for Purity Verification

No single analytical technique provides a complete picture. A robust, self-validating purity assessment relies on the orthogonal strengths of several methods.

High-Performance Liquid Chromatography (HPLC-UV)

HPLC is the workhorse for quantitative purity assessment. A well-developed stability-indicating method can separate the active boronic acid from its key impurities.

Key Experimental Choices & Causality:

• Column: A C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm particle size) is typically the first choice due to its versatility for aromatic compounds.[2]

• Mobile Phase: A gradient of acetonitrile and water is effective. The addition of a small amount of acid (0.1% formic acid or phosphoric acid) is critical.[3] This suppresses the ionization of the boronic acid's hydroxyl groups, leading to sharper, more symmetrical peaks and improved retention.

• Detector: A UV detector set at a wavelength where the aromatic system absorbs strongly (e.g., 254 nm) provides excellent sensitivity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides unambiguous structural confirmation and is highly effective for identifying and, in some cases, quantifying impurities, especially isomers and boroxines. A multi-nuclear approach is essential.

• ¹H NMR: Provides the primary structural fingerprint. The B(OH)₂ protons typically appear as a broad singlet whose chemical shift is highly dependent on concentration, solvent, and water content.[4] The presence of sharp signals in the aromatic region not corresponding to the main species can indicate organic impurities.

• ¹⁹F NMR: The trifluoromethoxy group (-OCF₃) provides a sharp, clear singlet in a region of the spectrum that is typically free from other signals. This makes ¹⁹F NMR an exceptionally sensitive tool for detecting any impurities containing this moiety. Long-range couplings to aromatic protons can sometimes be observed, providing additional structural confirmation.[5][6]

• ¹¹B NMR: While less common in routine analysis, ¹¹B NMR can be a powerful tool. Boronic acids typically show a broad signal around 28-30 ppm, while their corresponding boroxines appear slightly downfield at ~32-34 ppm. This allows for direct observation of the dehydration equilibrium.

• The D₂O Shake: A crucial diagnostic technique. Adding a drop of D₂O to the NMR sample in a solvent like acetone-d₆ or DMSO-d₆ will cause the B(OH)₂ proton signal to exchange and disappear (or significantly diminish).[5][6] This unequivocally confirms its identity. Furthermore, D₂O can hydrolyze boroxines back to the boronic acid, resulting in a "cleaner" spectrum of the active monomeric species.[5][6]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the definitive tool for identifying unknown impurities by providing molecular weight information, complementing the structural data from NMR and the quantitative data from HPLC-UV.

Technique	Primary Purpose	Strengths	Limitations
HPLC-UV	Quantitative Purity (% Area)	High precision, robust, excellent for quantitation of known impurities.[7]	Requires reference standards for absolute quantification; limited structural information.
NMR	Structural Confirmation & Identification	Unambiguous structure elucidation, detects non-UV active impurities, multi-nuclear capability (¹H, ¹⁹F, ¹¹B, ¹³C).[4]	Lower sensitivity than MS, can be complex to interpret for mixtures.
LC-MS	Impurity Identification	High sensitivity, provides molecular weight of unknown peaks, confirms identity of main component.	Response factors can vary significantly, making it less suitable for precise quantitation without standards.

Chapter 3: Assessing the Final Product – A Suzuki-Miyaura Case Study

The ultimate test of a starting material's quality is the purity of the final product. Let's consider a typical Suzuki-Miyaura coupling between 5-Iodo-2-trifluoromethoxyphenylboronic acid and an aryl bromide partner (e.g., 4-bromoanisole).

The expected product is 4-methoxy-2'-(trifluoromethoxy)-[1,1'-biphenyl]. However, several side products can arise, directly linked to the purity of the boronic acid and reaction conditions:

• Protodeboronated Bi-product: If the boronic acid contains 1-iodo-4-(trifluoromethoxy)benzene, this will not react, leaving unreacted 4-bromoanisole in the final mixture.

• Homocoupling of Aryl Bromide: Inefficient transmetalation can favor the homocoupling of 4-bromoanisole to form 4,4'-dimethoxybiphenyl.

• Homocoupling of Boronic Acid: Residual palladium from the boronic acid synthesis or inefficient oxidative addition can lead to the homocoupling of the boronic acid, although this is often less prevalent.

Post-reaction workup and purification by column chromatography are standard. The final product's purity must then be re-assessed using the same multi-modal analytical strategy (HPLC, NMR, LC-MS) to confirm the absence of these closely-related impurities.

Chapter 4: Comparative Analysis – Alternative Reagents

While highly effective, 5-Iodo-2-trifluoromethoxyphenylboronic acid is not the only option. The choice of reagent can be tailored to optimize cost, stability, or reaction kinetics. Here, we compare it with two logical alternatives.

• 5-Bromo-2-trifluoromethoxyphenylboronic Acid: The bromo-analogue.

• 5-Iodo-2-trifluoromethoxyphenylboronic Acid, Pinacol Ester: A stabilized derivative.

Comparative Performance Overview:

The primary trade-off is between reactivity and stability/cost. The C-I bond is weaker than the C-Br bond, making the oxidative addition step for iodo-arenes faster and generally allowing for milder reaction conditions than for bromo-arenes.[8][9] Boronic esters, formed by reacting the boronic acid with an alcohol like pinacol, are typically more stable, less prone to dehydration (boroxine formation), and easier to purify than their free acid counterparts, but may exhibit slower transmetalation rates.[10][11]

Parameter	5-Iodo-2-trifluoromethoxyphenylboronic acid	5-Bromo-2-trifluoromethoxyphenylboronic acid	5-Iodo-2-trifluoromethoxyphenylboronic Acid, Pinacol Ester
Relative Reactivity	Very High	High	High (Slower Transmetalation)
Stability	Moderate (Prone to deboronation/boroxine formation)	Moderate (Prone to deboronation/boroxine formation)	High (Protected boronic acid moiety)
Typical Purity	97-98%	97-98%	>98%
Typical Reaction Temp.	Room Temp to 80 °C	80 °C to 120 °C	Room Temp to 80 °C
Impact on Final Purity	Risk of side reactions due to high reactivity and potential for protodeboronation impurity.	Requires more forcing conditions, which can increase byproduct formation. Lower reactivity can sometimes be more selective.	Higher starting material purity and stability reduces risk of boronic acid-derived impurities.

This comparison illustrates a key principle: for difficult couplings or when maximizing selectivity is paramount, a less reactive but more stable partner like the bromo-analogue or a pinacol ester might yield a cleaner final product, even if it requires slightly longer reaction times or higher temperatures.

Experimental Protocols

Protocol 1: HPLC-UV Purity Method for 5-Iodo-2-trifluoromethoxyphenylboronic Acid

• Column: C18, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 95% B (linear ramp)

  • 15-18 min: Hold at 95% B

  • 18-18.5 min: 95% to 10% B

  • 18.5-22 min: Hold at 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

• Sample Preparation: Accurately weigh ~1 mg of sample into a vial and dissolve in 1 mL of 50:50 Acetonitrile:Water.

Protocol 2: Suzuki-Miyaura Coupling & Work-up

• Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 5-Iodo-2-trifluoromethoxyphenylboronic acid (1.0 eq), the aryl bromide partner (1.2 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%), and a base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Add a degassed solvent mixture, such as Dioxane/H₂O (4:1), via syringe.

• Reaction: Heat the reaction mixture to 90 °C and stir vigorously. Monitor the reaction progress by TLC or LC-MS (typically 4-12 hours).

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water, followed by brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Conclusion

The successful synthesis of a pure final product is not an endpoint but a continuous process of analytical vigilance. For a valuable but sensitive reagent like 5-Iodo-2-trifluoromethoxyphenylboronic acid, this process begins with a comprehensive, multi-modal assessment of the starting material itself. By understanding the common impurities and employing orthogonal analytical techniques like HPLC, NMR, and MS, researchers can preemptively address issues that would otherwise compromise the integrity of the final compound. Furthermore, a strategic evaluation of alternative reagents, such as bromo-analogues or stabilized boronic esters, allows for the fine-tuning of reaction design to prioritize either reactivity or stability, ultimately leading to cleaner products and more efficient development timelines. This rigorous, science-led approach ensures that the final product's purity is a deliberately engineered outcome, not a fortunate accident.

References

• ResearchGate. (n.d.). Suzuki cross-coupling of structurally different aryl halides and arylboronic acids. Available at: [Link]

• Figshare. (2025). Supplementary material for An HPLC-UV Method for Identification, Assay, and Impurities Analyses of Boronic Acids. Available at: [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Organic Syntheses. (n.d.). Boronic esters. Available at: [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information for Synthesis of Arylboronic Acid Pinacol Esters. Available at: [Link]

• ResearchGate. (n.d.). Suzuki coupling between phenylboronic acid and aryl halides. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Boronic acid, (4-formylphenyl)- on Newcrom R1 HPLC column. Available at: [Link]

• Butters, M., et al. (2010). Controlling Residual Arylboronic Acids in APIs. Organic Process Research & Development, 14(6), 1414-1423.

• ResearchGate. (n.d.). Suzuki cross-coupling of halobenzene and phenylboronic acid. Available at: [Link]

• Serafin, K., et al. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Molecules, 26(7), 2007. Available at: [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Available at: [Link]

• Serafin, K., et al. (2021). (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity. Semantic Scholar. Available at: [Link]Phenylboronic-Acids%3A-Structures%2C-Serafin-Mlynarska/90177726715f333320c2d3d9276906a59637a708)

• National Center for Biotechnology Information. (n.d.). The Stereochemical Course of Pd-Catalyzed Suzuki Reactions Using Primary Alkyltrifluoroborate Nucleophiles. Available at: [Link]

• ResearchGate. (n.d.). 2.7.5. HPLC/NMR and related hyphenated NMR methods. Available at: [Link]

• The Royal Society of Chemistry. (2012). Suzuki-Miyaura Cross–Couplings of Secondary Benzylic and Allylic Boronic Esters Supplemental Information. Available at: [Link]

• eScholarship.org. (n.d.). Synthesis of Boronic Acids and Esters from Pinacolborane and Aminoborane Under Ambient Magnesium-, Iodine-, and Zinc-Mediated Conditions. Available at: [Link]

• National Center for Biotechnology Information. (2024). Investigation of the Suzuki–Miyaura cross-coupling reaction on a palladium H-beta zeolite with DFT calculations. Available at: [Link]

• S. Narenderan, et al. (2017). Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. (Trifluoromethoxy)Phenylboronic Acids: Structures, Properties, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. rsc.org [rsc.org]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 5-Iodo-2-trifluoromethoxyphenylboronic acid

Hazard Assessment and Risk Mitigation

Before initiating any disposal procedure, a thorough understanding of the potential hazards is crucial. Based on data from structurally similar compounds, such as 2-(Trifluoromethoxy)phenylboronic acid and other halogenated phenylboronic acids, 5-Iodo-2-trifluoromethoxyphenylboronic acid should be handled as a hazardous substance.[1][2][3]

Key Potential Hazards:

• Skin and Eye Irritation: Direct contact can cause significant irritation.[1][3]

• Respiratory Tract Irritation: Inhalation of dust or fumes may lead to respiratory discomfort.[1][2][3]

• Acute Toxicity (Oral): The compound may be harmful if swallowed.[2]

• Environmental Hazard: As with many halogenated organic compounds, release into the environment should be avoided.[4]

Hazard Classification	Description	Precautionary Statement
Acute Toxicity (Oral)	Harmful if swallowed.[2]	P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[4]
Skin Irritation	Causes skin irritation.[1][3]	P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]
Eye Irritation	Causes serious eye irritation.[1][3]	P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4]
Respiratory Irritation	May cause respiratory irritation.[1][2][3]	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

Adherence to proper PPE protocols is non-negotiable. Before handling 5-Iodo-2-trifluoromethoxyphenylboronic acid for disposal, ensure the following are worn:

• Eye Protection: Chemical safety goggles or a face shield.[3]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[4] Always inspect gloves for integrity before use and practice proper glove removal technique.[3]

• Body Protection: A laboratory coat or chemical-resistant apron.

• Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-approved respirator is recommended.[5]

Disposal Procedures: A Step-by-Step Guide

The appropriate disposal method for 5-Iodo-2-trifluoromethoxyphenylboronic acid depends on the quantity of waste. Under no circumstances should this chemical be disposed of down the drain.[6]

Small Quantities (Research Scale)

For small amounts of residual material, the primary objective is to prepare it for collection by a certified hazardous waste disposal service.

Step 1: Containerization

• Place the waste in a clearly labeled, sealable, and chemically compatible container.[7] The original container is often a suitable choice.[8]

• Ensure the container is in good condition and the lid seals tightly.[9]

Step 2: Labeling

• The container must be labeled as "Hazardous Waste."[10]

• The label should clearly identify the contents: "5-Iodo-2-trifluoromethoxyphenylboronic acid" (avoiding chemical formulas or abbreviations), and list all components of a mixture by percentage.[10]

• Indicate the associated hazards (e.g., "Irritant," "Harmful if Swallowed").[10]

Step 3: Segregation and Storage

• Store the waste container in a designated Satellite Accumulation Area (SAA).[10]

• Ensure the SAA is equipped with secondary containment to prevent the spread of material in case of a leak.[11]

• Store incompatible waste streams separately.[11] For example, keep this acidic compound away from bases and strong oxidizing agents.[1]

Large Quantities (Bulk Disposal)

For larger quantities, the procedure remains fundamentally the same, with an increased emphasis on safety and regulatory compliance.

Step 1: Waste Characterization

• As a halogenated organic compound, this waste falls under specific regulatory categories. The U.S. Environmental Protection Agency (EPA) regulates the disposal of halogenated organic compounds.[12][13][14][15]

Step 2: Professional Consultation

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed professional waste disposal service.[3] They will provide guidance on packaging, labeling, and transportation requirements.

Step 3: Arranging for Pickup

• Schedule a pickup with the certified hazardous waste contractor. Do not attempt to transport the waste off-site yourself.

Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is critical.

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1]

• Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if present and easy to do so. Continue rinsing and seek medical attention.[1]

• Inhalation: Move the individual to fresh air and keep them comfortable for breathing. If they feel unwell, call a poison center or doctor.[1][2]

• Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse the mouth.[2]

• Spill: For small spills, absorb the material with an inert substance (e.g., sand, vermiculite) and place it in a sealed container for disposal.[16] For larger spills, evacuate the area and contact your EHS department.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal process, the following workflow diagram has been created using Graphviz.

Caption: Disposal Workflow for 5-Iodo-2-trifluoromethoxyphenylboronic acid

By adhering to these procedures, you contribute to a safer laboratory environment and ensure compliance with environmental regulations. Always consult your institution's specific guidelines and the latest regulatory information.

References

• Lab Alley. (n.d.). How To Safely Dispose of Boric Acid. Retrieved from [Link]

• Chemtalk. (2022, April 29). Boric acid. Retrieved from [Link]

• Angene Chemical. (2021, May 1). Safety Data Sheet: 3-(Trifluoromethyl)Phenylboronic Acid. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

• Electronic Code of Federal Regulations. (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. Retrieved from [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. Retrieved from [Link]

• Northwestern University. (n.d.). Hazardous Waste Disposal Guide. Retrieved from [Link]

• Emory University. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compounds. Retrieved from [Link]

• University of Toronto Department of Chemistry. (n.d.). HAZARDOUS WASTE STORAGE AND DISPOSAL. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). Procedure for Disposing of Hazardous Waste. Retrieved from [Link]

• New York State Department of Environmental Conservation. (n.d.). Managing and Disposing of Household Hazardous Waste. Retrieved from [Link]

• University of Oklahoma Health Sciences Center. (2025). EHSO Manual 2025-2026 - Hazardous Waste. Retrieved from [Link]

• Occupational Safety and Health Administration. (2024, April 26). CHLORINE TRIFLUORIDE. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). Fluoride (F- & HF) in Workplace Atmospheres. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). OSHA Respirator Requirements for Selected Chemicals. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). FLUORIDES (as F). Retrieved from [Link]

• Occupational Safety and Health Administration. (2024, January 22). FLUORINE. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. angenechemical.com [angenechemical.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]
• 6. laballey.com [laballey.com]
• 7. ethz.ch [ethz.ch]
• 8. rtong.people.ust.hk [rtong.people.ust.hk]
• 9. chemistry.utoronto.ca [chemistry.utoronto.ca]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. nswai.org [nswai.org]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 14. View Document - California Code of Regulations [govt.westlaw.com]
• 15. 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32 | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 16. tcichemicals.com [tcichemicals.com]